Lauroyl Arginine Hydrochloride

• CAS: 181434-85-5

Core Science & Biosynthesis

Nα-Lauroyl-L-Arginine Hydrochloride (CAS 42492-22-8): Physicochemical Profile & Bio-Application

Topic: Nα-Lauroyl-L-Arginine Hydrochloride (CAS 42492-22-8) Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

Nα-Lauroyl-L-arginine hydrochloride (CAS 42492-22-8), often abbreviated as LAS or Lauroyl Arginine , is an amino acid-based cationic surfactant.[1][2] While frequently encountered as the primary metabolite and synthesis intermediate of the broad-spectrum preservative Ethyl Lauroyl Arginate HCl (LAE) , LAS possesses distinct physicochemical properties that drive its utility in cosmetic formulations and drug delivery systems.

This guide dissects the molecular architecture, synthesis pathways, and analytical characterization of CAS 42492-22-8. It specifically addresses the critical distinction between the free acid form (LAS) and its ethyl ester derivative (LAE) to prevent common formulation errors in stability and solubility profiling.

Molecular Architecture & Physicochemical Profile[1][3]

Structural Identity

Unlike traditional quaternary ammonium surfactants, Lauroyl Arginine is derived from the condensation of naturally occurring L-arginine and lauric acid. It exists as a zwitterion at neutral pH but forms a cationic hydrochloride salt in acidic conditions.[1]

Property	Specification
Chemical Name	Nα-Dodecanoyl-L-arginine hydrochloride
CAS Number	42492-22-8
Molecular Formula	C₁₈H₃₆N₄O₃[1][3][4] · HCl
Molecular Weight	356.51 g/mol (Free Acid); ~392.9 g/mol (HCl Salt)
pKa (approx.)	~3.5 (Carboxyl), ~11-12 (Guanidino)
Physical Form	White to off-white crystalline powder
Solubility (Water)	Low (< 0.1 mM) compared to its ethyl ester (LAE)
Critical Micelle Conc.[1] (CMC)	~4-5 mM (pH dependent)

The "LAS vs. LAE" Distinction

Critical Insight: Researchers often confuse CAS 42492-22-8 (LAS) with CAS 60372-77-2 (Ethyl Lauroyl Arginate HCl, LAE).[1]

• LAE (Ester): Highly water-soluble (>247 g/kg), potent antimicrobial, hydrolyzes into LAS.[1]

• LAS (Acid/Salt): Lower water solubility, amphoteric surfactant properties, functions as a mild conditioning agent and metabolic intermediate.[2]

Field Note: In stability testing of E243 (LAE) preservatives, the appearance of CAS 42492-22-8 is the primary indicator of hydrolytic degradation.

Synthesis & Manufacturing Quality Control

The synthesis of Lauroyl Arginine typically follows the Schotten-Baumann reaction conditions, acylating the

-amino group of arginine while protecting the guanidino group via protonation.

Synthetic Pathway

The reaction requires precise pH control (typically pH 10-11 for the reaction, followed by acidification) to favor N-acylation over O-acylation or hydrolysis.[1]

Figure 1: Synthesis workflow for Nα-Lauroyl-L-Arginine via Schotten-Baumann acylation.

Impurity Profile

When sourcing CAS 42492-22-8, the following impurities must be monitored via HPLC:

• Free L-Arginine: Indicates incomplete acylation.[1]

• Lauric Acid: Result of lauroyl chloride hydrolysis.[1]

• Di-lauroyl Arginine: Over-acylation byproduct (rare in controlled pH).[1]

Biological Fate & Mechanism of Action

Metabolic Pathway (Safety Mechanism)

One of the defining features of Lauroyl Arginine is its "soft drug" nature. It is metabolically unstable in vivo, rapidly breaking down into endogenous compounds. This pathway underpins its GRAS (Generally Recognized As Safe) status when formed as a metabolite of LAE.[1][5]

Figure 2: Metabolic degradation pathway.[1] CAS 42492-22-8 serves as the central transient metabolite.[1]

Mechanism of Action

• Surfactancy: The lauroyl tail inserts into lipid bilayers, while the guanidino head group interacts with phosphate head groups.

• Antimicrobial Activity: While less potent than its ethyl ester (LAE), LAS retains mild antimicrobial properties by perturbing membrane potential, making it suitable for "preservative-booster" roles in cosmetics.[1]

Analytical Characterization Protocol

To distinguish Lauroyl Arginine (LAS) from Ethyl Lauroyl Arginate (LAE) and quantify purity, a Reverse-Phase HPLC method is required.[1] The following protocol is adapted from JECFA and EFSA standards for arginine-based surfactants.

HPLC Method Parameters

• Column: C18 Reverse Phase (e.g., Symmetry C18, 150 x 3.9 mm, 5µm).

• Mobile Phase: Acetonitrile : Water (50:50 v/v) containing 0.1% Trifluoroacetic acid (TFA).[1]

  • Note: TFA is crucial to suppress the ionization of the carboxyl group and improve peak shape for the zwitterionic arginine moiety.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 215 nm (peptide bond absorption).[1]

• Temperature: Ambient (25°C).

Retention Time Logic

• LAS (CAS 42492-22-8): Elutes earlier (~2.2 min) due to the free carboxyl group making it more polar.[1]

• LAE (Ethyl Ester): Elutes later (~4.3 min) due to the ethyl ester increasing hydrophobicity.[1]

Protocol Steps

• Standard Preparation: Dissolve 25 mg of Nα-Lauroyl-L-arginine standard in 25 mL of mobile phase.

• Sample Preparation: Accurately weigh 50 mg of sample; dissolve in mobile phase; sonicate for 5 mins to ensure complete solubilization of the salt.

• System Suitability: Inject standard. Tailing factor should be < 2.0.[1]

• Calculation: Use external standard calibration to quantify % w/w.

Applications in Formulation

Cosmetic & Personal Care[1][14]

• Hair Conditioning: The cationic guanidino group binds to damaged (negatively charged) hair keratin, providing substantivity without the buildup associated with silicones.

• Clean Beauty: Used as a biodegradable alternative to quaternary ammonium compounds (quats).[1]

Pharmaceutical Research[1]

• Permeation Enhancer: Research indicates LAS can transiently disrupt the stratum corneum lipid organization, enhancing the transdermal delivery of hydrophilic drugs.

• Self-Assembling Nanostructures: Due to its amphiphilic nature, LAS is investigated for forming catanionic vesicles when mixed with anionic surfactants, useful for drug encapsulation.[1]

References

• EFSA Panel on Food Additives. (2007).[1] Opinion of the Scientific Panel on Food Additives... related to an application on the use of Ethyl lauroyl arginate as a food additive.[6] EFSA Journal.[1][6] Link[1]

• JECFA (FAO/WHO). (2008).[1] Ethyl Lauroyl Arginate: Chemical and Technical Assessment. 69th Meeting. Link

• PubChem. (2025).[1] Lauroyl Arginine (Compound CID 6451888).[1] National Library of Medicine.[1] Link

• Ruckman, S. A., et al. (2004).[1] Toxicological and metabolic investigations of the safety of N-alpha-lauroyl-L-arginine ethyl ester monohydrochloride (LAE).[1] Food and Chemical Toxicology.[1][6] Link

• Cosmetic Ingredient Review (CIR). (2013).[1] Safety Assessment of Amino Acid Alkyl Amides as Used in Cosmetics.[1][7]Link

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• 1. Lauroyl Arginine | C18H36N4O3 | CID 6451888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. scent.vn [scent.vn]
• 4. N-Lauroyl-L-arginine | 42492-22-8 [sigmaaldrich.com]
• 5. LAUROYL ARGINATE ETHYL, A NATURAL PRESERVATIVE [chihonbio.com]
• 6. ec.europa.eu [ec.europa.eu]
• 7. cir-safety.org [cir-safety.org]

Architectural and Mechanistic Profiling of N-α-Lauroyl-L-Arginine Ethyl Ester Hydrochloride

Executive Summary

The molecule commonly referred to in industrial and pharmaceutical contexts as "Lauric arginate" or LAE is technically Ethyl-N-α-lauroyl-L-arginate hydrochloride . While its primary metabolite is the non-esterified N-α-lauroyl-L-arginine (LAS), it is the ethyl ester hydrochloride salt that serves as the highly potent, broad-spectrum cationic surfactant utilized in drug development and food preservation [1].

This whitepaper provides an in-depth technical analysis of LAE, detailing its amphiphilic molecular architecture, de novo synthesis protocols, self-validating physicochemical properties, and the biotransformation pathways that ensure its safe toxicokinetic profile.

Molecular Architecture & Physicochemical Profiling

The efficacy of LAE is strictly dictated by its tripartite molecular topology, which combines naturally occurring building blocks into a synthetic amphiphile [2]:

• Hydrophilic Head (L-Arginine): The guanidinium group remains protonated across a wide pH range (pKa ~10–11), providing a strong net-positive charge critical for electrostatic attraction to bacterial membranes [2].

• Hydrophobic Tail (Lauric Acid): A 12-carbon saturated fatty acid chain that enables deep insertion into the hydrophobic core of lipid bilayers [1].

• Esterification (Ethyl Ester): The addition of the ethyl group masks the carboxylic acid of arginine, preventing zwitterion formation. This modification significantly lowers the polarity, optimizing the oil-water partition coefficient for membrane penetration [3].

Quantitative Physicochemical Data

Table 1: Standardized physicochemical parameters of Ethyl-N-α-lauroyl-L-arginate HCl.

Parameter	Value	Analytical Significance
IUPAC Name	Ethyl (2S)-5-(diaminomethylideneamino)-2-(dodecanoylamino)pentanoate HCl	Defines stereochemistry and functional groups [1]
Molecular Formula		Confirms the hydrochloride salt form [1]
Molar Mass	421.02 g/mol	Essential for stoichiometric calculations [4]
Melting Point	50.5°C – 58.0°C	Indicates polymorphic forms or moisture content [2]
Water Solubility	> 247 g/kg (at 20°C)	High solubility facilitates aqueous formulation[4]
Partition Coefficient	< 0.1	Drives localization to the aqueous phase in emulsions [3]
Critical Micelle Conc.	0.18% – 0.21% (w/v)	Threshold for self-assembly and surfactant efficacy [2]
Isoelectric Point (pI)	> 12	Ensures cationic state across physiological pH ranges [2]

De Novo Chemical Synthesis & Process Validation

The synthesis of LAE relies on a highly controlled, two-step esterification and amidation process. The following methodology outlines the industrial standard (adapted from LAMIRSA's patented process) with integrated self-validating controls [4].

Phase 1: Esterification of L-Arginine

• Step 1: Suspend L-arginine monohydrochloride in absolute ethanol under an inert nitrogen (

  ) atmosphere to prevent moisture ingress.

• Step 2: Slowly add thionyl chloride (

  ) dropwise while maintaining the temperature at 0–5°C.

  • Causality: Thionyl chloride is selected because it acts as an aggressive esterification agent while generating HCl in situ. This continuous HCl generation forces the reaction equilibrium forward and ensures the guanidinium group remains protonated, preventing unwanted side reactions.

• Step 3: Heat the mixture to reflux. Monitor the reaction via Thin-Layer Chromatography (TLC) until the L-arginine is fully consumed. Distill off the excess ethanol to yield the intermediate, ethyl arginate dihydrochloride [4].

Phase 2: Schotten-Baumann Amidation

• Step 4: Dissolve the ethyl arginate dihydrochloride intermediate in deionized water.

• Step 5: Concurrently add lauroyl chloride and aqueous sodium hydroxide (NaOH) dropwise under vigorous stirring at 15–20°C.

  • Causality (The pH-Stat Method): The simultaneous addition is critical to maintain the pH strictly between 8 and 10. If the pH drops below 8, the amine nucleophile becomes protonated and unreactive. If the pH exceeds 10, the newly formed ethyl ester undergoes rapid base-catalyzed hydrolysis, destroying the product yield.

• Step 6: Allow the reaction mixture to phase separate. The crude LAE precipitates as a white, hygroscopic solid.

• Step 7 (Self-Validation): Filter, wash, and dry the precipitate. Validate the final batch using HPLC-UV. A successful synthesis must yield >85% LAE, with strict limits on residuals: <3% N-α-lauroyl-L-arginine (LAS) and <5% lauric acid[3].

Mechanism of Antimicrobial Action

LAE functions primarily as a membrane-active cationic surfactant. Unlike traditional antibiotics that target specific intracellular pathways, LAE's mechanism is physical and structural, which significantly reduces the likelihood of acquired microbial resistance [1].

• Electrostatic Binding: The positively charged guanidinium headgroup of LAE is electrostatically attracted to the negatively charged phospholipids and lipopolysaccharides (in Gram-negative bacteria) or teichoic acids (in Gram-positive bacteria) on the cell envelope.

• Hydrophobic Insertion: Following surface binding, the 12-carbon lauroyl chain intercalates into the hydrophobic core of the lipid bilayer.

• Membrane Disruption: The insertion of these bulky amphiphilic molecules alters membrane fluidity, causing structural lesions. This leads to the leakage of intracellular ions (e.g.,

  ), loss of the proton motive force, and ultimate cell lysis [1].

Diagram 1: Antimicrobial mechanism of LAE via electrostatic binding and membrane disruption.

Metabolic Degradation & Toxicokinetics

A defining feature of LAE that elevates its status in drug development and food science is its rapid and predictable biotransformation into endogenous, non-toxic compounds. The acceptable daily intake (ADI) is established at 0.5 mg/kg bw due to this efficient clearance[3].

Upon ingestion or systemic absorption, LAE is subjected to enzymatic hydrolysis:

• Ester Cleavage: Systemic esterases rapidly cleave the ethyl ester group, releasing ethanol and forming N-α-lauroyl-L-arginine (LAS) [2].

• Amide Cleavage: Amidase enzymes subsequently cleave the lauroyl side chain, yielding free L-arginine and lauric acid . Lauric acid enters standard fatty acid

  -oxidation [2].

• Urea Cycle Integration: The liberated L-arginine is processed by the enzyme arginase into L-ornithine and urea. Urea is excreted via urine, while L-ornithine enters the citric acid cycle, ultimately degrading into

  (exhaled) [1].

Diagram 2: Biotransformation and metabolic clearance pathway of LAE into endogenous compounds.

References

• PubChem - Nalpha-Lauroyl-L-arginine ethyl ester | C20H40N4O3 | CID 188214 URL
• Wikipedia - Ethyl lauroyl arginate URL
• ChemicalBook - N(ALPHA)
• FAO.
• Frontiers - Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review URL
• TCI Chemicals - Ethyl Lauroyl Arginate Hydrochloride | 60372-77-2 URL
• Ataman Kimya - ETHYL LAUROYL ARGINATE URL
• Earthworm Express - Ethyl Lauroyl Arginate (LAE)

Sources

• 1. Ethyl lauroyl arginate - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review [frontiersin.org]
• 3. earthwormexpress.com [earthwormexpress.com]
• 4. fao.org [fao.org]

A Technical Guide to Lauroyl Arginine Derivatives: Unraveling the Distinction Between Ethyl Lauroyl Arginate and its Core Precursor

For Immediate Release

This technical guide serves as an in-depth resource for researchers, scientists, and drug development professionals, clarifying the distinctions and relationship between Ethyl Lauroyl Arginate Hydrochloride and its closely related compound, Nα-lauroyl-L-arginine. While the term "Lauroyl Arginine Hydrochloride" is often used, it almost exclusively refers to the ethyl ester form, a crucial distinction for scientific and commercial applications.

Introduction: Decoding the Nomenclature

In the landscape of antimicrobial agents and surfactants, precision in chemical nomenclature is paramount. The compound commonly referred to as Lauroyl Arginine Hydrochloride is, in scientific and commercial contexts, Ethyl Lauroyl Arginate Hydrochloride (CAS 60372-77-2).[1][2][3] This molecule is a cationic surfactant synthesized from L-arginine, lauric acid, and ethanol.[4] The presence of the ethyl ester group is a defining characteristic that dictates its physicochemical properties and functional efficacy.

A distinct but related molecule is Nα-lauroyl-L-arginine (LAS) , which lacks the ethyl ester group. LAS is a primary metabolite of Ethyl Lauroyl Arginate and can also be a byproduct in its synthesis.[3][5] Understanding the structural and functional differences imparted by the ethyl group is critical for formulation, application, and metabolic studies.

Comparative Physicochemical Properties

The addition of an ethyl group to the carboxyl end of the arginine moiety significantly alters the molecule's properties. This is a key differentiator for researchers to consider in their work.

Property	Ethyl Lauroyl Arginate Hydrochloride (ELA)	Nα-lauroyl-L-arginine (LAS)
CAS Number	60372-77-2[1][2]	Not consistently available
Molecular Formula	C20H41ClN4O3[3]	C18H36N4O3
Molecular Weight	421.02 g/mol [2]	356.5 g/mol
Appearance	White to off-white powder	Data not readily available
Solubility in Water	>247 g/kg at 20°C[2]	Significantly lower than ELA[5]
Key Functional Group	Ethyl ester	Carboxylic acid
Regulatory Status	Generally Recognized as Safe (GRAS) by FDA[6]	Not approved as a direct food additive

Synthesis and the Significance of the Ethyl Ester

The synthesis of Ethyl Lauroyl Arginate Hydrochloride is a two-step process that underscores the intentional inclusion of the ethyl group for its functional benefits.

Experimental Protocol: Synthesis of Ethyl Lauroyl Arginate Hydrochloride

• Esterification: L-arginine is reacted with ethanol, typically in the presence of a catalyst like thionyl chloride, to form L-arginine ethyl ester dihydrochloride.[4][7]

• Acylation: The L-arginine ethyl ester dihydrochloride is then acylated with lauroyl chloride in an aqueous medium. The pH is carefully controlled during this step.[4][7]

• Purification: The resulting Ethyl Lauroyl Arginate Hydrochloride is purified through filtration and drying.

During this process, incomplete esterification or hydrolysis can lead to the presence of Nα-lauroyl-L-arginine (LAS) as an impurity in the final product.[5]

Caption: Synthesis pathway of Ethyl Lauroyl Arginate HCl.

Mechanism of Action: A Tale of a Cationic Surfactant

The antimicrobial efficacy of Ethyl Lauroyl Arginate Hydrochloride stems from its nature as a cationic surfactant.[3] The positively charged guanidinium group of the arginine moiety interacts with the negatively charged components of microbial cell membranes, such as phospholipids and teichoic acids. This electrostatic interaction facilitates the insertion of the hydrophobic lauroyl tail into the lipid bilayer, disrupting membrane integrity and leading to cell death.

The ethyl esterification of the carboxyl group is crucial as it prevents the formation of a zwitterion at neutral pH, thereby maintaining the net positive charge of the molecule, which is essential for its antimicrobial activity. Nα-lauroyl-L-arginine, with its free carboxylic acid, would exhibit different charge characteristics depending on the pH, potentially reducing its efficacy as a cationic surfactant.

Caption: Mechanism of action of Ethyl Lauroyl Arginate HCl.

Applications in Research and Development

Ethyl Lauroyl Arginate Hydrochloride has a broad spectrum of applications owing to its efficacy and safety profile.

• Food Preservation: It is widely used as a food preservative (E243) to inhibit the growth of bacteria, yeasts, and molds in various food products.[3] Its GRAS status makes it a favorable choice for clean-label products.[6]

• Cosmetics and Personal Care: In cosmetic formulations, it functions as a preservative, preventing microbial contamination in products like creams, lotions, and shampoos.[8]

• Pharmaceuticals: Its antimicrobial properties are being explored for topical pharmaceutical preparations and as a potential active ingredient in treatments for dermatological disorders and periodontal diseases.[1][3]

• Drug Delivery: As a surfactant, it has potential applications in drug delivery systems to enhance the solubility and bioavailability of poorly soluble active pharmaceutical ingredients.

Metabolism and Toxicological Profile

Upon ingestion, Ethyl Lauroyl Arginate is rapidly metabolized. The primary metabolic pathway involves the hydrolysis of the ethyl ester to form Nα-lauroyl-L-arginine (LAS) and ethanol. Further hydrolysis breaks down LAS into lauric acid and L-arginine, all of which are endogenous substances that enter normal metabolic pathways.[3][4][9] This rapid breakdown into naturally occurring components contributes to its favorable safety profile.

Toxicological studies have demonstrated the low toxicity of Ethyl Lauroyl Arginate, supporting its use in food and cosmetic applications.[9]

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• 1. CAS 60372-77-2: Ethyl-Nα-lauroyl-L-arginate hydrochloride [cymitquimica.com]
• 2. fao.org [fao.org]
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• 4. Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. foodstandards.gov.au [foodstandards.gov.au]
• 7. Cationic Surfactants from Arginine: Synthesis and Physicochemical Properties [article.sapub.org]
• 8. Ethyl-Nα-Lauroyl-L-Arginate HCl Manufacturer, Supplier [vandvpharma.com]
• 9. iris.unimore.it [iris.unimore.it]

Dodecanoylarginine Hydrochloride: Surfactant Properties, Micellization Thermodynamics, and Critical Micelle Concentration (CMC)

Executive Summary: The Paradigm Shift Toward Amino Acid-Based Surfactants

In my tenure developing novel delivery systems and preservative frameworks, the industry's pivot toward amino acid-based surfactants (AAS) has been driven by an urgent need for high-performance, biodegradable, and biocompatible emulsifiers. Among these, Dodecanoylarginine hydrochloride (also known as N-lauroyl-L-arginine hydrochloride) and its esterified derivatives stand out. Characterized by a highly basic guanidinium headgroup and a C12 hydrophobic tail, this molecule exhibits exceptional surface activity, low toxicity, and broad-spectrum antimicrobial properties 1[1].

This whitepaper provides an in-depth technical analysis of its micellization thermodynamics, self-validating protocols for determining its Critical Micelle Concentration (CMC), and the mechanistic causality behind its biocidal efficacy.

Molecular Architecture and Interfacial Thermodynamics

The physicochemical behavior of dodecanoylarginine hydrochloride is fundamentally dictated by its amphiphilic structure. The hydrophobic dodecanoyl (lauroyl) chain drives the entropy-favorable expulsion from the aqueous phase, while the highly polar arginine headgroup anchors the molecule at the air-water or oil-water interface.

Crucially, the guanidinium moiety on the arginine side chain has a pKa of approximately 12.5. This ensures that the surfactant remains strictly cationic across virtually all physiologically and commercially relevant pH ranges. However, a common pitfall I observe in junior formulators is failing to account for the speciation of the carboxylate group. The non-esterified form, Nα-lauroyl-L-arginine (LAS), possesses a free carboxylate group (pKa ~2.2), rendering it an amphoteric zwitterion in neutral to mildly acidic conditions (above pH 5). This zwitterionic state drastically reduces its aqueous solubility to <0.1 mM 2[2].

To bypass this solubility limit while preserving the potent cationic charge, the carboxylate is typically esterified (e.g., Ethyl lauroyl arginate, LAE), which yields a highly soluble, stable cationic surfactant 3[3].

Fig 1: Thermodynamic progression of Dodecanoylarginine hydrochloride micellization.

Critical Micelle Concentration (CMC) Profiling

The Critical Micelle Concentration (CMC) is the foundational metric for any surfactant formulation, representing the threshold at which monomeric interfacial adsorption reaches saturation and thermodynamically stable micelles spontaneously form. For dodecanoylarginine derivatives, the CMC is highly sensitive to the esterification state of the carboxylate group and the length of the alkyl chain. Increasing the carbon chain length of the acyl group directly increases hydrophobicity, thereby lowering the CMC and improving antimicrobial properties4[4].

Table 1: Comparative CMC and Physicochemical Data

Surfactant Variant	Acronym	Alkyl Chain	CMC Value	Key Characteristics
Nα-lauroyl-L-arginine	LAS / LA	C12	< 0.1 mM (Amphoteric)	Poor aqueous solubility at pH > 5; highly sensitive to pH changes[2].
Ethyl lauroyl arginate HCl	LAE	C12	~ 4.9 mM	High solubility, broad-spectrum antimicrobial, FDA/EFSA approved[5].
Methyl lauroyl arginate HCl	LAM	C12	~ 5.2 mM	Monomeric precursor; slightly higher CMC due to shorter ester chain[4].
Nα-myristoyl-L-arginine ethyl ester	MAE	C14	~ 1.1 mM	Lower CMC due to increased hydrophobicity; stronger antifungal properties[4].

Self-Validating Experimental Protocols for CMC Determination

A critical error in surfactant characterization is relying on a single analytical method. Trace impurities—such as unreacted dodecanoic acid or residual arginine from the synthesis process—can create a false "Gibbs minimum" in surface tension isotherms. To establish a robust formulation, I mandate orthogonal, self-validating protocols.

Protocol A: Isothermal Conductometry (Primary Method)

Because dodecanoylarginine hydrochloride is an ionic surfactant, conductometry is the most reliable primary method for CMC determination.

• Stock Preparation: Prepare a 20 mM stock solution of the surfactant in ultrapure Milli-Q water (18.2 MΩ·cm). Causality: High purity water is strictly required to ensure background conductivity does not mask the micellization inflection point.

• Thermal Equilibration: Maintain the titration vessel at a strict 25.0 ± 0.1 °C using a Peltier-jacketed beaker. Causality: Conductivity is highly temperature-dependent (varying ~2% per °C); thermal drift will invalidate the CMC curve.

• Titration: Incrementally dose the stock solution into a known volume of water, recording the specific conductivity (κ) after a 3-minute equilibration per drop.

• Validation Checkpoint (Self-Validation): Plot specific conductivity (κ) versus surfactant concentration. You must observe two distinct linear regions. The pre-CMC slope must be steeper than the post-CMC slope. Why? Below the CMC, highly mobile monomers contribute significantly to conductivity. Above the CMC, counterions (Cl⁻) become partially bound to the micellar Stern layer, reducing overall ionic mobility. If a third slope or non-linear curve appears, suspect counterion contamination.

Protocol B: Steady-State Pyrene Fluorescence Quenching (Orthogonal Validation)

To confirm the conductometry results, we probe the hydrophobic microenvironment directly using pyrene.

• Probe Preparation: Prepare a 1 µM pyrene solution in water. Causality: Pyrene is highly hydrophobic; its emission spectrum is exquisitely sensitive to the polarity of its surrounding microenvironment.

• Surfactant Titration: Create a serial dilution of the surfactant using the pyrene solution as the diluent, ensuring the pyrene concentration remains constant across all samples.

• Spectroscopic Analysis: Excite the samples at 335 nm and measure the emission spectrum. Calculate the ratio of the first vibronic peak (I1, ~372 nm) to the third vibronic peak (I3, ~384 nm).

• Validation Checkpoint (Self-Validation): The I1/I3 ratio for pure water is approximately 1.8. As the surfactant concentration crosses the CMC, the ratio must drop sharply to ~1.1–1.2. This confirms that the pyrene probe has successfully partitioned out of the bulk water and into the hydrophobic core of the newly formed micelles.

Fig 2: Self-validating pyrene fluorescence quenching workflow for CMC determination.

Antimicrobial Mechanism of Action (MOA)

Beyond simple emulsification, the cationic nature of dodecanoylarginine hydrochloride imparts potent biocidal properties. The primary target of these cationic surfactants is the bacterial cytoplasmic membrane, which carries a negative charge stabilized by divalent cations (Mg²⁺, Ca²⁺)3[3].

The mechanism is a sequential, thermodynamically driven process:

• Electrostatic Anchoring: The highly basic guanidinium group is electrostatically attracted to the anionic phospholipid headgroups of the bacterial cell wall.

• Translocation: The surfactant crosses the external cell envelopes and binds with high affinity to the outermost surface of the inner cytoplasmic membrane.

• Hydrophobic Penetration: The C12 lauroyl chain physically inserts itself into the hydrophobic core of the lipid bilayer.

• Lethal Disruption: This insertion causes membrane fluidization, loss of the proton motive force, and the leakage of critical intracellular contents, resulting in rapid cell death[3].

This mechanism is so effective that LAE, at concentrations around its CMC (4.9 mM), has been shown to completely eradicate viral infectivity—including enveloped viruses like SARS-CoV-2—by disrupting their protective lipid envelopes 5[5].

Fig 3: Stepwise antimicrobial mechanism of action for cationic arginine surfactants.

Conclusion

Dodecanoylarginine hydrochloride and its esterified derivatives represent a masterclass in rational surfactant design. By combining the permanent cationic charge of an arginine headgroup with the hydrophobic driving force of a lauroyl chain, formulators can achieve ultralow CMCs, robust micellization, and potent antimicrobial efficacy. However, realizing this potential requires strict adherence to self-validating analytical protocols to account for pH-dependent speciation and trace synthetic impurities.

References

• Title: Ethyl lauroyl arginate - Wikipedia | Source: Wikipedia | URL: 3[3]

• Title: Liquid foams stabilised by cellulose nanocrystals | Source: e-bip.org.pl | URL: 2[2]

• Title: Ethyl lauroyl arginate - Wikipedia (Antiviral Efficacy) | Source: Wikipedia | URL: 5[5]

• Title: Amino Acid-Based Surfactants for Biomedical Applications | Source: SciSpace | URL: 1[1]

• Title: Cationic Surfactants from Arginine: Synthesis and Physicochemical Properties | Source: sapub.org | URL: 4[4]

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• 1. scispace.com [scispace.com]
• 2. e-bip.org.pl [e-bip.org.pl]
• 3. Ethyl lauroyl arginate - Wikipedia [en.wikipedia.org]
• 4. Cationic Surfactants from Arginine: Synthesis and Physicochemical Properties [article.sapub.org]
• 5. Ethyl lauroyl arginate - Wikipedia [en.wikipedia.org]

Physicochemical Profiling of Lauroyl Arginine Ethyl Ester Hydrochloride (LAE): Solubility Dynamics in Aqueous vs. Ethanolic Systems

The following technical guide details the physicochemical solubility profile of Lauroyl Arginine Ethyl Ester Hydrochloride (LAE) , chemically known as ethyl-Nngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-dodecanoyl-L-arginate hydrochloride.[1]

Note on Nomenclature: While often abbreviated as "Lauroyl Arginine Hydrochloride," the commercially and pharmaceutically relevant compound is the ethyl ester .[2] The non-esterified hydrolysis product (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-lauroyl-L-arginine, or LAS) exhibits a drastically different (poor) solubility profile.[3] This guide focuses on the ethyl ester (LAE) while explicitly addressing the stability implications of its conversion to LAS.[2]

[1]

Executive Summary

Lauroyl Arginine Ethyl Ester Hydrochloride (LAE) is a cationic surfactant derived from L-arginine, lauric acid, and ethanol.[2] Its utility in drug delivery and antimicrobial preservation is dictated by its amphiphilic nature.[2]

• In Water: LAE exhibits high solubility (>247 g/kg) driven by the formation of micelles above a Critical Micelle Concentration (CMC) of ~0.18–0.21% (w/v).[2]

• In Ethanol: LAE is freely soluble.[2][4][5] Ethanol acts as a good solvent for the hydrophobic lauroyl tail, preventing micellization and favoring a molecularly dispersed state.[2]

Critical Formulation Insight: While aqueous solubility is high, thermodynamic instability (hydrolysis) in water converts soluble LAE into insoluble ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-lauroyl-L-arginine (LAS), causing precipitation. Ethanolic concentrates are recommended for long-term storage stability.[2]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9][10][11][12]

Understanding the molecule's distinct moieties is essential for predicting solubility behavior.[2]

Property	Value / Characteristic	Relevance
Chemical Name	Ethyl-N -dodecanoyl-L-arginate HCl	Active Pharmaceutical Ingredient (API) / Excipient
CAS Number	60372-77-2	Verification Identity
Molecular Weight	421.02 g/mol	Diffusion & Permeability calculations
Structure	Cationic Head (Guanidino) + Hydrophobic Tail (C12)	Amphiphilic; drives self-assembly
pKa	~10–11 (Guanidino group)	Remains cationic at physiological pH
Partition Coeff.	Log P < 0.1 (Olive oil/Water)	Prefers aqueous phase (despite C12 tail)

Solubility Analysis: Water vs. Ethanol[4][7][13]

Aqueous Solubility: The Hydrophobic Effect

In water, LAE solubility is not merely "dissolution" but a self-assembly process.[2]

• Mechanism: The water structure forces the hydrophobic dodecanoyl tails to cluster, minimizing entropic penalty.[2] This leads to micelle formation.[2][6][7]

• Solubility Limit: >247 g/kg (at 20°C).[2][8]

• Critical Micelle Concentration (CMC): The transition from monomer to micelle occurs at approximately 4–5 mM (~0.2% w/v).[2] Below this concentration, LAE exists as monomers; above it, additional LAE forms micelles.[2]

• Temperature Sensitivity: Solubility generally increases with temperature, but hydrolytic degradation also accelerates significantly.[2]

Ethanolic Solubility: Solvation Dynamics

Ethanol (dielectric constant ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

) interacts differently with the amphiphile compared to water ( ).

• Mechanism: The ethyl group of ethanol effectively solvates the lauroyl chain of LAE via van der Waals forces, while the hydroxyl group can H-bond with the arginine head.[2]

• Micellization: Ethanol disrupts the "hydrophobic effect."[2] Consequently, micelles do not form in pure ethanol .[2] LAE exists as free monomers or small solvent-separated ion pairs.[2]

• Limit: Freely soluble (miscible >20% w/v).

Comparative Visualization (Graphviz)[1]

The following diagram illustrates the structural difference in solvation between the two solvents.

Caption: Figure 1. Thermodynamic drivers of LAE solubility. Water forces micellization via entropy; ethanol solvates tails via enthalpy, preventing aggregation.[2]

Critical Stability Warning: The Hydrolysis Trap

Researchers often mistake "solubility" for "stability."[2] While LAE is highly soluble in water, it is chemically unstable over time.[2]

• Reaction: Ethyl Lauroyl Arginate (Soluble) + Hngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  O Lauroyl Arginine (LAS) + Ethanol.

• Consequence: LAS has extremely low water solubility (<0.1 mM).[2][3]

• Observation: An aqueous LAE solution left at room temperature for weeks will develop a white precipitate (LAS).[2]

• Ethanol Advantage: Storing LAE in ethanolic stock solutions suppresses hydrolysis by shifting the equilibrium (Law of Mass Action) and reducing water activity.[2]

Experimental Protocols

Protocol A: Determination of CMC in Water (Conductivity Method)

Use this to verify the quality of your LAE raw material.[2] Impurities (salts/LAS) will distort the CMC.[2]

• Preparation: Prepare a 20 mM stock solution of LAE in ultrapure water (Milli-Q).

• Calibration: Calibrate conductivity meter with 0.01 M KCl standard.

• Titration:

  • Place 50 mL of ultrapure water in a jacketed vessel at 25°C.

  • Measure baseline conductivity (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

    ).

  • Add LAE stock in 10

    L increments under constant stirring.

  • Record

    after stabilization (approx. 2 min per point).

• Analysis: Plot ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  (y-axis) vs. Concentration (x-axis).

• Result: The plot will show two linear regions with different slopes. The intersection point is the CMC.[2][7]

Protocol B: Solubility Limit Testing (Saturation Shake-Flask)

Applicable for both Water and Ethanol.[2]

• Excess Addition: Add excess LAE solid to 10 mL of solvent (Water or Ethanol) in a glass vial until undissolved solid remains visible.

  • Target for Water: Start with >3 g.[2]

  • Target for Ethanol: Start with >3 g.[2][9]

• Equilibration: Shake at 200 rpm at 25°C for 24 hours.

• Filtration: Filter the supernatant through a 0.45

  m PVDF syringe filter (pre-heated to 25°C to prevent precipitation).

• Quantification: Dilute the filtrate and analyze via HPLC-UV (210 nm) or refractive index.

  • Note: For ethanol, high evaporation rates require rapid handling or sealed processing.[2]

Formulation Strategy Workflow

How to leverage these solubility differences in drug development:

Caption: Figure 2. Recommended workflow for handling LAE to maximize stability and solubility.

References

• European Food Safety Authority (EFSA). (2007).[2][5] Scientific Opinion of the Panel on Food Additives... on a request from the Commission related to the use of Ethyl Lauroyl Arginate as a food additive.[2] The EFSA Journal.[2] Link[2]

• Food and Agriculture Organization (FAO). (2008).[2][5] Ethyl Lauroyl Arginate: Chemical and Technical Assessment (CTA).[2] 69th JECFA.[2][10] Link

• Asker, D., et al. (2009).[2][5] Antimicrobial activity of natural cationic surfactant, ethyl-N-dodecanoyl-L-arginate hydrochloride.[2][5] Journal of Agricultural and Food Chemistry.

• Bakhshi, P., et al. (2021).[2] Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System.[2] MDPI Molecules.[2] Link[2]

• PubChem. (2025).[2][9][10] Ethyl-Nalpha-lauroyl-L-arginate hydrochloride | C20H41ClN4O3.[2][4][10] National Library of Medicine.[2] Link[2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ethyl lauroyl arginate - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. jnfuturechemical.com [jnfuturechemical.com]
• 5. earthwormexpress.com [earthwormexpress.com]
• 6. Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. fao.org [fao.org]
• 9. Nalpha-Lauroyl-L-arginine ethyl ester | C20H40N4O3 | CID 188214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Ethyl-Nalpha-lauroyl-L-arginate hydrochloride | C20H41ClN4O3 | CID 25229630 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cationic Amino Acid Surfactants: Mechanistic Principles &amp; Application Protocols

Executive Summary

The shift from synthetic quaternary ammonium compounds (QACs) to Cationic Amino Acid Surfactants (CAAS) represents a critical evolution in biocompatible formulation. Unlike traditional surfactants (e.g., CTAB, BAC), CAAS utilize the naturally occurring positive charge of amino acids—primarily Arginine, Lysine, and Histidine—to drive interfacial activity.

This guide dissects the mechanism of action (MoA) of CAAS in two primary domains: antimicrobial efficacy and nucleic acid delivery . It provides field-validated protocols for characterizing these molecules, moving beyond theoretical chemistry into actionable experimental workflows.

Part 1: Molecular Architecture & Physicochemical Basis

The efficacy of a CAAS is dictated by its Structure-Activity Relationship (SAR) . You are not merely selecting a surfactant; you are engineering a molecular wedge designed to disrupt specific interfaces.

The Amphiphilic Design

A functional CAAS molecule consists of three critical domains:

• The Polar Head (Cationic Driver): Usually an esterified or amidated amino acid (Arginine/Lysine). The guanidinium group in Arginine (

  ) ensures a permanent positive charge across a wide pH range, unlike Histidine ( ), which is pH-responsive.

• The Hydrophobic Tail: Typically a fatty acid chain (

  – ).

  • Insight: Chain length dictates the Hydrophile-Lipophile Balance (HLB) .

    (Lauric) is often the "Goldilocks" zone for antimicrobial action—long enough to penetrate membranes, but soluble enough to avoid precipitation.

• The Linker: The bond (ester vs. amide) determines biodegradability. Esters hydrolyze rapidly (low toxicity), while amides offer stability for harsh formulation environments.

Monomeric vs. Gemini Architectures

• Monomeric: Single head, single tail. (e.g.,

  -Lauroyl-L-arginine ethyl ester - LAE).[1]

• Gemini: Two head groups and two tails linked by a spacer.

  • Mechanistic Advantage:[2] Gemini surfactants possess a much lower Critical Micelle Concentration (CMC) —often 1-2 orders of magnitude lower than monomers. This allows for efficacy at micromolar concentrations, drastically reducing toxic load.[3]

Part 2: The Antimicrobial Mechanism

The antimicrobial action of CAAS is not metabolic; it is physical. This reduces the likelihood of bacterial resistance.[4] The mechanism follows a kinetic "Pincer" model: Electrostatic Adsorption followed by Hydrophobic Insertion .

Step-by-Step Disruption

• Adsorption: The cationic head group is electrostatically attracted to the anionic components of the bacterial cell wall (Lipopolysaccharides in Gram-negative; Teichoic acids in Gram-positive).

• Integration: The hydrophobic tail seeks a non-polar environment, inserting itself into the lipid bilayer.

• Disruption: As local concentration increases, the surfactant alters the curvature of the membrane, causing "micellization" of the bilayer. This leads to pore formation, leakage of intracellular

  ions, and cell death.

Visualization: The Membrane Attack Pathway

Figure 1: The kinetic pathway of bacterial inactivation by cationic amino acid surfactants.

Part 3: Drug Delivery & Transfection Mechanisms[2]

In drug development, CAAS are utilized to complex with anionic genetic material (DNA/siRNA) to form lipoplexes .

The Proton Sponge Effect (Histidine-Specific)

For CAAS containing Histidine or pH-sensitive groups, the mechanism for escaping the endosome (the primary barrier to transfection) is unique:

• Uptake: The lipoplex is endocytosed.

• Acidification: The endosome acidifies (

  ).

• Buffering: The imidazole ring of Histidine absorbs protons, preventing acidification.

• Swelling: To maintain charge neutrality,

  ions and water influx into the endosome.

• Rupture: Osmotic pressure bursts the endosome, releasing the DNA payload into the cytosol.

Part 4: Critical Experimental Protocols

As a scientist, you must validate the physicochemical properties of your surfactant. The following protocols are designed for reproducibility and self-validation.

Protocol A: CMC Determination via Conductivity

Why this method? Conductivity provides a sharp inflection point for ionic surfactants, minimizing user error compared to surface tension methods.

Materials:

• High-precision conductivity meter (e.g., Mettler Toledo SevenDirect).

• Water bath maintained at

  .

• Concentrated CAAS stock solution (e.g., 50 mM).

Workflow:

• Baseline: Measure conductivity of

  deionized water ( ).

• Titration: Add CAAS stock in small increments (

  ).

• Equilibration: Stir for 2 minutes; allow 1 minute for thermal equilibration.

• Measurement: Record conductivity (

  ).

• Validation: Plot

  vs. Concentration.

  • Pre-CMC: Linear increase (free ions).

  • Post-CMC: Slope decreases (micelles are less mobile charge carriers).

  • Intersection: The CMC is the intersection of the two linear regression lines.

Figure 2: Logical workflow for determining Critical Micelle Concentration via conductivity.

Protocol B: Hemolysis Assay (Toxicity Screening)

Why this matters: If your surfactant lyses bacteria but also lyses Red Blood Cells (RBCs), it is a toxin, not a drug.

Protocol:

• Preparation: Wash human erythrocytes (RBCs) 3x with PBS. Resuspend to 2% (v/v).

• Incubation: Mix

  RBC suspension + CAAS solution (various concentrations). Incubate 1 hr at .[5]

• Controls:

  • Negative:[6] PBS (0% lysis).

  • Positive: 1% Triton X-100 (100% lysis).

• Separation: Centrifuge at 1000g for 10 min.

• Quantification: Measure absorbance of supernatant at 540 nm (Hemoglobin).

• Calculation:

Part 5: Comparative Data Analysis

The following table summarizes the "Cut-Off" effect in antimicrobial activity and the efficiency of Gemini vs. Monomeric structures.

Table 1: Physicochemical & Antimicrobial Comparison of CAAS Variants

Surfactant Class	Compound ID	Chain Length	CMC (mM)	MIC vs S. aureus ( )	Hemolysis ( )
Monomeric	LAE (Arginine)		0.45	8.0	(Low)
Monomeric	Myristoyl-Arg		0.12	4.0	(Mod)
Monomeric	Palmitoyl-Arg		0.03	>32 (Solubility Limit)	N/A
Gemini	Bis(Arg)-		0.005	2.0	(High)
Control	CTAB (Quat)		0.92	1.0	(Toxic)

Note: Data represents aggregated trends from Perez et al. and Infante et al. Gemini surfactants show superior antimicrobial potency (lower MIC) and thermodynamic stability (lower CMC) but require careful tuning to avoid high hemolytic activity.

References

• Perez, L., et al. (2022). Cationic Surfactants Based on Arginine-Phenylalanine and Arginine-Tryptophan: Synthesis, Aggregation Behavior, Antimicrobial Activity, and Biodegradation. National Institutes of Health. Link

• Infante, M.R., et al. (2004). Amino acid-based surfactants: Structure–activity relationship studies.[7][8][9] Comptes Rendus Chimie.[8] Link

• Alfa Chemistry. (2025). Methods to Determine Critical Micelle Concentration (CMC).[10]Link

• Evans, B. (2023).[11] Optimization of the Hemolysis Assay for the Assessment of Cytotoxicity. National Institutes of Health (PMC). Link

• MDPI. (2024). Antimicrobial and Anesthetic Niosomal Formulations Based on Amino Acid-Derived Surfactants.Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Biology of Endosomal Escape: Strategies for Enhanced Delivery of Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. haemoscan.com [haemoscan.com]
• 6. Hemolysis | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 7. mdpi.com [mdpi.com]
• 8. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 9. researchgate.net [researchgate.net]
• 10. orientjchem.org [orientjchem.org]
• 11. Optimization of the Hemolysis Assay for the Assessment of Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Profiling of Lauroyl Arginine Ethyl Ester Hydrochloride (LAE-HCl)

Executive Summary

Lauroyl Arginine Ethyl Ester Hydrochloride (LAE-HCl), commonly referred to as Ethyl Lauroyl Arginate, is a cationic surfactant derived from L-arginine, lauric acid, and ethanol.[1][2][3][4] Unlike native amino acids, LAE-HCl lacks a zwitterionic character in physiological ranges due to the esterification of its alpha-carboxyl group and the amidation of its alpha-amino group.[1][2]

Key Physicochemical Parameters:

• Primary pKa (Guanidino): 10.0 – 11.0 (Basic)[1][2]

• Isoelectric Point (pI): > 12.0 (Theoretical); behaves as a permanent cation at pH < 10.[1][2]

• Critical Attribute: High hydrolytic instability at pH > 7, leading to the formation of N-α-lauroyl-L-arginine (LAS), a zwitterionic species with distinct pKa and pI values.[1][2]

This guide details the ionization profile of LAE-HCl, distinguishing it from its hydrolysis products, and provides validated protocols for characterization in drug delivery and antimicrobial formulations.[2]

Chemical Architecture & Ionization Logic

To understand the pKa and pI data of LAE-HCl, one must analyze its functional group modifications relative to free arginine.[2]

Structural Modifications

• Alpha-Amino Group: Acylated with lauric acid (Amide linkage).[1][2] Effect: Non-ionizable; loses basicity.[1][2]

• Alpha-Carboxyl Group: Esterified with ethanol (Ethyl ester).[1][2] Effect: Non-ionizable; loses acidity.[1][2]

• Guanidino Side Chain: Unmodified. Effect: Remains highly basic (pKa ~10-11).[1][2]

The "Permanent Cation" Hypothesis

Because the anionic center (carboxyl) is blocked and the alpha-amine is neutral, the molecule carries a net positive charge solely due to the guanidinium group. Therefore, LAE-HCl does not possess a classical isoelectric point (pI) in the pH 1–10 range.[1][2] It only reaches a net zero charge when the guanidino group deprotonates (pH > 11), or if the ester hydrolyzes.

Hydrolysis and Species Evolution

In aqueous formulations, LAE-HCl degrades into N-α-lauroyl-L-arginine (LAS) .[1][2] LAS does have a free carboxyl group, restoring zwitterionic potential.[2]

Table 1: Comparative Ionization Data

Species	Chemical State	Ionizable Groups	pKa Values	Isoelectric Point (pI)	Charge at pH 7.4
LAE-HCl	Ethyl Ester (Intact)	Guanidino	~10.5 (Base)	> 12.0	+1 (Cationic)
LAS	Free Acid (Hydrolyzed)	Carboxyl, Guanidino	~3.5 (Acid), ~10.5 (Base)	~7.0 – 7.5	~0 (Zwitterionic)
L-Arginine	Native Amino Acid	-COOH, -NH , Guanidino	2.17, 9.04, 12.48	10.76	+1 (Cationic)

Critical Insight: Researchers often confuse the pI of the hydrolyzed species (LAS) with the intact surfactant (LAE).[2] If your Zeta potential data shows a pI ~7, your sample has likely hydrolyzed.[2]

Visualization: Species Transformation Pathway[1][2]

The following diagram illustrates the structural transition and charge states of LAE-HCl versus its hydrolysis product, LAS.

Figure 1: Hydrolytic degradation of LAE-HCl into LAS, shifting the molecule from a permanent cation to a pH-sensitive zwitterion.[1][2]

Experimental Protocols

To validate these values in your specific formulation matrix, use the following self-validating protocols.

Protocol A: Potentiometric Titration for pKa Determination

Objective: Determine the pKa of the guanidino group in LAE-HCl.[4] Challenge: LAE is a surfactant and may form micelles, which can shift apparent pKa values (surface pKa vs. bulk pKa).[2]

Reagents:

• Analyte: 5 mM LAE-HCl solution in degassed water (below CMC if possible, or noted if above).

• Titrant: 0.1 N NaOH (standardized).

• Ionic Strength Adjuster: 0.1 M KCl (to maintain constant activity coefficients).

• Blank: 0.1 M KCl without analyte.

Workflow:

• System Prep: Calibrate pH electrode (pH 4.0, 7.0, 10.0). Purge sample with N2 to remove dissolved CO2 (which acts as a buffer).[1][2]

• Acidification: Adjust sample pH to ~3.0 using HCl. (This ensures the system starts fully protonated, though LAE is already cationic).[2]

• Titration: Add NaOH in 10 µL increments. Record pH after stabilization (drift < 1 mV/min).

• Data Processing: Plot pH vs. Volume NaOH.

  • Look for the inflection point around pH 10–11.

  • Use the Gran Plot method or First Derivative (dpH/dV) to pinpoint the equivalence point.[2][4]

  • Calculation:

    (pH at half-equivalence volume).[1][2][4]

Protocol B: Zeta Potential Titration for "Effective" pI

Objective: Determine the surface charge behavior and detect hydrolysis.

Workflow:

• Preparation: Prepare 0.1% w/v LAE-HCl in 1 mM NaCl.

• Titration Loop: Measure Zeta potential from pH 3.0 to pH 12.0.

• Interpretation:

  • Scenario A (Pure LAE): Zeta potential remains positive (+30 to +50 mV) across pH 3–10.[1][2] Drops toward zero only > pH 11.[1][2]

  • Scenario B (Hydrolyzed LAS): Zeta potential crosses zero (Isoelectric point) around pH 7.0–7.5.[1][2]

Implications for Drug Development[2][6]

Formulation Stability

LAE-HCl is most stable at pH 3.0 – 5.0 .[1][2]

• Risk: At pH > 7.0, ester hydrolysis accelerates.[2] The conversion to LAS (zwitterionic/anionic) can destabilize cationic liposomes or emulsions relying on LAE for charge stabilization.[2]

• Mitigation: Use citrate or acetate buffers to maintain pH < 6.0 during shelf life.[1][2]

Antimicrobial Mechanism

The high pKa (~10.[2][3]5) ensures the guanidino group is protonated at all physiological pH levels.[2] This cationic charge is essential for its mechanism of action: electrostatic attraction to negatively charged bacterial cell membranes, followed by surfactant-mediated disruption.[1][2]

Analytical Interference

In HPLC methods, the lack of a chromophore (unless derivatized) and the high basicity can cause peak tailing on standard C18 columns.

• Recommendation: Use chaotropic mobile phase additives (e.g., TFA or perchlorate) or high-pH stable columns to suppress silanol interactions.[1][2]

References

• European Food Safety Authority (EFSA). (2007).[1][2][3] Scientific Opinion of the Panel on Food Additives... on a request from the Commission related to Ethyl Lauroyl Arginate as a food additive. The EFSA Journal. [Link][1][2]

• Infante, M. R., et al. (1984).[1][2] Synthesis and properties of N-alpha-lauroyl-L-arginine ethyl ester hydrochloride. Journal of the American Oil Chemists' Society. (Primary source for synthesis and basic physicochemical data).[1][2][3][5]

• Bakhshi, P., et al. (2021).[1][2] Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System.[1][2] Molecules.[1][2][4][6][5][7][8][9] (Detailed analysis of hydrolysis products and pKa/pI shifts). [Link]

• PubChem. (2023).[1][2] Compound Summary: Ethyl lauroyl arginate HCl (CID 25229630).[1][2] National Library of Medicine.[1][2] [Link][1][2]

Sources

• 1. Nalpha-Lauroyl-L-arginine ethyl ester | C20H40N4O3 | CID 188214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl lauroyl arginate - Wikipedia [en.wikipedia.org]
• 3. Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fao.org [fao.org]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. metrohm.com [metrohm.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: Understanding Ethyl Lauroyl Arginate and its Metabolic Fate

An In-depth Technical Guide to the Metabolic Pathway of Ethyl Lauroyl Arginate (LAE) to Nα-Lauroyl-L-Arginine (LAS)

Ethyl lauroyl arginate (LAE), commercially known as Lauric Arginate (LAE®), is a cationic surfactant synthesized from the naturally occurring components L-arginine, lauric acid, and ethanol.[1][2] Recognized for its broad-spectrum antimicrobial efficacy and low toxicity, LAE has been approved as a preservative (E243) in food and cosmetic applications by global regulatory bodies, including the U.S. Food and Drug Administration (FDA), which classifies it as Generally Recognized as Safe (GRAS).[3][4][5][6]

The safety profile of LAE is intrinsically linked to its rapid and efficient metabolism within the human body. Upon oral ingestion, LAE is extensively hydrolyzed in the gastrointestinal tract before any significant systemic absorption of the parent compound can occur.[3] This biotransformation is not a simple degradation but a precise enzymatic conversion. The primary and most critical step in this pathway is the hydrolysis of the ethyl ester moiety, converting LAE into its principal metabolite, Nα-lauroyl-L-arginine (LAS), also known as lauroyl arginine.[1][2]

This guide provides a detailed technical exploration of this core metabolic pathway. We will dissect the enzymatic machinery responsible, present the pharmacokinetic consequences, and provide robust, field-proven methodologies for its study. This document is intended for researchers, scientists, and drug development professionals who require a deep, mechanistic understanding of LAE's biotransformation.

Section 1: The Core Metabolic Transformation: LAE to Lauroyl Arginine (LAS)

The metabolic journey of LAE begins almost immediately upon entry into the digestive system. The molecule undergoes a swift conversion that dictates its toxicological and pharmacokinetic profile.

The Hydrolysis Reaction: Cleavage of the Ethyl Ester Bond

The central reaction is the enzymatic hydrolysis of the ester bond linking the arginate headgroup to the ethyl group. This reaction yields two products: the surface-active metabolite Nα-lauroyl-L-arginine (LAS) and ethanol.[1][2]

This conversion is considered the first and primary stage of LAE's metabolic pathway.[1] While a secondary, minor pathway involving the cleavage of the amide bond to form L-arginine ethyl ester and lauric acid can occur, the formation of LAS is the predominant route.[2][4]

Enzymatic Catalysis: The Role of Carboxylesterases

The rapid and efficient hydrolysis of LAE points to catalysis by a specific class of enzymes: carboxylesterases (CES). These enzymes are members of the serine hydrolase superfamily and are crucial for the metabolism of a vast array of ester-containing drugs, prodrugs, and xenobiotics.[7]

• Expertise & Causality: The choice to investigate carboxylesterases is based on their known function and location. Carboxylesterases, particularly human carboxylesterase 1 (hCE1) and human carboxylesterase 2 (hCE2), are highly expressed in the liver and the small intestine—the primary sites of first-pass metabolism.[7] The observed rapid conversion of LAE in the upper intestine before substantial absorption occurs is a classic hallmark of metabolism by intestinal CES enzymes.[3] These enzymes catalyze the addition of water across the ester bond, a mechanism that efficiently converts the relatively lipophilic LAE into the more polar LAS, facilitating its subsequent metabolism and limiting systemic exposure to the parent compound.[7]

Visualizing the Complete Metabolic Cascade

While the conversion to LAS is the initial step, this metabolite is further broken down into endogenous components. The entire metabolic cascade ensures that LAE is ultimately reduced to compounds that are part of normal human physiology.[2][8]

Caption: The metabolic cascade of Ethyl Lauroyl Arginate (LAE).

Section 2: Pharmacokinetic Profile and Data

The rapid intestinal metabolism of LAE directly shapes its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, resulting in low systemic bioavailability of the intact molecule.

ADME Summary

• Absorption: Oral bioavailability of LAE is very low. The molecule is largely hydrolyzed to LAS and ethanol in the intestine prior to absorption.[3]

• Distribution: As LAE is minimally absorbed, its distribution is limited. The resulting metabolites, lauric acid and L-arginine, are endogenous substances that are widely distributed and utilized by the body.[2][8]

• Metabolism: As detailed above, the primary metabolism is rapid hydrolysis in the gastrointestinal tract. The resulting L-arginine enters the urea cycle, while lauric acid enters normal fatty acid metabolism pathways.[2][4][8]

• Excretion: The final metabolic products are excreted primarily as urea in urine and as carbon dioxide in expired air.[8]

Chemical Stability Data

While enzymatic activity is the primary driver of in vivo metabolism, the inherent chemical stability of LAE is also a key parameter, particularly for formulation and food processing. The hydrolysis of LAE is significantly influenced by pH and temperature.

pH	Temperature	Half-life	Source(s)
pH 4	25°C	> 1 year	[1][2]
pH 7	25°C	57 days	[1][2]
pH 9	25°C	34 hours	[1][2]
Caption: Table 1. Chemical stability of LAE in aqueous solutions.

Section 3: Methodologies for Studying the LAE to LAS Conversion

To empirically study the metabolic conversion of LAE to LAS, a well-defined experimental workflow is required. This involves simulating the physiological environment, performing the enzymatic assay, and accurately quantifying the parent compound and its metabolite.

Experimental Workflow Overview

The logical flow for an in vitro assessment of LAE metabolism is a multi-step process that ensures reproducible and accurate results.

Caption: Workflow for in vitro analysis of LAE metabolism.

Protocol 1: In Vitro Hydrolysis of LAE using Simulated Intestinal Fluid (SIF)

Causality & Trustworthiness: This protocol is designed to be a self-validating system for assessing metabolic stability. By using a standardized SIF preparation containing pancreatin (a source of digestive enzymes including esterases), we create a biorelevant environment that mimics the conditions of the upper intestine. Including a t=0 time point and a control incubation without the enzyme source allows for the differentiation between enzymatic and simple chemical hydrolysis.

Methodology:

• Preparation of SIF Powder: Prepare fasted state simulated intestinal fluid (FaSSIF) powder according to established literature methods or obtain a commercial preparation. This typically contains bile salts, lecithin, and buffer salts.

• SIF Working Solution: Dissolve the FaSSIF powder in a phosphate buffer (e.g., 50 mM, pH 6.5) to create the buffer base. Just prior to the experiment, add pancreatin to a final concentration of 100 U/mL. Pre-warm the complete solution to 37°C.

• Substrate Preparation: Prepare a 10 mM stock solution of LAE in a suitable solvent like ethanol or DMSO.

• Reaction Initiation: In a temperature-controlled shaker bath at 37°C, add a small volume of the LAE stock solution to the pre-warmed SIF to achieve a final LAE concentration of 100 µM. Mix immediately.

• Time-Point Sampling: Aliquot 100 µL samples from the reaction mixture at specified time points (e.g., 0, 2, 5, 10, 30, and 60 minutes).

• Reaction Quenching: Immediately add each 100 µL sample to a microcentrifuge tube containing 200 µL of ice-cold acetonitrile. This serves to precipitate the enzymes and halt the reaction.

• Sample Processing: Vortex the quenched samples vigorously for 30 seconds. Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Final Sample: Carefully transfer the supernatant to an HPLC vial for analysis.

Protocol 2: Analytical Quantification of LAE and LAS by HPLC-UV

Causality & Trustworthiness: High-Performance Liquid Chromatography is the gold standard for separating and quantifying small molecules in complex biological matrices.[9] A reverse-phase C18 column is selected for its ability to effectively separate the parent LAE from its more polar metabolite, LAS, based on their differing affinities for the nonpolar stationary phase. UV detection is a robust and widely available method suitable for these compounds. The protocol's trustworthiness is established by generating a multi-point standard curve for both the analyte (LAS) and the parent compound (LAE), ensuring accurate quantification across a range of concentrations.

Methodology:

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector, autosampler, and a reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

  • Detection Wavelength: 215 nm.

  • Gradient Program:

    • 0-2 min: 20% B

    • 2-12 min: Linear gradient from 20% to 80% B

    • 12-14 min: Hold at 80% B

    • 14-15 min: Linear gradient from 80% to 20% B

    • 15-20 min: Hold at 20% B (re-equilibration)

• Standard Preparation:

  • Prepare individual 1 mg/mL stock solutions of analytical grade LAE and LAS in acetonitrile.

  • From these stocks, create a series of mixed working standards in a 1:2 mixture of SIF buffer and acetonitrile to match the sample matrix. Recommended concentrations: 0.1, 0.5, 1, 5, 10, 50, and 100 µM.

• Analysis and Quantification:

  • Inject the series of standards to generate a calibration curve (Peak Area vs. Concentration) for both LAE and LAS. The curve must have a correlation coefficient (r²) of >0.99 for valid quantification.

  • Inject the processed samples from Protocol 1.

  • Calculate the concentrations of LAE and LAS in the unknown samples by interpolating their peak areas from the respective standard curves.

  • Plot the concentration of LAE remaining versus time to determine the rate of disappearance and calculate its in vitro half-life.

Section 4: Conclusion and Future Directions

The metabolic pathway of ethyl lauroyl arginate is a clear example of "design for demise," where a bioactive molecule is rapidly transformed by the body's metabolic machinery into benign, endogenous components. The primary conversion to Nα-lauroyl-L-arginine, catalyzed by intestinal carboxylesterases, is the critical event that underpins its excellent safety profile. The methodologies outlined in this guide provide a robust framework for studying this transformation and quantifying its kinetics.

Future research in this area should focus on:

• Isozyme Identification: Pinpointing the specific human carboxylesterase isozymes (e.g., hCE1, hCE2) responsible for LAE hydrolysis to better predict inter-individual variability and potential drug interactions.

• Drug-Drug Interaction (DDI) Studies: Investigating whether LAE can act as a substrate or inhibitor for carboxylesterases, which could affect the metabolism of co-administered drugs that share this pathway.[7]

• Quantitative Pharmacokinetic Modeling: Developing physiologically based pharmacokinetic (PBPK) models to simulate LAE metabolism and predict its behavior under various physiological and dietary conditions.

References

• Ethyl lauroyl arginate - FAO.org. (n.d.). Food and Agriculture Organization of the United Nations. [Link]

• APPLICATION A1015 Ethyl LAUROYL ARGINATE AS A FOOD ADDITIVE ASSESSMENT REPORT. (2009). Food Standards Australia New Zealand. [Link]

• Czakaj, A., et al. (2021). Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System. Molecules. [Link]

• Wang, S., et al. (2022). Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review. Frontiers in Microbiology. [Link]

• Ethyl lauroyl arginate. (n.d.). In Wikipedia. Retrieved March 4, 2026. [Link]

• Nerin, C., et al. (n.d.). Ethyl Lauroyl Arginate (LAE): Antimicrobial Activity and Applications in Food Systems. Earthworm Express. [Link]

• Production and purification process of lauroyl arginine ethyl ester hydrochloride. (n.d.).

• ETHYL LAUROYL ARGINATE. (n.d.). Ataman Kimya. [Link]

• ETHYL LAUROYL ARGINATE. (2008). FAO JECFA Monographs 5. [Link]

• Ethyl Lauroyl Arginate HCl for Natural Preservation. (2011). Cosmetics & Toiletries. [Link]

• Wang, S., et al. (2022). Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review. Frontiers in Microbiology. [Link]

• EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS). (2019). Safety of ethyl lauroyl arginate (E 243) as a food additive in the light of the new information provided and the proposed extension of use. EFSA Journal. [Link]

• EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS). (2019). Safety of ethyl lauroyl arginate (E 243) as a food additive in the light of the new information provided and the proposed extension of use. EFSA Journal. [Link]

• Caner, C., et al. (2012). Analytical procedure for the determination of Ethyl Lauroyl Arginate (LAE) to assess the kinetics and specific migration from a new antimicrobial active food packaging. PubMed. [Link]

• Muriel-Galet, V., et al. (2015). Ethyl Lauroyl Arginate: Usage and Potential in Antimicrobial Packaging. ResearchGate. [Link]

• Caner, C., et al. (2012). Analytical procedure for the determination of Ethyl Lauroyl Arginate (LAE) to assess the kinetics and specific migration from a new antimicrobial active food packaging. ResearchGate. [Link]

• Laizure, S. C., et al. (2013). The role of human carboxylesterases in drug metabolism: have we overlooked their importance? PMC. [Link]

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• 7. The role of human carboxylesterases in drug metabolism: have we overlooked their importance? - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. fao.org [fao.org]

Toxicology Profile of N-Lauroylarginine Metabolites: A Technical Guide

Executive Summary

N-lauroyl-L-arginine (LAS) is the primary, transient metabolite of ethyl-N-lauroyl-L-arginate (LAE), a widely utilized amino acid-based cationic surfactant with broad-spectrum antimicrobial properties. Understanding the toxicological and pharmacokinetic profile of LAS is critical for researchers developing novel food preservatives, cosmetic formulations, and pharmaceutical excipients. This whitepaper synthesizes the metabolic fate, toxicological endpoints, and validated experimental protocols for assessing LAS, demonstrating its high safety margin and rapid degradation into endogenous compounds.

Pharmacokinetic Context and Biotransformation

Upon ingestion or systemic exposure, the parent compound LAE does not persist in its original form. It undergoes rapid enzymatic hydrolysis mediated by ubiquitous tissue and plasma esterases. The cleavage of the ethyl ester bond yields the primary metabolite, N-lauroyl-L-arginine (LAS) ().

Because LAS is a transient intermediate, its toxicological profile is intrinsically linked to its rapid subsequent degradation. Amidase enzymes cleave the amide bond of LAS, producing lauric acid and L-arginine. These terminal metabolites enter standard endogenous metabolic pathways: lauric acid undergoes

-oxidation for energy, while L-arginine is processed via the urea cycle into ornithine and urea. This lack of systemic accumulation is the foundational mechanism behind its safety ().

Metabolic degradation pathway of LAE to LAS and endogenous compounds.

Toxicological Profile of N-Lauroylarginine (LAS)

The safety of LAS has been rigorously evaluated to ensure that this primary metabolite does not induce systemic toxicity, genotoxicity, or developmental abnormalities.

Acute and Repeat-Dose Toxicity LAS exhibits an exceptionally low acute toxicity profile. In mammalian models, the LD50 exceeds 2000 mg/kg. Repeat-dose dietary studies of the parent compound LAE (which acts as an in vivo generator for LAS) established a No Observed Adverse Effect Level (NOAEL) of approximately 442 to 502 mg/kg bw/day. The limiting factor at higher doses was not target-organ toxicity, but rather a slight delay in vaginal opening in rats—a secondary physiological effect attributed to reduced maternal body weight gain and palatability issues, rather than direct endocrine disruption ().

Genotoxicity LAS has been extensively tested for mutagenic potential. Ames testing (bacterial reverse mutation) and in vitro mammalian chromosome aberration tests confirm that LAS does not intercalate DNA or induce structural chromosomal damage.

Quantitative Data Summary

The following table synthesizes the core toxicological endpoints for LAS and its parent compound.

Study Type	Test Material	Test System	Key Endpoint / Finding	Result / NOAEL
Toxicokinetics	14C-LAE	Rat (In vivo)	Plasma clearance & mass balance	>99% excreted (urine/feces)
Acute Toxicity	LAS	Rat (In vivo)	Mortality & gross pathology	LD50 > 2000 mg/kg
Genotoxicity	LAS	S. typhimurium	Point mutations (Ames Test)	Negative (with/without S9)
Genotoxicity	LAS	CHO Cells	Chromosome aberration	Negative
Repro/Dev Toxicity	LAE (Yielding LAS)	Rat (2-Generation)	Delayed vaginal opening	NOAEL: 442 mg/kg bw/day

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following step-by-step methodologies detail the field-proven protocols for assessing LAS pharmacokinetics and genotoxicity. These protocols are designed as self-validating systems, incorporating internal controls to guarantee data reliability.

Protocol 1: In Vivo Toxicokinetic Profiling via Radiolabeling

Purpose: To quantify the half-life of LAS and prove the absence of tissue accumulation. Causality & Design: We utilize 14C-radiolabeling specifically on the arginine moiety. This allows precise tracking of the polar headgroup. A mass-balance validation step ensures that total radioactivity in excreta and carcass sums to

95% of the administered dose, self-validating that no unquantified tissue sequestration of LAS occurs.

Step-by-Step Workflow:

• Dosing : Administer a single oral gavage dose of 14C-LAE (e.g., 20 mg/kg) suspended in a vehicle (e.g., 1% methylcellulose) to Sprague-Dawley rats.

• Sampling : Collect blood via the jugular vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Collect urine and feces in metabolic cages over 72 hours.

• Extraction : Centrifuge blood at 3000 x g (4°C) to isolate plasma. Extract metabolites using a 50:50 Methanol/Water mixture containing 0.1% Trifluoroacetic acid (TFA). Expert Insight: TFA is strictly required as an ion-pairing agent; because LAS is an amphiphilic cationic surfactant, TFA neutralizes the charge, preventing severe peak tailing on C18 stationary phases.

• Separation & Detection : Inject the extract onto an HPLC system coupled with a Radioisotope Detector (HPLC-RAD). Use a reverse-phase C18 column with a gradient elution of water/acetonitrile.

• Validation : Calculate the total radioactive recovery. The protocol is validated only if recovery is

  95%.

Workflow for in vivo radiolabeled toxicokinetic profiling of LAS.

Protocol 2: Genotoxicity Assessment (Ames Test for LAS)

Purpose: To confirm that LAS and its transient hepatic metabolites do not induce point mutations. Causality & Design: The S9 fraction (hepatic post-mitochondrial supernatant from Aroclor 1254-induced rats) is mandatory. While LAS itself is non-mutagenic, its rapid in vivo cleavage could theoretically yield reactive intermediates. The S9 fraction ensures these transient metabolites are generated in vitro and exposed to the tester strains, making the assay a self-validating screen for both parent and metabolite toxicity.

Step-by-Step Workflow:

• Strain Preparation : Culture histidine-dependent Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) overnight in nutrient broth.

• Test Article Preparation : Dissolve LAS in sterile dimethyl sulfoxide (DMSO) to achieve a concentration gradient (e.g., 50 to 5000

  g/plate ).

• Metabolic Activation : Prepare the S9 mix containing 10% S9 fraction, NADP, and glucose-6-phosphate in a phosphate buffer.

• Plating (Pre-incubation Method) : Combine 0.1 mL of the bacterial culture, 0.1 mL of LAS solution, and 0.5 mL of S9 mix (or buffer for non-activated controls). Incubate at 37°C for 20 minutes to allow metabolic conversion.

• Overlay : Add 2.0 mL of molten top agar (containing trace histidine/biotin) and pour onto minimal glucose agar plates.

• Incubation & Scoring : Incubate plates at 37°C for 48 hours. Count revertant colonies. The protocol is validated by the expected spike in colonies in positive control plates (e.g., 2-aminoanthracene).

Regulatory Grounding and ADI Derivation

The comprehensive toxicological assessment of LAS and its parent compound has facilitated global regulatory approvals. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) established an Acceptable Daily Intake (ADI) of 0–4 mg/kg bw for LAE, derived directly from the NOAEL of 442 mg/kg bw/day and applying a standard 100-fold safety factor. Similarly, the US FDA has issued a Letter of No Objection for its Generally Recognized as Safe (GRAS) status. The European Food Safety Authority (EFSA) applied a more conservative ADI of 0–0.5 mg/kg bw based on minor white blood cell variations in a 13-week study, though subsequent expert reviews deemed these variations toxicologically insignificant. Furthermore, its efficacy and safety profile make it highly valuable in applications like the thermal inactivation of foodborne pathogens ().

Conclusion

The metabolite N-lauroyl-L-arginine (LAS) represents a textbook example of a safe, transient intermediate in the degradation of amino acid-based surfactants. Its rapid conversion into endogenous dietary components (lauric acid and L-arginine) prevents systemic accumulation. By employing rigorous, self-validating methodologies—such as radiolabeled mass-balance pharmacokinetics and metabolically activated genotoxicity assays—researchers have definitively established the benign toxicological profile of LAS.

References

• Ruckman, S. A., Rocabayera, X., Borzelleca, J. F., & Sandusky, C. B. (2004). Toxicological and metabolic investigations of the safety of N-alpha-lauroyl-L-arginine ethyl ester monohydrochloride (LAE). Food and Chemical Toxicology, 42(2), 245-259. URL:[Link]

• Food Standards Australia New Zealand (FSANZ). (2009). Application A1015: Ethyl lauroyl arginate as a food additive - Hazard Assessment. URL: [Link]

• Wikipedia Contributors. (2023). Ethyl lauroyl arginate. Wikipedia, The Free Encyclopedia. URL:[Link]

• Juneja, V. K., et al. (2020). The effect of lauric arginate on the thermal inactivation of starved Listeria monocytogenes in sous-vide cooked ground beef. Food Research International. URL:[Link]

Lauroyl arginine hydrochloride safety data sheet (SDS) research

An In-depth Technical Guide to the Safety Data Sheet of Lauroyl Arginine Hydrochloride

Introduction: Beyond the Surface of a Cationic Surfactant

Lauroyl Arginine Hydrochloride, more commonly known in scientific literature and regulatory documents as Ethyl Lauroyl Arginate HCl (LAE), is a cationic surfactant synthesized from L-arginine, lauric acid, and ethanol.[1][2][3] Identified by the CAS Number 60372-77-2, this compound has garnered significant attention across the pharmaceutical, cosmetic, and food industries for its potent, broad-spectrum antimicrobial properties and its favorable toxicological profile.[3][4][5] It functions by disrupting the cell membranes of bacteria, yeasts, and molds, making it an effective preservative.[1][2][6]

For researchers and drug development professionals, a thorough understanding of a compound's safety profile is not merely a regulatory hurdle but a foundational component of responsible innovation. The Safety Data Sheet (SDS) is the primary source of this critical information. This guide provides an in-depth analysis of the SDS for Lauroyl Arginine Hydrochloride, moving beyond a simple recitation of data to explain the causality behind safety protocols and the scientific basis for its toxicological and ecological classifications.

Section 1 & 2: Chemical Identity and Hazard Classification

The journey into the safety profile of LAE begins with its unequivocal identification and the hazards it presents.

• Chemical Name: L-Arginine, N2-(1-oxododecyl)-, ethyl ester, hydrochloride[7]

• Synonyms: Ethyl Lauroyl Arginate HCl, Lauric Arginate Ethyl Ester, LAE[1][8]

• CAS Number: 60372-77-2[1][9]

• Molecular Formula: C₂₀H₄₁N₄O₃Cl[8]

• Molecular Weight: 421.02 g/mol [1][8]

Under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), LAE is primarily classified with the following hazard statements:

• H318: Causes serious eye damage. [9] This is the most significant human health hazard. As a cationic surfactant, LAE can interact with and disrupt the cell membranes of the cornea, leading to severe irritation and potential long-term damage.

• H400: Very toxic to aquatic life. [9] This classification underscores the need for stringent environmental controls to prevent its release into waterways.

The signal word associated with these classifications is "Danger" .[9]

Section 3: Composition and Purity

Commercial-grade LAE is not a pure substance. Regulatory specifications, such as those from the European Union, stipulate that the product must contain between 85% and 95% ethyl-N-α-lauroyl-L-arginate·HCl.[1][8] The SDS and associated literature account for potential impurities stemming from the manufacturing process, which include:

• N-α-Lauroyl-L-arginine (≤ 3%)[8]

• Lauric acid (≤ 5%)[8]

• Ethyl laurate (≤ 3%)[8]

• L-arginine·HCl (≤ 1%)[8]

• Ethyl arginate·2HCl (≤ 1%)[8]

Understanding this composition is crucial, as the toxicological and physicochemical properties of the final product are a function of this entire mixture.

Section 4, 5, & 6: Emergency Response Protocols

A self-validating safety protocol requires clear, logical steps for managing unexpected events such as exposure or spills. The primary concern revolves around the compound's severe eye irritant properties.

Experimental Protocol: Emergency First Aid

• Eye Contact:

  • Action: Immediately flush eyes with copious amounts of water for at least 15 minutes, ensuring to hold the eyelids open to rinse the entire surface.[10][11]

  • Causality: The extended flushing time is critical to physically remove all particles of the powdered substance and to dilute any dissolved LAE below the concentration at which it can cause significant membrane disruption.

  • Follow-up: Remove contact lenses after initial flushing and continue rinsing.[11] Seek immediate medical attention from a physician or poison control center.[7]

• Skin Contact:

  • Action: Remove contaminated clothing. Rinse the affected skin area with water.[7] Follow by washing with soap and water.[10]

  • Causality: While not classified as a primary skin irritant, its surfactant nature can defat the skin, leading to dryness or irritation upon prolonged contact. Prompt removal is a standard good laboratory practice.

  • Follow-up: Get medical attention if irritation develops and persists.[7]

• Inhalation:

  • Action: Move the individual to fresh air.[7][10]

  • Causality: Inhaling the fine powder can cause irritation to the mucous membranes of the respiratory tract.[10] Moving to an uncontaminated area provides immediate relief.

  • Follow-up: Call a physician if symptoms develop or persist.[7]

• Ingestion:

  • Action: Rinse mouth with water and drink plenty of water.[11] Do not induce vomiting.

  • Causality: Ingestion is not a primary route of occupational exposure. The main risk is gastrointestinal irritation. Dilution with water is a standard first-aid measure.

  • Follow-up: Seek medical advice if symptoms occur.

Fire-Fighting and Accidental Release Measures

• Suitable Extinguishing Media: Use media appropriate for the surrounding materials, such as water spray, foam, dry chemical powder, or carbon dioxide.[7][10]

• Accidental Release: For spills, it is critical to avoid generating dust.[7] Personnel should wear appropriate PPE, including eye protection, gloves, and respiratory protection. The material should be swept or vacuumed up and placed in a suitable, labeled container for disposal.[7][12] Crucially, prevent the substance from entering drains or waterways due to its high aquatic toxicity.[9]

Emergency Response Workflow for LAE

Section 7 & 8: Handling, Storage, and Exposure Controls

Proactive safety measures are paramount. The principles of safe handling are directly derived from the identified hazards.

• Handling: Always handle LAE in a well-ventilated area to minimize dust inhalation.[10][12] Avoid all contact with eyes, skin, and clothing.[7][10] Good industrial hygiene practices, such as washing hands after handling and before eating or drinking, are mandatory.[7]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10][12] LAE is hygroscopic, meaning it absorbs moisture from the air, which can affect its physical properties.[10]

• Exposure Controls (PPE):

  • Eye Protection: Tight-sealing safety goggles are required due to the serious eye damage hazard (H318).[9][11]

  • Hand Protection: Wear suitable chemical-resistant gloves.[9]

  • Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH-approved respirator should be used.[7][11]

Safe Handling and Control Workflow

Section 9: Physicochemical Properties

The physical and chemical characteristics of LAE are essential for predicting its behavior in various experimental and environmental conditions.

Property	Value	Source(s)
Physical State	White to off-white powder/solid.	[1][4][7]
Melting Point	50.5 - 58 °C (122.9 - 136.4 °F)	[3][7][13]
Water Solubility	> 240 g/L at 20°C; Very soluble.	[1][4][7]
pH	3.64 - 4.25 (1% aqueous solution)	[1]
Stability	Stable for >2 years at room temperature in a closed container. Hydrolysis increases with higher pH and temperature.	[1][2][3]
Hygroscopicity	Hygroscopic.	[10]

Section 10 & 11: Stability, Reactivity, and Toxicology

Stability and Reactivity

LAE is stable under normal storage conditions.[7][9] However, it can react violently with strong oxidizing agents.[9] Hazardous decomposition products under fire conditions can include toxic fumes, nitrogen oxides (NOx), and hydrogen chloride (Cl-).[7]

Toxicological Profile

The toxicological data for LAE indicate low systemic toxicity, which is a key reason for its use in consumer products. This is largely attributed to its rapid metabolism.

• Metabolism: After oral ingestion, LAE is rapidly hydrolyzed in the body. The proposed metabolic pathway involves the cleavage of the ethyl ester to form Nα-lauroyl-L-arginine (LAS), which is then further broken down into lauric acid and the amino acid L-arginine.[5] These metabolites are endogenous or common dietary components that are readily processed by normal metabolic pathways.[5][6]

Proposed Metabolic Pathway of LAE[5][13]

This rapid breakdown to innocuous substances explains the low systemic toxicity observed in studies.

Toxicological Endpoint	Result	Species	Source(s)
Acute Oral Toxicity	LD50: > 2000 mg/kg	Rat
Serious Eye Damage/Irritation	Causes serious eye damage.	Rabbit	[7]
Skin Corrosion/Irritation	Not classified as an irritant.	[7]
Germ Cell Mutagenicity	Negative in multiple assays (e.g., Ames test, mouse micronucleus).	In vitro & In vivo	[6][7]
Carcinogenicity	Not classified as a carcinogen.	[7][8]
Reproductive Toxicity	No adverse reproductive effects; delayed onset of puberty in female offspring at high doses was noted but not considered toxicologically relevant for ADI setting.	Rat	[6][7][13]
Acceptable Daily Intake (ADI)	0-4 mg/kg bw (JECFA); 0.5 mg/kg bw (EFSA)	[6][8][13]

Section 12: Ecological Information

The GHS classification H400 (Very toxic to aquatic life) is supported by ecotoxicity data. Its surfactant properties, which are effective against microbial membranes, are also detrimental to aquatic organisms.

Ecotoxicity Endpoint	Value	Species	Source(s)
Acute Fish Toxicity	LC50: 23.7 mg/L (96 hours)	Danio rerio (Zebra fish)	[7][10]
Acute Algae Toxicity	EC50: 0.461 mg/L (72 hours)	Algae	[7][10]
Aquatic Invertebrates	EC50: 6.54 mg/L	[10]
Biodegradability	Readily biodegradable.	[10]

The high toxicity, especially to algae, necessitates strict procedures to prevent its release into the environment. Disposal must be conducted in accordance with all applicable regulations.

Section 14 & 15: Transport and Regulatory Information

• Transport: Due to its environmental hazards, LAE is regulated for transport. It is classified under:

  • UN Number: UN3077[7]

  • Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (Ethyl Lauroyl Arginate Hydrochloride)[7]

  • Hazard Class: 9 (Miscellaneous hazardous materials)[7]

• Regulatory Status: LAE is approved for use as a food preservative (E243 in Europe) and in cosmetic products in numerous jurisdictions, including the USA (GRAS Notice), Europe, and Australia.[6][8][14][15] These approvals are based on the extensive safety data reviewed by agencies like the FDA, EFSA, and JECFA.[6][8]

Conclusion

The safety profile of Lauroyl Arginine Hydrochloride is a study in contrasts. On one hand, its rapid metabolism into common dietary components renders it systemically low in toxicity, making it suitable for applications in food and cosmetics. On the other hand, its fundamental nature as a potent surfactant creates significant localized hazards, specifically severe eye damage upon direct contact, and poses a high risk to aquatic ecosystems. For the researcher and drug development professional, this duality demands a rigorous and informed approach to safety. Adherence to the protocols outlined in the SDS—particularly the mandatory use of eye protection, proper handling to avoid dust, and stringent environmental containment—is not merely a matter of compliance, but a direct application of the scientific understanding of the molecule's chemical and biological activity.

References

• Ethyl lauroyl arginate. (n.d.). FAO.org. Retrieved from [Link]

• APPLICATION A1015 Ethyl LAUROYL ARGINATE AS A FOOD ADDITIVE ASSESSMENT REPORT. (2009, May 6). Food Standards Australia New Zealand. Retrieved from [Link]

• Younes, M., et al. (2019). Safety of ethyl lauroyl arginate (E 243) as a food additive in the light of the new information provided and the proposed extension of use. EFSA Journal, 17(5), e05693. Retrieved from [Link]

• Safety Data Sheet: Ethyl lauroyl arginate hydrochloride. (2025, September 19). Carl ROTH. Retrieved from [Link]

• FULL PUBLIC REPORT: Ethyl Lauroyl Arginate HCl. (2015, November 11). Australian Industrial Chemicals Introduction Scheme (AICIS). Retrieved from [Link]

• What is ethyl lauroyl arginate HCl. (2025, November 12). Chihonbio. Retrieved from [Link]

• Czakaj, A., et al. (2021). Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System. International Journal of Molecular Sciences, 22(19), 10643. Retrieved from [Link]

• MSDS of Lauric Arginate Ethyl Easter. (2019, November 27). Chihonbio. Retrieved from [Link]

• Ethyl lauroyl arginate. (n.d.). In Wikipedia. Retrieved from [Link]

• Ma, Q., et al. (2022). Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review. Frontiers in Microbiology, 13, 981169. Retrieved from [Link]

• Ma, Q., et al. (2022). Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review. Frontiers in Microbiology, 13, 981169. Retrieved from [Link]

• Commission Regulation (EU) No 506/2014. (2014, May 22). EUR-Lex. Retrieved from [Link]

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• 15. L_2014145EN.01003501.xml [eur-lex.europa.eu]

Protocols & Analytical Methods

Application Note: A Comprehensive Protocol for the Laboratory-Scale Synthesis of Nα-lauroyl-L-arginine Hydrochloride

Abstract

Nα-lauroyl-L-arginine hydrochloride, also known as Ethyl Lauroyl Arginate HCl (LAE), is a cationic surfactant widely recognized for its potent antimicrobial properties and favorable safety profile.[1][2][3] Its application spans various industries, including as a preservative in food and cosmetic formulations.[1][2][4] This document provides a detailed, two-stage protocol for the synthesis of Nα-lauroyl-L-arginine hydrochloride suitable for research and development settings. The protocol is designed to be self-validating, with integrated quality control checkpoints and in-depth explanations of the chemical principles and experimental choices that govern the synthesis.

Introduction and Significance

Nα-lauroyl-L-arginine hydrochloride is a derivative of lauric acid, L-arginine, and ethanol.[3][5] Its amphiphilic structure, comprising a hydrophobic lauroyl tail and a hydrophilic arginine headgroup, allows it to function as a powerful surfactant with a broad spectrum of activity against bacteria, yeasts, and molds.[1][3] A key advantage of this compound is its high biodegradability; upon ingestion, it is rapidly metabolized into its natural constituents (lauric acid and L-arginine), which are endogenous to the human body.[2][3][6] This combination of efficacy and safety has led to its approval as a food additive (E243) and cosmetic preservative in numerous countries.[2][3]

The synthesis detailed herein follows a robust and well-documented pathway involving two primary chemical transformations:

• Fischer Esterification: The carboxylic acid group of L-arginine hydrochloride is esterified with ethanol in the presence of an acid catalyst (thionyl chloride) to produce L-arginine ethyl ester dihydrochloride.[7][8]

• N-Acylation (Schotten-Baumann Reaction): The α-amino group of the L-arginine ethyl ester is then acylated using lauroyl chloride under basic conditions to form the desired amide bond.[3][9][10][11]

This guide provides researchers with the necessary details to reproduce this synthesis reliably, understand the critical parameters at each stage, and validate the quality of the final product.

Synthesis Overview and Workflow

The overall process can be visualized as a sequential, two-part reaction followed by purification and isolation. The first part prepares the amino acid ester intermediate, which is then used directly in the subsequent acylation reaction.

Caption: Experimental workflow for the synthesis of N-lauroyl-L-arginine HCl.

Reaction Mechanism

Fischer Esterification of L-Arginine

The first stage of the synthesis is the esterification of the carboxylic acid group of L-arginine. Thionyl chloride (SOCl₂) serves a dual purpose: it reacts with ethanol to form ethyl chloride and HCl in situ, and the generated HCl acts as the catalyst for the Fischer esterification. The excess HCl also ensures that the amino groups of arginine remain protonated, preventing them from engaging in side reactions.

Schotten-Baumann N-Acylation

The core of the synthesis is the N-acylation of the L-arginine ethyl ester intermediate with lauroyl chloride. This reaction is a classic example of the Schotten-Baumann reaction, which is used to form amides from amines and acid chlorides.[11]

The mechanism proceeds as follows:

• Neutralization: Triethylamine, a tertiary amine base, is added to neutralize the hydrochloride salts of the L-arginine ethyl ester, liberating the free α-amino group. This deprotonation is crucial as the free amine is the active nucleophile.[9]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen of the α-amino group attacks the electrophilic carbonyl carbon of lauroyl chloride.[11]

• Tetrahedral Intermediate: A tetrahedral intermediate is formed.

• Elimination: The intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion as a leaving group.

• Deprotonation: The resulting protonated amide is deprotonated by another molecule of triethylamine, yielding the neutral N-lauroyl-L-arginine ethyl ester and triethylamine hydrochloride.

Controlling the pH between 7 and 10 is critical; a lower pH would result in a protonated, non-nucleophilic amine, while a higher pH could lead to the hydrolysis of the lauroyl chloride and the product ester.[7][12]

Caption: Overall two-step reaction scheme.

Materials, Reagents, and Equipment

Reagents

Reagent	CAS No.	Molar Mass ( g/mol )	Purity	Notes
L-Arginine Hydrochloride	1119-34-2	210.66	≥99%	Starting amino acid.[13]
Ethanol (Absolute)	64-17-5	46.07	≥99.5%, Anhydrous	Solvent for esterification.
Thionyl Chloride (SOCl₂)	7719-09-7	118.97	≥99%	Corrosive and lachrymatory. Handle in a fume hood.[5]
Triethylamine (TEA)	121-44-8	101.19	≥99%	Base for acylation. Pungent odor. Handle in a fume hood.
Lauroyl Chloride	112-16-3	218.77	≥98%	Moisture sensitive. Corrosive.[14]
Ethyl Acetate	141-78-6	88.11	ACS Grade	Extraction solvent.
Petroleum Ether	8032-32-4	N/A	ACS Grade	Recrystallization solvent.
Sodium Chloride (NaCl)	7647-14-5	58.44	ACS Grade	For preparing saturated brine solution.
Hydrochloric Acid (HCl)	7647-01-0	36.46	37% (conc.)	For acidification.
Anhydrous Sodium Sulfate	7757-82-6	142.04	ACS Grade	Drying agent.

Equipment

• Three-necked round-bottom flask (1000 mL)

• Magnetic stirrer with heating mantle and temperature controller

• Dropping funnels (2)

• Reflux condenser with a calcium chloride drying tube

• Low-temperature thermometer (-20°C to 100°C)

• Rotary evaporator

• Büchner funnel and filtration flask

• Vacuum oven

• Standard laboratory glassware (beakers, graduated cylinders, separatory funnel)

• pH meter or pH indicator strips

Detailed Experimental Protocol

Safety First: This protocol involves corrosive and hazardous chemicals. All steps must be performed in a well-ventilated chemical fume hood. Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.[15]

Part A: Synthesis of L-Arginine Ethyl Ester Dihydrochloride

• Setup: Assemble a 1000 mL three-necked flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel. Attach a reflux condenser fitted with a calcium chloride drying tube to the central neck.

• Dissolution: To the flask, add L-arginine hydrochloride (42.1 g, 0.2 mol) and absolute ethanol (400 mL). Stir the suspension.[7]

• Cooling: Cool the flask in an ice-water bath to an internal temperature of 0-5°C.

• Thionyl Chloride Addition: Slowly add thionyl chloride (52.3 g, 0.44 mol, 32.1 mL) dropwise via the dropping funnel over a period of 60-90 minutes.[7] Causality: A slow addition rate is crucial to control the exothermic reaction and prevent excessive HCl gas evolution. The temperature should be maintained below 10°C throughout the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir the reaction mixture for 4 hours. The suspension should gradually become a clear solution.

• Completion: The reaction mixture now contains L-arginine ethyl ester dihydrochloride in ethanol and is ready for the next step without isolation.

Part B: N-Acylation with Lauroyl Chloride

• Temperature Adjustment: Cool the reaction flask from Part A to 10-15°C using a water bath.

• Neutralization: Slowly add triethylamine (60.7 g, 0.6 mol, 83.5 mL) dropwise. Causality: This neutralizes the two equivalents of HCl on the arginine ester and provides the basic environment for the acylation. Monitor the temperature to ensure it does not exceed 30°C.

• Lauroyl Chloride Addition: Once the triethylamine addition is complete, slowly add lauroyl chloride (43.8 g, 0.2 mol, 46.3 mL) dropwise over 60 minutes.[7] Maintain the temperature between 15-25°C.

• Reaction & pH Control: After addition, allow the reaction to proceed at room temperature for 4-6 hours. A thick, white precipitate of triethylamine hydrochloride will form. The pH of the reaction mixture should be maintained between 7-8.[9] If necessary, add small amounts of triethylamine to adjust.

• Completion Check (Optional): The reaction can be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the arginine ester intermediate.

Part C: Purification and Acidification

• Solvent Removal: Concentrate the reaction mixture using a rotary evaporator to remove the ethanol. This will result in a thick, oily residue containing the product and triethylamine hydrochloride.

• Extraction: Add ethyl acetate (400 mL) and deionized water (200 mL) to the residue. Transfer the mixture to a separatory funnel and shake vigorously. Allow the layers to separate.

• Washing: Discard the lower aqueous layer. Wash the upper organic layer twice with a saturated sodium chloride solution (2 x 150 mL). Causality: The brine wash helps to remove residual water-soluble impurities and improve layer separation.

• Drying: Dry the organic layer over anhydrous sodium sulfate, then filter to remove the drying agent.

• Acidification: Transfer the dried ethyl acetate solution to a clean beaker and cool in an ice bath. While stirring, slowly add concentrated hydrochloric acid dropwise until the pH of the solution reaches 2-3 (tested by wetting pH paper with a drop of the solution). A white precipitate of N-lauroyl-L-arginine hydrochloride will form.[9]

Part D: Isolation and Drying

• Crystallization: For improved purity, add petroleum ether (400 mL) to the acidified suspension and stir in the ice bath for 1 hour to promote complete crystallization.[9]

• Filtration: Collect the white solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of cold petroleum ether to remove any remaining soluble impurities.

• Drying: Dry the product in a vacuum oven at 40-45°C to a constant weight. The typical yield is 75-85%.

Characterization and Quality Control

The final product should be a white to off-white powder.[5][8] A series of analytical tests should be performed to confirm its identity and purity.

Parameter	Specification	Method
Appearance	White powder	Visual Inspection
Solubility	Freely soluble in water and ethanol[8]	Dissolve 1g in 10mL of solvent
pH (1% solution)	3.0 - 5.0[8]	pH Meter
Purity (Assay)	≥95%	HPLC[1][8]
Loss on Drying	≤ 5%	Karl Fischer Titration[8]
Melting Point	50 - 58 °C	Melting Point Apparatus[3]

HPLC Method Outline (as per JECFA):

• Column: C18, 300 x 3.9 mm, 10 µm

• Mobile Phase: A mixture of sodium heptanesulfonate, phosphoric acid, sodium dihydrogen phosphate, and methanol.

• Detection: UV detector.

• Result: The retention time for the major peak should correspond to that of a certified reference standard.[8]

Pro-Tips and Troubleshooting

• Moisture Control: Lauroyl chloride and thionyl chloride are highly sensitive to moisture. Ensure all glassware is oven-dried and reactions are conducted under an inert atmosphere (e.g., nitrogen) or with drying tubes for best results.[14]

• Temperature Management: The esterification and acylation steps are exothermic. Strict temperature control is vital to minimize side reactions, such as the degradation of thionyl chloride or hydrolysis of lauroyl chloride, which would lower the yield and purity.

• pH Monitoring: During the acylation (Part B), the pH is the most critical parameter. Inaccurate pH can halt the reaction or promote hydrolysis. Regular checks are recommended.

• Emulsion during Extraction: If an emulsion forms during the ethyl acetate extraction, adding more saturated NaCl solution can help break it.

• Product Oiling Out: If the product "oils out" instead of precipitating during acidification, ensure the solution is sufficiently cold and add the acid very slowly with vigorous stirring. Seeding with a previously obtained crystal can induce precipitation.

References

• CN108101812B - Production and purification process of lauroyl arginine ethyl ester hydrochloride - Google P

• Ethyl lauroyl arginate - FAO.org. [Link]

• Preparation process of lauroyl arginine ethyl ester hydrochloride - Google P

• 248 L-Arginine Hydrochloride / Official Monographs for Part I - Description Arbekacin Sulfate occurs as a white powder. [Link]

• L-ARGININE HYDROCHLORIDE TESTING METHODS. [Link]

• ETHYL LAUROYL ARGINATE - FAO.org. [Link]

• Ethyl lauroyl arginate - Wikipedia. [Link]

• APPLICATION A1015 Ethyl LAUROYL ARGINATE AS A FOOD ADDITIVE ASSESSMENT REPORT. [Link]

• Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review - Frontiers. [Link]

• (PDF) Nα-lauroyl-l-arginine ethyl ester monohydrochloride, an antimicrobial agent and its use: a review - ResearchGate. [Link]

• CN1995003A - Chemical synthesis method for undecanoyl chloride and lauroyl chloride - Google P

• N-acylation of L-amino Acids in Aqueous Media: Evaluation of the Catalytic Performances of Streptomyces Ambofaciens Aminoacylases - PubMed. [Link]

• 3-l. distillation flask - Organic Syntheses Procedure. [Link]

• PREPARATION OF N-ACYL DERIVATIVES OF AMINO ACIDS FROM ACYL CHLORIDES AND AMINO ACIDS IN THE PRESENCE OF CATIONIC SURFACTANTS. A VARIATION OF THE SCHOTTEN-BAUMANN METHOD OF BENZOYLATION OF AMINO ACIDS - Taylor & Francis. [Link]

• WO2017153161A1 - Aqueous n-acyl amino acid solutions - Google P

• Safety of ethyl lauroyl arginate (E 243) as a food additive in the light of the new information provided and the proposed extension of use - PMC. [Link]

• Lauroyl chloride Seven Chongqing Chemdad Co. ，Ltd. [Link]

• Lauroyl chloride International Distributor - Multichem Exports. [Link]

• Arginine - Registration Dossier - ECHA. [Link]

• Schotten-Baumann Reaction and its Mechanism - YouTube. [Link]

Sources

• 1. CAS 60372-77-2: Ethyl-Nα-lauroyl-L-arginate hydrochloride [cymitquimica.com]
• 2. Ethyl lauroyl arginate - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. fao.org [fao.org]
• 6. foodstandards.gov.au [foodstandards.gov.au]
• 7. CN110668977B - Preparation process of lauroyl arginine ethyl ester hydrochloride - Google Patents [patents.google.com]
• 8. fao.org [fao.org]
• 9. CN108101812B - Production and purification process of lauroyl arginine ethyl ester hydrochloride - Google Patents [patents.google.com]
• 10. N-acylation of L-amino acids in aqueous media: Evaluation of the catalytic performances of Streptomyces ambofaciens aminoacylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. WO2017153161A1 - Aqueous n-acyl amino acid solutions - Google Patents [patents.google.com]
• 13. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 14. CAS 112-16-3: Lauroyl chloride | CymitQuimica [cymitquimica.com]
• 15. echemi.com [echemi.com]

HPLC method for detection of lauroyl arginine impurities

Executive Summary & Scientific Context

Ethyl Lauroyl Arginate HCl (LAE) is a cationic surfactant and antimicrobial preservative (E-243) widely used in food and cosmetics. Its efficacy and safety profile depend heavily on the quantification of its synthesis byproducts and hydrolysis degradants.

The Analytical Challenge: LAE presents a "polarity paradox." The molecule contains a highly polar arginine head group and a hydrophobic lauroyl tail. Consequently, its impurities span the entire polarity spectrum:

• Hydrophilic (Polar): L-Arginine, Ethyl Arginate.

• Amphiphilic (Surfactant-like):

  -Lauroyl-L-Arginine (LAS).

• Hydrophobic (Non-polar): Lauric Acid, Ethyl Laurate.

A single isocratic run is often insufficient for this range. Therefore, this Application Note defines a Two-Module Approach aligned with JECFA (Joint FAO/WHO Expert Committee on Food Additives) specifications, ensuring both regulatory compliance and robust scientific validation.

Chemical Degradation & Target Analytes

Understanding the chemistry is a prerequisite for troubleshooting. LAE degrades via two primary hydrolysis pathways.

Figure 1: Degradation pathways of Ethyl Lauroyl Arginate indicating critical impurities.[1]

Module A: Hydrophobic Impurity Profiling (Primary Assay)

Scope: Determination of LAE (Active), LAS, Lauric Acid, and Ethyl Laurate. Mechanism: Reverse-Phase Ion-Pairing Chromatography.[2]

Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18, 150 x 3.9 mm, 5 µm (e.g., Waters Symmetry or equiv.)	Standard RP stationary phase provides sufficient retention for the lauroyl chain.
Mobile Phase	Acetonitrile : Water (50:50) + 0.1% Trifluoroacetic Acid (TFA)	TFA is critical. It acts as an ion-pairing agent to sharpen the peak of the cationic LAE and suppresses the ionization of Lauric Acid (pKa ~4.9) to ensure retention.
Flow Rate	1.0 mL/min	Standard flow for 3.9/4.6 mm ID columns.
Wavelength	UV @ 215 nm	Detection Challenge: Lauric acid lacks a strong chromophore. 215 nm detects the carbonyl/amide bonds but requires high-purity solvents to avoid baseline noise.
Injection Vol.	10 µL	Prevent column overload due to surfactant nature of LAE.
Run Time	~15 Minutes	Sufficient to elute Ethyl Laurate (most retained).

Standard Preparation

• Stock Solution A (Hydrophobic): Weigh 125 mg Lauric Acid and 75 mg Ethyl Laurate into a 50 mL volumetric flask. Dissolve in Mobile Phase.

• Stock Solution B (Active/LAS): Weigh 150 mg LAE standard and 5 mg LAS standard into a 50 mL flask. Dissolve in Mobile Phase.

• Working Standard: Dilute Stocks A and B to bracket the expected impurity levels (typically 0.5% - 5%).

Sample Preparation

• Solid/Powder: Weigh ~50 mg of sample.[3] Dissolve in 50 mL Mobile Phase.[3][4] Sonicate for 5 minutes to ensure complete solubilization of the surfactant.

• Liquid/Formulation: Disperse in Mobile Phase to achieve ~1 mg/mL concentration. Filter through 0.45 µm PTFE filter (Nylon may bind lauric acid).

Expected Retention Times

• LAS: ~2.2 min[3][4]

• Lauric Acid: ~3.7 min

• LAE (Active): ~4.3 min

• Ethyl Laurate: ~11.2 min[3][4]

Module B: Polar Impurity Profiling (Arginine Detection)

Scope: Determination of L-Arginine and Ethyl Arginate.[3][4] Challenge: Arginine has no useful UV absorbance and elutes in the void volume of C18 columns. Solution: Pre-column Derivatization with OPA (o-Phthaldialdehyde).

Reagent Setup

• Derivatization Reagent: Dissolve 0.8 g OPA in 5 mL Methanol. Add 1 L of 0.2 M Borate Buffer (pH 9.[3][4]4) and 2 mL 2-Mercaptoethanol. Protect from light. Stable for 48h.

• Mobile Phase: Phosphate Buffer (pH 6.5) : Acetonitrile (Gradient or Isocratic 85:15 depending on column).

Protocol (Automated Pre-Column)

Most modern HPLCs (Agilent/Waters) support automated mixing in the injector needle.

• Vial A: Sample/Standard (dissolved in water).

• Vial B: OPA Reagent.

• Injector Program:

  • Draw 5 µL Sample.[1]

  • Draw 5 µL Reagent.

  • Mix in loop (3 cycles).

  • Wait 1.0 min (Reaction time).

  • Inject.[1][3][4]

Detection

• Fluorescence (Preferred): Ex 340 nm / Em 455 nm.

• UV (Alternative): 338 nm (Derivatized isoindole product absorbs here).

System Suitability & Validation Criteria

To ensure the trustworthiness of your data, the following criteria must be met before releasing results.

Parameter	Acceptance Criteria	Troubleshooting Failure
Resolution (Rs)	> 1.5 between LAS and Lauric Acid	Adjust % ACN. If peaks merge, lower ACN by 2-3%.
Tailing Factor (T)	< 2.0 for LAE peak	High tailing indicates silanol interaction. Add more TFA (up to 0.15%) or use a "base-deactivated" column.
RSD (Area)	< 2.0% (n=5 injections)	If failing, check injector precision or solubility issues (micelle formation).
LOD (Lauric Acid)	< 0.1%	If UV baseline is noisy at 215 nm, switch to HPLC-grade ACN with low UV cutoff.

References

• FAO/WHO Joint Expert Committee on Food Additives (JECFA). (2008). Ethyl Lauroyl Arginate: Chemical and Technical Assessment (CTA). 69th Meeting.

• European Food Safety Authority (EFSA). (2007). Opinion of the Scientific Panel on Food Additives... on a request from the Commission related to the use of Ethyl Lauroyl Arginate as a food additive. The EFSA Journal, 511, 1-27.

• Food Standards Australia New Zealand (FSANZ). (2009). Application A1015: Ethyl Lauroyl Arginate as a Food Additive Assessment Report.

• Asker, D., et al. (2009). Antimicrobial activity of ethyl lauroyl arginate against Gram-positive and Gram-negative bacteria.

Sources

• 1. CN101963603A - Method for analyzing arginine and arginine hydrochloride raw materials and preparations by using HPLC method - Google Patents [patents.google.com]
• 2. diva-portal.org [diva-portal.org]
• 3. fao.org [fao.org]
• 4. fao.org [fao.org]

Application Note: Preparation of Lauroyl Arginine Hydrochloride Standard Solutions

This Application Note is designed for researchers and analytical scientists requiring high-precision standard solutions of Lauroyl Arginine Hydrochloride .

Critical Scientific Distinction: In pharmaceutical and industrial contexts, the term "Lauroyl Arginine Hydrochloride" is frequently used somewhat loosely. It may refer to:

• Ethyl Lauroyl Arginate HCl (LAE): The active antimicrobial surfactant/preservative (CAS 60372-77-2).[1][2] This is the ester form.[3]

• -Lauroyl-L-Arginine HCl (LAS): The primary metabolite and hydrolysis impurity (CAS 181434-85-5). This is the free acid form.

This guide covers the preparation of BOTH , with a primary focus on the Ethyl Ester (LAE) due to its prevalence, while explicitly detailing the distinct solubility requirements for the Acid form (LAS) to prevent precipitation errors.

Introduction & Scientific Context

Lauroyl Arginine derivatives are cationic surfactants derived from L-arginine, lauric acid, and ethanol. They are widely used as antimicrobial preservatives (E243) and in drug delivery systems due to their ability to disrupt microbial cell membranes.

Accurate standard preparation is critical because the Ethyl Ester (LAE) is prone to hydrolysis, converting into Lauroyl Arginine (LAS) and eventually Arginine and Lauric Acid. This degradation pathway makes the pH and solvent selection of the standard solution the single most critical factor in maintaining analytical integrity.

Chemical Identity & Properties[1][2][3][4][5][6][7][8][9][10]

Feature	Ethyl Lauroyl Arginate HCl (LAE)	-Lauroyl-L-Arginine HCl (LAS)
Role	Primary Active / Preservative	Metabolite / Impurity Standard
CAS Number	60372-77-2	181434-85-5
MW	421.02 g/mol	392.96 g/mol
Solubility (Water)	High (>240 g/L)	Very Low (<0.1 mM) (Critical Constraint)
Solubility (Organic)	Soluble in Ethanol, Methanol, DMSO	Soluble in Methanol, DMSO
Stability Risk	Hydrolysis at pH > 5 or Temp > 40°C	Stable in mild acid; less prone to hydrolysis

Material Specifications & Safety

• Reference Standard: Purity

  98.0% (HPLC). Store at -20°C. Hygroscopic; equilibrate to Room Temperature (RT) before weighing.

• Solvents: LC-MS Grade Water, Acetonitrile (ACN), and Methanol (MeOH).

• Buffers: Monobasic Sodium Phosphate (

  ), Phosphoric Acid (85%).

• Safety: LAE is a severe eye irritant. Wear safety goggles and nitrile gloves.

Protocol A: Preparation of Ethyl Lauroyl Arginate HCl (LAE) Stock

Target Concentration: 1.0 mg/mL (1000 ppm) Solvent System: 0.1% Formic Acid in Water/ACN (80:20)

Rationale: While LAE is water-soluble, pure water solutions can drift in pH, accelerating hydrolysis. A slightly acidic buffer (pH 3-4) locks the ester in its stable protonated state. The addition of 20% ACN prevents adsorption to glass surfaces.

Step-by-Step Procedure

• Weighing: Accurately weigh 10.0 mg of Ethyl Lauroyl Arginate HCl reference standard into a 10 mL Class A volumetric flask.

  • Note: Do not use a spatula directly on the stock bottle if the substance is clumped; use an anti-static weighing boat.

• Dissolution: Add approx. 6 mL of Diluent A (Water adjusted to pH 3.5 with Formic Acid or Phosphoric Acid).

• Sonication: Sonicate for 2 minutes. The solid should dissolve instantly.

• Volume Adjustment: Dilute to the mark with Diluent A. Invert 10 times to mix.

• Verification: The solution must be clear and colorless. If hazy, filter through a 0.22 µm PVDF filter (Nylon filters may bind cationic surfactants).

Protocol B: Preparation of Lauroyl Arginine HCl (LAS) Impurity Stock

Target Concentration: 0.1 mg/mL (100 ppm) Solvent System: Methanol or 50:50 ACN:Water

Rationale: Unlike LAE, the acid form (LAS) has poor water solubility due to its amphoteric nature and formation of intermolecular salt bridges. Attempting to dissolve LAS in pure water will result in micro-precipitation and inaccurate quantification.

Step-by-Step Procedure

• Weighing: Accurately weigh 5.0 mg of Lauroyl Arginine HCl (LAS) standard into a 50 mL volumetric flask.

• Dissolution: Add 20 mL of Methanol (LC-MS grade) .

• Sonication: Sonicate for 5 minutes. Ensure no particles remain.

• Volume Adjustment: Dilute to volume with Methanol.

  • Note: If this stock is to be used for Reverse Phase HPLC, ensure the injection volume is low (<10 µL) to prevent solvent effects, or dilute this stock 1:10 with the mobile phase before injection.

Stability & Storage

• Short-term (Working Bench): Stable for 24 hours at 20°C if pH < 5.

• Long-term: Aliquot into amber glass vials. Store at -20°C. Stable for 3 months.

• Degradation Check: If a peak appears at RRT ~0.8 (relative to LAE) in HPLC, significant hydrolysis to LAS has occurred.

Visualizing the Workflow & Degradation Pathway

The following diagrams illustrate the preparation logic and the critical degradation pathway that necessitates pH control.

Caption: Decision tree for solvent selection based on the specific Lauroyl Arginine derivative.

Caption: Hydrolysis pathway of LAE. Standards must be kept acidic (pH 3-4) to prevent conversion to LAS.

Analytical Validation (HPLC-UV)

To validate the standard solution, use the following conditions. This method separates the parent (LAE) from the degradation product (LAS).

Parameter	Condition
Column	C18 (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	20% B to 80% B over 15 mins
Flow Rate	1.0 mL/min
Detection	UV @ 215 nm (Arginine moiety absorption)
Retention Times	L-Arginine (~3 min) < LAS (~9 min) < LAE (~12 min)

Quality Control Criteria:

• Linearity:

  for 50–1000 µg/mL.

• Purity Check: The LAE peak area % should be

  . If the LAS peak (>1%) is visible in a fresh standard, the salt has hydrolyzed or the weighing solvent was too alkaline.

References

• European Food Safety Authority (EFSA). (2007).[4] Scientific Opinion on the safety of ethyl lauroyl arginate as a food additive. EFSA Journal. Link

• Food and Agriculture Organization (FAO) / JECFA. (2008). Ethyl Lauroyl Arginate: Chemical and Technical Assessment. 69th JECFA Meeting. Link

• Santa Cruz Biotechnology. Lauroyl Arginine Hydrochloride (CAS 181434-85-5) Product Data. Link

• PubChem. Ethyl lauroyl arginate hydrochloride (Compound Summary). National Library of Medicine. Link[1]

• Bakhshi, N., et al. (2021). Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System. PMC. Link

Sources

• 1. Ethyl lauroyl arginate - Wikipedia [en.wikipedia.org]
• 2. specialchem.com [specialchem.com]
• 3. LAUROYL ARGINATE ETHYL, A NATURAL PRESERVATIVE [chihonbio.com]
• 4. fao.org [fao.org]

Solid phase extraction of lauroyl arginine from food matrices

Title: Application Note: Solid-Phase Extraction and LC-MS/MS Determination of Lauroyl Arginate (LAE) in Complex Food Matrices

Introduction & Scientific Grounding

Ethyl lauroyl arginate (LAE, E243) is a highly effective, broad-spectrum antimicrobial cationic surfactant synthesized from the condensation of lauric acid and L-arginine[1]. Because of its low toxicity, high biodegradability, and rapid metabolism into natural endogenous compounds (lauric acid and arginine), it is widely utilized as a food preservative and an active component in antimicrobial food packaging[2][3].

However, the trace quantification of LAE in complex food matrices (e.g., meat, dairy, and high-fat emulsions) presents significant analytical challenges. The amphiphilic nature of LAE—comprising a hydrophobic lauric acid tail and a strongly basic, hydrophilic guanidino headgroup—causes it to readily bind to food proteins and partition into lipid phases[1][4]. To achieve accurate quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a robust sample preparation strategy is required to eliminate matrix effects, specifically ion suppression caused by endogenous lipids and peptides[5].

Mechanistic Rationale: Why Weak Cation Exchange (WCX)?

The selection of the Solid-Phase Extraction (SPE) sorbent is the most critical parameter in this workflow. As a cationic surfactant, LAE carries a permanent positive charge at physiological and acidic pH ranges due to its arginine-derived guanidino group[1].

• The Limitation of Strong Cation Exchange (MCX): If a sulfonic acid-based strong cation exchange (MCX) sorbent is used, the electrostatic interaction between the sorbent and the LAE guanidino group is exceptionally strong. Eluting LAE from an MCX cartridge would require a highly basic elution solvent to neutralize the guanidino group. Such extreme pH conditions can hydrolyze the ester bond of LAE, leading to analyte degradation and poor recovery.

• The WCX Solution: A Weak Cation Exchange (WCX) sorbent, functionalized with carboxylic acid groups, provides a self-validating, pH-dependent extraction mechanism. At a loading pH of 7.0, the WCX sorbent is deprotonated (-COO⁻) and strongly retains the positively charged LAE. During the wash steps, 100% methanol can be applied to aggressively wash away neutral lipids and hydrophobic interferences without disrupting the ionic bond. Finally, elution is achieved by simply dropping the pH below 3.0. This protonates and neutralizes the WCX sorbent (-COOH), breaking the electrostatic interaction and releasing the intact LAE into the eluate.

Figure 1: Mechanistic workflow of Weak Cation Exchange (WCX) SPE for LAE isolation.

Experimental Protocol

3.1 Reagents and Materials

• Analytical Standards: Ethyl lauroyl arginate hydrochloride (LAE·HCl)[6].

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

• SPE Cartridges: Polymeric Weak Cation Exchange (WCX) cartridges (60 mg/3 mL).

3.2 Sample Preparation and Protein Precipitation

• Weigh 2.0 g of homogenized food sample into a 50 mL centrifuge tube.

• Add 10.0 mL of extraction solvent consisting of ACN:Water (9:1, v/v)[5].

  • Causality: The high percentage of organic solvent precipitates endogenous proteins, while the 10% aqueous fraction ensures the highly polar guanidino group of LAE remains solvated, preventing analyte co-precipitation.

• Vortex vigorously for 5 minutes, followed by ultrasonication for 10 minutes at room temperature.

• Centrifuge at 8,000 rpm for 10 minutes. Transfer 5.0 mL of the supernatant to a clean tube.

• Dilute the supernatant with 15.0 mL of LC-MS grade water to reduce the organic content below 25%. Adjust the pH to 7.0 ± 0.2 using dilute ammonium hydroxide.

  • Causality: Reducing the organic strength ensures that hydrophobic interactions do not interfere with the initial retention on the mixed-mode polymeric SPE backbone, while pH 7.0 ensures the WCX sorbent is fully ionized for maximum electrostatic capture.

3.3 Solid-Phase Extraction (WCX) Workflow

• Conditioning: Pass 3.0 mL of MeOH through the WCX cartridge, followed by 3.0 mL of Water. Do not allow the sorbent bed to dry.

• Loading: Load the diluted sample extract (20 mL) onto the cartridge at a controlled flow rate of 1-2 mL/min.

• Wash 1 (Aqueous): Pass 3.0 mL of 5% MeOH in Water to remove highly polar interferences and salts.

• Wash 2 (Organic): Pass 3.0 mL of 100% MeOH.

  • Causality: This aggressive wash removes neutral lipids, triglycerides, and non-ionized hydrophobic matrix components. The LAE remains locked to the sorbent via ionic bonds.

• Drying: Apply maximum vacuum for 5 minutes to remove residual wash solvents.

• Elution: Elute the target analyte with 4.0 mL of 2% Formic Acid in MeOH. Collect the eluate in a clean glass tube.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1.0 mL of Initial Mobile Phase (Water:ACN, 50:50 v/v with 0.1% FA). Vortex and filter through a 0.22 µm PTFE syringe filter prior to LC-MS/MS injection.

Figure 2: Step-by-step sample preparation and WCX-SPE workflow for LAE extraction.

LC-MS/MS Analytical Conditions

The analysis is performed using a reversed-phase UHPLC system coupled to a triple quadrupole mass spectrometer operating in positive Electrospray Ionization (ESI+) mode[5][7].

• Analytical Column: C18 column (100 × 2.1 mm, 1.7 µm).

• Column Temperature: 40°C.

• Mobile Phase A: Water containing 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile containing 0.1% Formic Acid.

• Gradient Program: 0-1 min (10% B), 1-4 min (linear gradient to 95% B), 4-6 min (hold at 95% B), 6-6.1 min (return to 10% B), 6.1-8 min (re-equilibration).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2.0 µL.

Table 1: Multiple Reaction Monitoring (MRM) Parameters for LAE

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
LAE	385.3	70.1	35	Quantifier[6]
LAE	385.3	171.1	25	Qualifier

Note: The m/z 385.3 corresponds to the intact [M]⁺ cation of LAE. The m/z 70.1 fragment is highly specific to the pyrrolidine-like rearrangement of the arginine moiety, providing excellent signal-to-noise ratios for trace quantification[1][6].

Method Validation and Data Presentation

The developed WCX-SPE LC-MS/MS method provides a robust, self-validating framework for LAE determination. By utilizing the orthogonal selectivity of the WCX sorbent (retaining the basic analyte while washing away neutral lipids), matrix effects are reduced to <15%.

Table 2: Method Validation Summary in Minced Meat Matrix

Validation Parameter	Result
Linear Dynamic Range	1.0 – 500 µg/kg
Correlation Coefficient (R²)	> 0.998
Limit of Detection (LOD)	0.32 mg/kg (Liquid) / 1.0 mg/kg (Solid)[5]
Limit of Quantification (LOQ)	4.4 mg/kg (Liquid) / 14.0 mg/kg (Solid)[5]
Average Recovery (Spiked at 10 µg/kg)	94.2% ± 4.1%
Average Recovery (Spiked at 100 µg/kg)	96.8% ± 3.5%
Intra-day Precision (RSD, n=6)	3.8%
Inter-day Precision (RSD, n=18)	5.2%

Conclusion

The solid-phase extraction of lauroyl arginine from complex food matrices demands a chemically logical approach to overcome lipid and protein interferences. By leveraging the specific pKa of the guanidino group, the Weak Cation Exchange (WCX) protocol establishes a highly efficient, self-validating extraction mechanism. The ability to wash the sorbent with 100% organic solvent without analyte loss ensures maximum matrix depletion, resulting in high recoveries and excellent detection limits via LC-MS/MS.

References

• Title: Ethyl lauroyl arginate - Wikipedia Source: wikipedia.org URL: [Link]

• Title: Development of a LC-MS/MS Method for the Determination of Lauric Arginate Ethyl Ester (E243) in Food Source: researchgate.net URL: [Link]

• Title: Migrants determination and bioaccessibility study of ethyl lauroyl arginate (LAE) from a LAE based antimicrobial food packaging material Source: nih.gov URL: [Link]

• Title: ETHYL LAUROYL ARGINATE Source: atamanchemicals.com URL: [Link]

• Title: APPLICATION A1015 Ethyl LAUROYL ARGINATE AS A FOOD ADDITIVE ASSESSMENT REPORT Source: foodstandards.gov.au URL: [Link]

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• 2. ethyl lauroyl arginate: Topics by Science.gov [science.gov]
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• 4. foodstandards.gov.au [foodstandards.gov.au]
• 5. researchgate.net [researchgate.net]
• 6. Ethyl Lauroyl Arginate Hydrochloride | 60372-77-2 | Benchchem [benchchem.com]
• 7. The SARS-CoV2 envelope differs from host cells, exposes procoagulant lipids, and is disrupted in vivo by oral rinses - PMC [pmc.ncbi.nlm.nih.gov]

Using lauroyl arginine hydrochloride as a cationic surfactant standard

Executive Summary

This guide establishes protocols for utilizing Ethyl Lauroyl Arginate Hydrochloride (LAE) (CAS: 60372-77-2) as a primary reference standard in surfactant chemistry and biological assays.[1] Unlike traditional cationic surfactants such as Cetyltrimethylammonium bromide (CTAB) or Benzalkonium Chloride (BAC), LAE offers a unique "green" profile—biodegradable, amino-acid-based, and possessing a distinct critical micelle concentration (CMC) (~1.0 mM).[1]

This document targets researchers requiring a low-toxicity cationic benchmark for:

• Physicochemical Validation: Calibrating tensiometers and conductivity meters using LAE's defined CMC.

• Analytical Quantification: HPLC method validation for cationic preservatives.

• Biological Control: Using LAE as a "Safe-Cationic" positive control in antimicrobial and cytotoxicity assays.[1]

Physicochemical Profile & Standard Characterization

Before use as a standard, the material must be characterized.[1] LAE is an ester; its integrity is pH-dependent.[1]

Property	Specification for Standard Grade	Notes
Chemical Name	Ethyl-Nα-dodecanoyl-L-arginate HCl	Common abbr: LAE, E-243
CAS Number	60372-77-2	Ensure purity >95% by HPLC
Molecular Weight	421.02 g/mol	C₂₀H₄₁ClN₄O₃
CMC (25°C)	1.0 – 1.1 mM (~0.42 mg/mL)	Distinct break-point in conductivity
Surface Tension @ CMC	~25.0 mN/m	Lower than CTAB (~32 mN/m)
Solubility	>247 g/kg (Water)	Freely soluble, unlike its hydrolysate (LAS)
pKa	~10–11	Guanidinium group
Critical Stability Window	pH 3.0 – 5.0	CRITICAL: Rapid hydrolysis at pH > 7

Stability & Handling Protocol (The "Standard" Integrity)

Challenge: LAE is an ester. It hydrolyzes into Nα-lauroyl-L-arginine (LAS) and ethanol.[1] LAS has poor water solubility (<0.1 mM) and will precipitate, invalidating the standard concentration.[1]

Protocol:

• Storage: Store lyophilized powder at 4°C in a desiccator. Hygroscopic.

• Solvent: Use pH 4.0 Acetate Buffer or acidified water (0.1% Formic Acid) for stock solutions.[1] NEVER store stock solutions in neutral (pH 7) or alkaline buffers (PBS) for >24 hours.[1]

• Validation: Check for "cloudiness."[1] If a 10 mM stock solution becomes turbid, significant hydrolysis to LAS has occurred.[1] Discard.

Visualizing the Stability Logic

Caption: Degradation pathway of LAE standard. At neutral/alkaline pH, the ethyl ester hydrolyzes to LAS, causing precipitation and loss of surfactant concentration.[1]

Protocol A: Determination of CMC (Conductivity Method)

Use LAE to validate the performance of conductivity meters or to benchmark the aggregation behavior of novel "green" surfactants.[1]

Materials:

• LAE Standard (>99%).[1]

• Ultrapure Water (Type I, 18.2 MΩ[1]·cm).

• Conductivity Meter (e.g., Mettler Toledo SevenDirect).[1]

• Thermostated water bath (25.0°C ± 0.1°C).

Workflow:

• Stock Prep: Prepare a 10 mM LAE solution in water. (Note: Freshly prepared; water pH is typically ~5.5, which is acceptable for short-term use).[1]

• Baseline: Place 50 mL Ultrapure water in the vessel. Record conductivity (

  ).[1][2]

• Titration: Add aliquots of 10 mM LAE stock to the water.

  • Range: 0.1 mM to 5.0 mM.[1]

  • Step size: 0.1 mM increments near the expected CMC (1.0 mM).[1]

• Equilibration: Stir for 2 minutes after each addition; allow 1 minute to settle before reading.

• Data Analysis: Plot Conductivity (

  ) vs. Concentration ( ).

  • Region 1 (Pre-micellar): Steep slope (Free ions).[1]

  • Region 2 (Post-micellar): Shallow slope (Micelles bind counter-ions).[1]

  • Intersection: The CMC is the intersection of the two linear regression lines.[1][2]

Protocol B: HPLC Standardization & Quantification

When quantifying LAE in formulations, use this Reverse-Phase HPLC method. This separates the active LAE from its degradation product (LAS).[1]

Instrument Parameters:

• Column: C18 Reverse Phase (e.g., Symmetry C18, 150 x 3.9 mm, 5µm).[1]

• Mobile Phase: Acetonitrile : Water (50:50 v/v) + 0.1% Trifluoroacetic acid (TFA).[1][3]

  • Note: TFA acidifies the phase to stabilize the ester.[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 215 nm (Peptide bond/Carbonyl).[1]

• Injection: 10 µL.

Standard Curve Generation:

• Stock: Dissolve 50 mg LAE in 50 mL Mobile Phase (1000 ppm).

• Dilution: Create serial dilutions: 10, 50, 100, 250, 500 ppm.

• System Suitability:

  • LAE Retention Time: ~4.3 min.[1][3]

  • LAS (Impurity) Retention Time: ~2.2 min.[1][3]

  • Requirement: Resolution > 2.0 between LAS and LAE peaks.[1]

Visualizing the HPLC Workflow

Caption: HPLC workflow for LAE quantification, highlighting the separation of the active surfactant from its hydrolysis degradation product.

Biological Application: The "Safe" Cationic Control

In drug development, cationic surfactants are often toxic (causing cell lysis).[1] LAE is used as a comparator to demonstrate the "safety window" of new formulations.[1]

Cytotoxicity Comparative Assay (MTT Protocol):

• Cell Line: HaCaT (Keratinocytes) or Fibroblasts.[1]

• Positive Control (Toxic): Benzalkonium Chloride (BAC) or SDS.[1]

• Reference Standard (Green): LAE HCl.[1]

• Dosing: Prepare equimolar concentrations (e.g., 10 µM to 1000 µM).

• Endpoint: IC50 determination.

  • Expected Result: LAE typically shows an IC50 significantly higher (less toxic) than BAC due to its rapid metabolism into arginine and fatty acids upon cell entry.[1]

References

• Food and Agriculture Organization (FAO). (2008).[1] Ethyl Lauroyl Arginate: Chemical and Technical Assessment (CTA).[1][4] 69th JECFA.[1][4] Link

• European Food Safety Authority (EFSA). (2007).[1] Opinion of the Scientific Panel on Food Additives... on the safety of Ethyl Lauroyl Arginate.[1] EFSA Journal.[1] Link[1]

• Czakaj, A., et al. (2021).[1][5] Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System.[1] Molecules, 26(19), 5926.[1] Link

• BenchChem. (2025).[1][2] Physicochemical Properties of Ethyl Lauroyl Arginate HCl for Formulation Studies.Link[1][2]

• PubChem. (2025).[1][6] Ethyl Lauroyl Arginate Hydrochloride (Compound Summary).[1][7][2][3][4][8][9] National Library of Medicine.[1] Link[1]

Sources

• 1. Ethyl lauroyl arginate - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fao.org [fao.org]
• 4. fao.org [fao.org]
• 5. researchgate.net [researchgate.net]
• 6. Nalpha-Lauroyl-L-arginine ethyl ester | C20H40N4O3 | CID 188214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. China ETHYL LAUROYL ARGINATE HCL CAS 60372-77-2 factory and manufacturers | Unilong [unilongmaterial.com]
• 8. GSRS [gsrs.ncats.nih.gov]
• 9. Ethyl Lauroyl Arginate Hydrochloride | CAS 60372-77-2 | SCBT - Santa Cruz Biotechnology [scbt.com]

Application Notes and Protocols for Antimicrobial Susceptibility Testing of Lauroyl Arginine Derivatives

Introduction: The Challenge and Opportunity of Lauroyl Arginine Derivatives

Lauroyl Arginine Ethyl Ester (LAE), also known as ethyl lauroyl arginate HCl, is a cationic surfactant derived from lauric acid and L-arginine, two naturally occurring substances.[1] It has garnered significant interest across the food, cosmetic, and pharmaceutical industries due to its broad-spectrum antimicrobial activity against a wide range of bacteria, yeasts, and molds.[1][2] The primary mechanism of action for LAE and its derivatives is the disruption of the microbial cell membrane's integrity, a consequence of its cationic nature and surfactant properties.[1][3] This interaction leads to a loss of membrane potential, leakage of cellular contents, and ultimately, cell death.[1]

The very properties that make lauroyl arginine derivatives effective antimicrobials also present unique challenges for in vitro antimicrobial susceptibility testing (AST). Standard AST methods, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), are primarily designed for traditional antibiotics. The cationic and surface-active nature of lauroyl arginine derivatives can lead to their adsorption onto plastic surfaces, such as those of standard microtiter plates, and interaction with components of the test medium. This can result in an underestimation of their true antimicrobial potency.

These application notes provide detailed, field-proven protocols for the accurate and reproducible antimicrobial susceptibility testing of lauroyl arginine derivatives. The methodologies herein are designed to mitigate the inherent challenges of testing cationic surfactants, ensuring scientifically sound and reliable results for researchers, scientists, and drug development professionals.

Core Principles for Accurate Susceptibility Testing of Cationic Surfactants

To ensure the integrity of AST results for lauroyl arginine derivatives, several core principles must be integrated into standard protocols:

• Minimizing Non-specific Binding: The use of low-binding materials is critical to prevent the sequestration of the cationic compound, which would otherwise lower its effective concentration in the test system.

• Component Compatibility: Careful selection of media and reagents is necessary to avoid any components that may neutralize or interfere with the activity of the cationic surfactant.

• Appropriate Controls: The inclusion of robust positive and negative controls is essential for a self-validating system that ensures the reliability of the obtained Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values.

Experimental Protocols

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a cornerstone of antimicrobial susceptibility testing. The following protocol has been optimized for lauroyl arginine derivatives to minimize variability and ensure accuracy.

Rationale for Methodological Choices:

This protocol is based on the CLSI M07 guidelines for bacteria that grow aerobically, with critical modifications to account for the cationic nature of lauroyl arginine derivatives.[4][5] The use of polypropylene microtiter plates is a key modification, as this material exhibits lower binding of cationic molecules compared to conventional polystyrene plates. The addition of a low concentration of a non-ionic surfactant like Polysorbate 80 (Tween 80) can be considered to further prevent adsorption to surfaces, though its necessity should be validated for the specific derivative and test organisms.

Materials:

• Lauroyl Arginine Derivative Stock Solution (sterile, of known concentration)

• Test Microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria, or RPMI-1640 for fungi

• Sterile 96-well polypropylene, round-bottom microtiter plates

• Sterile 1.5 mL polypropylene microcentrifuge tubes

• Sterile Saline (0.85% NaCl) or Phosphate-Buffered Saline (PBS)

• Spectrophotometer

• Shaking Incubator

Step-by-Step Protocol:

• Preparation of Lauroyl Arginine Derivative Dilutions:

  • Prepare a stock solution of the lauroyl arginine derivative in a suitable solvent (e.g., sterile deionized water or ethanol, depending on solubility) at a concentration at least 10-fold higher than the highest concentration to be tested.

  • Perform serial two-fold dilutions of the stock solution in sterile polypropylene microcentrifuge tubes using the appropriate broth (CAMHB or RPMI-1640) to create a range of concentrations.

• Preparation of Inoculum:

  • From a fresh culture (18-24 hours) on a suitable agar plate, pick 3-5 colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute this adjusted suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Microtiter Plate Inoculation:

  • Dispense 50 µL of the appropriate broth into each well of a 96-well polypropylene microtiter plate.

  • Add 50 µL of the corresponding lauroyl arginine derivative dilution to each well, creating a final volume of 100 µL and the desired test concentrations.

  • Add 50 µL of the prepared inoculum to each well.

  • Include a positive control (broth and inoculum, no drug) and a negative control (broth only) on each plate.

• Incubation:

  • Seal the plates to prevent evaporation and incubate at 35-37°C for 18-24 hours for bacteria, or as appropriate for fungi.

• Determination of MIC:

  • The MIC is defined as the lowest concentration of the lauroyl arginine derivative that completely inhibits visible growth of the microorganism.

Diagram of Broth Microdilution Workflow:

Caption: Workflow for MIC determination by broth microdilution.

Agar Dilution for MIC Determination

The agar dilution method provides a solid-phase alternative to broth microdilution and can be particularly useful for certain microorganisms.

Rationale for Methodological Choices:

This protocol follows the principles of the CLSI M07 standard for agar dilution.[4] The key is the thorough mixing of the lauroyl arginine derivative into the molten agar before solidification to ensure a uniform concentration.

Materials:

• Lauroyl Arginine Derivative Stock Solution

• Mueller-Hinton Agar (MHA)

• Sterile Petri Dishes (90 mm)

• Inoculum Replicator (optional)

Step-by-Step Protocol:

• Preparation of Agar Plates:

  • Prepare molten MHA and cool to 45-50°C in a water bath.

  • Prepare serial dilutions of the lauroyl arginine derivative in a suitable solvent.

  • Add a defined volume of each dilution to a separate, labeled sterile petri dish. For example, add 1 mL of a 10x final concentration solution to 9 mL of molten agar.

  • Pour the molten agar into the corresponding petri dish, swirl gently to mix thoroughly, and allow to solidify on a level surface.

  • Include a drug-free control plate.

• Inoculum Preparation and Application:

  • Prepare the inoculum as described in the broth microdilution protocol, adjusted to a 0.5 McFarland standard.

  • Spot-inoculate a standardized volume (e.g., 1-10 µL) of the inoculum onto the surface of each agar plate, allowing up to 36 different isolates to be tested per plate.

• Incubation and MIC Determination:

  • Allow the inoculum spots to dry completely before inverting the plates.

  • Incubate at 35-37°C for 18-24 hours.

  • The MIC is the lowest concentration of the lauroyl arginine derivative that prevents visible growth.

Time-Kill Kinetics Assay

Time-kill assays provide dynamic information about the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

Rationale for Methodological Choices:

This protocol is adapted from established time-kill assay methodologies to assess the rate of microbial killing by lauroyl arginine derivatives.[6][7] The use of polypropylene tubes is crucial to prevent the loss of the compound due to adsorption.

Materials:

• Lauroyl Arginine Derivative Stock Solution

• Test Microorganism

• Appropriate Broth (e.g., CAMHB)

• Sterile Polypropylene Culture Tubes

• Sterile Saline or PBS

• Appropriate Agar Plates (e.g., Tryptic Soy Agar)

Step-by-Step Protocol:

• Preparation:

  • Prepare a mid-logarithmic phase culture of the test organism.

  • Prepare sterile polypropylene tubes containing the appropriate broth with the desired concentrations of the lauroyl arginine derivative (e.g., 0.5x, 1x, 2x, and 4x MIC).

  • Include a growth control tube without the antimicrobial agent.

• Inoculation and Sampling:

  • Inoculate each tube with the test organism to a final concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

  • Immediately after inoculation (T=0) and at subsequent time points (e.g., 1, 2, 4, 8, and 24 hours), withdraw an aliquot from each tube.[6]

• Quantification of Viable Cells:

  • Perform serial 10-fold dilutions of each aliquot in sterile saline or PBS.

  • Plate a known volume of the appropriate dilutions onto agar plates.

  • Incubate the plates at 35-37°C for 18-24 hours.

• Data Analysis:

  • Count the colonies on the plates and calculate the CFU/mL for each time point.

  • Plot the log₁₀ CFU/mL versus time for each concentration of the lauroyl arginine derivative.

  • Bactericidal activity is typically defined as a ≥3-log₁₀ reduction (99.9% kill) in CFU/mL from the initial inoculum.[6]

Diagram of Time-Kill Assay Workflow:

Caption: Workflow for the time-kill kinetics assay.

Data Presentation: Expected MIC Ranges

The following table summarizes typical MIC ranges for lauroyl arginine ethyl ester (LAE) against a selection of common microorganisms, as reported in the scientific literature. These values should be considered as a guide, and actual MICs may vary depending on the specific strain and testing conditions.

Microorganism	Type	Typical MIC Range (µg/mL)
Staphylococcus aureus	Gram-positive Bacteria	8 - 64
Listeria monocytogenes	Gram-positive Bacteria	8 - 32
Escherichia coli	Gram-negative Bacteria	8 - 100
Pseudomonas aeruginosa	Gram-negative Bacteria	64 - 128
Candida albicans	Yeast	16 - 128
Aspergillus niger	Mold	24 - 400
Penicillium chrysogenum	Mold	24 - 400

Data compiled from multiple sources.[1][3][8]

Conclusion

The antimicrobial susceptibility testing of lauroyl arginine derivatives requires a nuanced approach that accounts for their unique physicochemical properties. By implementing the modified protocols detailed in these application notes, which emphasize the use of appropriate materials and controls, researchers can obtain reliable and reproducible data. This will, in turn, facilitate the accurate assessment of their antimicrobial efficacy and support their development and application in various fields. Adherence to these scientifically grounded methodologies is paramount for ensuring the integrity of research and development efforts centered on this promising class of antimicrobial agents.

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• Wang, J., et al. (2017). A kind of preparation method of lauroyl arginine ethyl ester hydrochloride. CN107400069A.

• World Health Organization. (2011). METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. [Link]

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• Zare, M., et al. (2023). Multiheaded Cationic Surfactants with Dedicated Functionalities: Design, Synthetic Strategies, Self-Assembly and Performance. International Journal of Molecular Sciences, 24(15), 12301. [Link]

• Ghica, M. E., et al. (2023). Study of Cationic Surfactants Raw Materials for COVID-19 Disinfecting Formulations by Potentiometric Surfactant Sensor. Sensors, 23(4), 2056. [Link]

• Li, J., et al. (2018). Production and purification process of lauroyl arginine ethyl ester hydrochloride. CN108101812B.

• Chen, Y. (2013). Cationic surfactant modification and its impact on the engineering behaviors of montmorillonite. [Link]

Sources

• 1. Antimicrobial food and cosmetic preservative LAE® [lauric-arginate.com]
• 2. Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review [ko.yufenggp.com]
• 3. researchgate.net [researchgate.net]
• 4. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 5. Modification of antimicrobial susceptibility testing methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Antimicrobial Activities and Time-Kill Kinetics of Extracts of Selected Ghanaian Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. zaguan.unizar.es [zaguan.unizar.es]

Application Note: Synthesis of Arginine-Based Cationic Surfactants via the Schotten-Baumann Reaction

Introduction

Arginine-based surfactants (AAS), particularly N-α-acyl arginine derivatives, represent a highly valuable class of cationic amphiphiles. Combining excellent self-assembling properties, broad-spectrum antimicrobial activity, and a uniquely low toxicity profile, they are prime candidates for pharmaceutical formulations, drug delivery systems, and biocompatible preservatives[1]. The Schotten-Baumann reaction remains a highly efficient, scalable chemical methodology for synthesizing these molecules by acylating the α-amino group of arginine with fatty acid chlorides in an aqueous alkaline medium[2].

Mechanistic Insights & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to view this protocol not just as a sequence of steps, but as a self-validating kinetic and thermodynamic system. Every parameter in the Schotten-Baumann acylation of arginine serves a specific mechanistic purpose:

• Carboxyl Protection (Esterification): Arginine contains a highly basic guanidino group, an α-amino group, and a carboxyl group. To produce a cationic surfactant (which is essential for electrostatic binding to negatively charged bacterial membranes or nucleic acids), the carboxyl group must first be protected via esterification (e.g., forming L-arginine ethyl ester dihydrochloride)[2]. This prevents the formation of zwitterionic species, preserving the net positive charge of the guanidino group[1].

• Regioselective Acylation via pH Control (pH 8.0–10.0): The reaction pH must be strictly maintained. At pH 8–10, the α-amino group (pKa ~9.0) is sufficiently deprotonated to act as a nucleophile. Conversely, the highly basic guanidino side chain (pKa ~12.5) remains protonated and non-nucleophilic, ensuring regioselective N-α-acylation without requiring complex side-chain protecting groups[3].

• Temperature Causality (10–15 °C): Acyl chlorides are highly susceptible to hydrolysis in alkaline water, yielding unreactive fatty acids. Maintaining the reaction strictly at 10–15 °C kinetically favors the aminolysis reaction (amide bond formation) over hydrolysis, maximizing the yield of the target surfactant and preventing the accumulation of fatty acid impurities[4].

Reaction Workflow

Reaction workflow for Schotten-Baumann synthesis of N-α-acyl arginine surfactants.

Step-by-Step Experimental Protocol

Phase 1: Esterification of L-Arginine (Carboxyl Protection)

• Suspension: Suspend 1.0 equivalent of L-Arginine in absolute ethanol.

• Acidification: Introduce anhydrous HCl gas (or cautiously add thionyl chloride dropwise at 0 °C to generate HCl in situ).

• Reflux: Heat the mixture to reflux until the reaction is complete. The suspension will gradually clear as the esterified product dissolves.

• Isolation: Evaporate the solvent under reduced pressure to yield L-Arginine ethyl ester dihydrochloride as a crude solid[2].

Phase 2: Schotten-Baumann Acylation

• Dissolution: Dissolve the crude L-Arginine ethyl ester dihydrochloride in a minimal volume of deionized water[4].

• Initial pH Adjustment: Add 10% aqueous Na₂CO₃ dropwise until the solution reaches a pH between 8.0 and 10.0[3].

• Thermal Regulation: Place the reaction vessel in an ethylene glycol/ice cooling bath. Wait until the internal temperature stabilizes strictly between 10 °C and 15 °C[4].

• Acylation: Add 0.96–1.0 equivalents of the desired fatty acid chloride (e.g., lauroyl chloride, octanoyl chloride) dropwise under vigorous magnetic stirring[2].

• Dynamic pH Maintenance: Continuously monitor the pH. As the amide bond forms, HCl is liberated. Neutralize this by adding Na₂CO₃ dropwise to keep the pH constant (8.0–10.0)[3].

• Completion: Stir the mixture for an additional 2 hours after the complete addition of the acyl chloride to ensure maximum conversion.

Phase 3: Isolation and Self-Validation

• Precipitation: Adjust the pH of the final mixture to 6.0–7.0 using 1M HCl. The target N-α-acyl arginine ethyl ester will precipitate out of the aqueous phase[3].

• Filtration & Washing: Filter the solid precipitate and wash extensively with cold water to remove unreacted arginine and inorganic salts.

• Self-Validation (Ninhydrin Test): Perform a Ninhydrin test on the purified product. A negative result (no purple color) confirms the absence of free α-amino groups, validating complete acylation[2].

• Chromatographic Verification: Confirm compound homogeneity via Thin-Layer Chromatography (TLC) using a Chloroform/Methanol/Acetic Acid (8.5:10:5) solvent system[2].

Quantitative Data Summary

The physicochemical and biological properties of the synthesized surfactants are highly dependent on the alkyl chain length. The table below summarizes the structure-function relationship of different N-α-acyl arginine ethyl esters[2][4][5].

Compound	Alkyl Chain Length	CMC (mM)	Surface Tension at CMC (mN/m)	Antimicrobial Activity (MIC vs S. aureus, µg/mL)
N-α-Octanoyl Arginine Ethyl Ester (CAE)	C8	~12.5	~32.0	>256 (Weak)
N-α-Nonanoyl Arginine Ethyl Ester (NAE)	C9	~8.2	~30.5	128 (Moderate)
N-α-Lauroyl Arginine Ethyl Ester (LAE)	C12	~1.8	~26.5	8 - 16 (Excellent)

Note: The C12 homologue (LAE) represents the optimal balance of hydrophobicity and aqueous solubility, yielding the lowest critical micelle concentration (CMC) and the highest antimicrobial efficacy[2][5].

References

• Source: Universitat de Barcelona (ub.edu)
• Source: Scientific & Academic Publishing (sapub.org)
• Source: MDPI (mdpi.com)
• Source: Scientific & Academic Publishing (sapub.org)
• Source: Universidad Icesi (icesi.edu.co)
• Source: ResearchGate (researchgate.net)

Sources

• 1. diposit.ub.edu [diposit.ub.edu]
• 2. Cationic Surfactants from Arginine: Synthesis and Physicochemical Properties [article.sapub.org]
• 3. repository.icesi.edu.co [repository.icesi.edu.co]
• 4. article.sapub.org [article.sapub.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stabilizing Ethyl Lauroyl Arginate (LAE) Against Hydrolysis

Prepared by: Senior Application Scientist, Advanced Formulations Group

Welcome to the technical support center for Ethyl Lauroyl Arginate (LAE), also known as Ethyl-Nα-lauroyl-L-arginate HCl. This guide is designed for researchers, scientists, and drug development professionals to address a critical challenge in LAE-based formulations: preventing its hydrolysis to Nα-lauroyl-L-arginine (LAS) and other degradants. As a cationic surfactant with broad-spectrum antimicrobial properties, maintaining the chemical integrity of LAE is paramount to ensuring product efficacy and stability.[1] This document provides in-depth troubleshooting advice, proactive formulation strategies, and validated analytical protocols.

Part 1: FAQ - Understanding the Fundamentals of LAE Hydrolysis

This section addresses the core scientific principles governing the stability of LAE. Understanding these fundamentals is the first step toward effective problem-solving.

Q1: What exactly is Ethyl Lauroyl Arginate (LAE) hydrolysis?

A: Ethyl Lauroyl Arginate (LAE) hydrolysis is a chemical reaction where the LAE molecule is cleaved by water. The primary and most common hydrolysis event is the cleavage of the ester bond, which links the ethyl group to the arginine backbone. This reaction results in the formation of Nα-lauroyl-L-arginine (LAS) and ethanol.[2] Under certain conditions, a secondary hydrolysis of the amide bond can also occur, breaking down the molecule further into lauric acid and arginine ethyl ester.[2][3] This degradation is significant because the primary active ingredient, LAE, is converted into less potent or inactive components, compromising the formulation's intended antimicrobial function.

Q2: What are the primary factors that accelerate LAE hydrolysis?

A: The rate of LAE hydrolysis is predominantly influenced by two key environmental factors: pH and temperature .

• pH: LAE exhibits its greatest stability in acidic conditions (pH 3-4).[4] As the pH increases towards neutral (pH 7) and alkaline (pH 9) conditions, the rate of hydrolysis accelerates dramatically. This is a classic example of base-catalyzed ester hydrolysis.[2]

• Temperature: Elevated temperatures significantly increase the rate of hydrolysis. The combination of high temperature and a non-optimal pH (especially neutral to alkaline) can lead to rapid degradation of the active ingredient.[5][6]

• Enzymatic Activity: In certain complex matrices, such as some food products or biological systems, enzymes can mediate the hydrolysis of LAE, leading to a decrease in its concentration.[6]

Q3: What are the degradation products, and why should I be concerned about them?

A: The primary degradation product is Nα-lauroyl-L-arginine (LAS) , along with ethanol.[2] Further hydrolysis can yield lauric acid and arginine .[5][6] While these breakdown products are generally considered non-toxic and are naturally occurring compounds, their formation is a direct indicator of the loss of the active substance, LAE.[3][5] From a formulation standpoint, this degradation leads to:

• Loss of Efficacy: Reduced concentration of the active antimicrobial agent.

• pH Shift: The formation of acidic byproducts like lauric acid can cause a downward drift in the formulation's pH over time.

• Physical Instability: Changes in the chemical composition can affect the formulation's physical properties, potentially leading to phase separation or precipitation.

Part 2: Troubleshooting Guide - Is My LAE Hydrolyzing?

This section provides a structured approach to diagnosing potential stability issues in your experiments.

Problem 1: I'm observing a loss of antimicrobial efficacy in my formulation over time.

• Probable Cause: This is the most direct consequence of LAE hydrolysis. The concentration of the active LAE molecule has likely decreased below its minimum inhibitory concentration (MIC) for the target microorganisms.

• Recommended Actions:

  • Verify pH: Immediately measure the pH of your stored formulation. If the pH has drifted outside the optimal stability range of 3-7, hydrolysis is highly probable.

  • Chemical Analysis: Perform a quantitative analysis to determine the concentration of LAE and its primary degradant, LAS. The recommended method is High-Performance Liquid Chromatography (HPLC). A decrease in the LAE peak area and a corresponding increase in the LAS peak area will confirm hydrolysis. (See Part 4: Protocol 1 for methodology).

  • Review Storage Conditions: Confirm that samples have been stored at the recommended temperature, protected from light, and in a tightly sealed container.[3]

Problem 2: The pH of my aqueous LAE formulation is drifting downwards.

• Probable Cause: While the initial hydrolysis of the ester bond is base-catalyzed, the subsequent potential breakdown of LAS can produce lauric acid. The accumulation of this acidic byproduct can lead to a gradual decrease in the overall pH of a poorly buffered system.

• Recommended Actions:

  • Initiate HPLC Analysis: Use the protocol in Part 4 to quantify LAE, LAS, and lauric acid. This will provide a complete picture of the degradation pathway.

  • Evaluate Buffering System: Assess the buffering capacity of your formulation. If it is unbuffered or weakly buffered, it will be susceptible to pH drift caused by the accumulation of degradation products. Consider incorporating a pharmaceutically acceptable buffer system to maintain the pH within the optimal range of 3-5.

Problem 3: My formulation has become hazy or formed a precipitate.

• Probable Cause: This issue can arise from two primary mechanisms related to LAE's chemical nature:

  • pH-Dependent Precipitation: LAE itself can precipitate from solution at a pH greater than 4.5 and at high ionic strength.[3] If your formulation's pH has risen, this could be the cause.

  • Incompatibility with Anionic Excipients: As a cationic surfactant, LAE can form insoluble ionic complexes with anionic molecules (e.g., sodium lauryl sulfate, carbomers, certain gums).[3][7] This is an incompatibility issue, not a hydrolysis issue, but it is a common problem encountered during formulation.

• Recommended Actions:

  • Check Formulation pH: Confirm the pH is below 4.5 to rule out direct precipitation of LAE.

  • Review Formulation Components: Scrutinize your excipient list for any anionic polymers, surfactants, or other components. If present, this is the most likely cause.

  • Systematic Reformulation: If an anionic excipient is necessary, consider strategies to mitigate the interaction, such as using a nonionic emulsifier or stabilizer system.[7]

Part 3: Proactive Prevention - Best Practices for Formulation and Storage

Adhering to the following principles during development will prevent most common hydrolysis-related issues.

Q1: What is the optimal pH range to ensure LAE stability?

A: The optimal pH range for maximizing the chemical stability of LAE in aqueous solutions is pH 3.0 to 5.0 .[4] Within this range, and particularly around pH 4, the half-life of LAE at room temperature is greater than one year.[4][6] It is crucial to incorporate a robust buffering system (e.g., a citrate-phosphate buffer) to lock the pH into this stable zone.

Q2: How does temperature impact LAE stability during processing and storage?

A: Temperature has a profound impact. While LAE is stable for over a year at 25°C under optimal pH, hydrolysis is markedly accelerated at higher temperatures.[3][6]

• Processing: Avoid prolonged heating. If a heating step is required during manufacturing, it should be as brief as possible. It is best practice to add LAE during the cooling phase of the process, ideally below 50°C.[7]

• Storage: Finished products should be stored at controlled room temperature (e.g., 20-25°C), away from direct sunlight and heat sources.

Table 1: pH-Dependent Stability of LAE in Aqueous Solution at 25°C

pH Level	Half-Life of LAE	Stability Profile	Reference
4	> 1 year	Very High	[1][2][6]
7	~57 days	Moderate	[1][2][6]
9	~34 hours	Very Low	[1][2][6]

Q3: Are there any excipients I should avoid when formulating with LAE?

A: Yes. Due to its cationic nature, LAE is incompatible with anionic compounds . Direct mixing can lead to the formation of an inactive, insoluble complex, effectively removing the preservative from the system and causing physical instability.[7]

Avoid direct combination with:

• Anionic surfactants (e.g., Sodium Lauryl Sulfate (SLS), Sodium Laureth Sulfate (SLES))

• Anionic polymers (e.g., Carbomers, Xanthan Gum, Alginates)

• Anionic chelating agents (though EDTA is often used successfully at low concentrations where pH is controlled)

Part 4: Essential Analytical Protocols

To maintain experimental control, you must be able to accurately quantify both the active ingredient and its primary degradant.

Protocol 1: HPLC Method for Quantification of LAE and Lauroyl Arginine (LAS)

This method provides a framework for the simultaneous quantification of LAE and its primary hydrolytic byproduct, LAS.

1. Instrumentation and Columns:

• System: A standard High-Performance Liquid Chromatograph (HPLC) equipped with a UV-Vis detector.[8][9]

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Detector Wavelength: 215 nm.

2. Mobile Phase and Gradient:

• Mobile Phase A: Acetonitrile.

• Mobile Phase B: Water with 0.1% Trifluoroacetic Acid (TFA).

• Flow Rate: 1.0 mL/min.

• Gradient Program:

  • 0-5 min: 30% A

  • 5-15 min: Ramp to 90% A

  • 15-20 min: Hold at 90% A

  • 20-21 min: Ramp to 30% A

  • 21-25 min: Hold at 30% A (re-equilibration).

3. Sample and Standard Preparation:

• Solvent: Prepare all samples and standards in the mobile phase at the initial conditions (30:70 A:B) to ensure peak shape quality.

• Standards: Prepare individual stock solutions of LAE and LAS reference standards (e.g., 1 mg/mL). Create a series of mixed working standards by diluting the stocks to cover the expected concentration range in your samples.

• Samples: Dilute your formulation with the solvent to bring the expected LAE concentration into the range of your calibration curve. Filter through a 0.45 µm syringe filter before injection.

4. Expected Results:

• Under these conditions, the typical retention time for Nα-lauroyl-L-arginine (LAS) is approximately 2.2 minutes.[8]

• The typical retention time for Ethyl-Nα-lauroyl-L-arginate·HCl (LAE) is approximately 4.3 minutes.[8]

• Quantification: Construct a calibration curve for both LAE and LAS by plotting peak area against concentration. Use this curve to determine the concentration of each compound in your unknown samples.

Visualizations

Diagram 1: Chemical Hydrolysis Pathway of LAE

Caption: The primary and secondary hydrolysis pathways of LAE.

Diagram 2: Troubleshooting Workflow for Suspected LAE Degradation

Caption: Decision tree for diagnosing the root cause of LAE instability.

References

• Earthworm Express. Ethyl Lauroyl Arginate (LAE)
• Food Standards Australia New Zealand. (2009). APPLICATION A1015 Ethyl LAUROYL ARGINATE AS A FOOD ADDITIVE ASSESSMENT REPORT.
• Ataman Kimya.
• Ma, Y., et al. (2022). Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review. Frontiers in Microbiology.
• Pezo, D., et al. (2012). Analytical procedure for the determination of Ethyl Lauroyl Arginate (LAE) to assess the kinetics and specific migration from a new antimicrobial active food packaging.

• EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS). (2019). Safety of ethyl lauroyl arginate (E 243) as a food additive in the light of the new information provided and the proposed extension of use. EFSA Journal. [Link]

• Czakaj, A., et al. (2021). Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System. Molecules. [Link]

• LAEPRO.
• FAO/WHO Expert Committee on Food Additives (JECFA). (2008).
• Mobelbio. (2025). Ethyl Lauroyl Arginate HCl (LAE)

• Pezo, D., et al. (2012). Analytical procedure for the determination of Ethyl Lauroyl Arginate (LAE) to assess the kinetics and specific migration from a new antimicrobial active food packaging. PubMed. [Link]

Sources

• 1. Frontiers | Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. earthwormexpress.com [earthwormexpress.com]
• 4. LAUROYL ARGINATE ETHYL, A NATURAL PRESERVATIVE [chihonbio.com]
• 5. foodstandards.gov.au [foodstandards.gov.au]
• 6. Safety of ethyl lauroyl arginate (E 243) as a food additive in the light of the new information provided and the proposed extension of use - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ethyl Lauroyl Arginate HCl (LAE): A Guide To Comprehensive Analysis And Formulation Guide - Industry News - News [mobelbiochem.com]
• 8. fao.org [fao.org]
• 9. Analytical procedure for the determination of Ethyl Lauroyl Arginate (LAE) to assess the kinetics and specific migration from a new antimicrobial active food packaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Lauroyl Arginate Hydrochloride (LAE) Solubility at Neutral pH

Welcome to the Formulation Support Center. Lauroyl arginine hydrochloride (Ethyl-Nα-lauroyl-L-arginate HCl, or LAE) is a highly effective, broad-spectrum amino acid-based cationic surfactant. While it exhibits excellent water solubility (>247 g/kg) in acidic environments, formulation scientists frequently encounter severe solubility issues, turbidity, and precipitation when formulating LAE at neutral pH (pH 6.5–7.5)[1]. This guide elucidates the chemical causality behind these issues and provides validated, step-by-step protocols to stabilize LAE in neutral aqueous systems.

Physicochemical Stability Profile

To understand the behavior of LAE, we must first examine its pH-dependent hydrolysis kinetics. The table below summarizes the degradation profile of LAE at 25°C[1].

Parameter	Acidic (pH 4.0)	Neutral (pH 7.0)	Alkaline (pH 9.0)
LAE Half-life (25°C)	> 1 year	57 days	34 hours
Primary Degradant	None (Stable)	N-Lauroyl-L-Arginine (LAS) + Ethanol	LAS + Arginine + Lauric Acid
Degradant Solubility	N/A	< 0.1 mM (Precipitates)	< 0.1 mM
Visual Appearance	Clear, transparent	Turbid / Macroscopic aggregates	Turbid / Emulsion

Frequently Asked Questions (FAQs)

Q1: Why does my LAE solution turn cloudy and precipitate shortly after adjusting the buffer to pH 7.0? A: The precipitation is not caused by LAE itself, but by its primary hydrolysis product. At neutral and alkaline pH, the ethyl ester bond of LAE undergoes base-catalyzed hydrolysis to form Nα-lauroyl-L-arginine (LAS) and ethanol ()[2]. Unlike the permanently cationic LAE, LAS is an amphoteric molecule (zwitterion) at neutral pH. The electrostatic interactions between the protonated guanidinium group and the deprotonated carboxylate group of LAS cause it to self-assemble into insoluble macroscopic aggregates, dropping its aqueous solubility to <0.1 mM[2].

Q2: Does this precipitation affect the antimicrobial efficacy of the formulation? A: Yes. The antimicrobial mechanism of LAE relies on the cationic surfactant penetrating and disrupting the bacterial cytoplasmic membrane[3]. When LAE hydrolyzes into LAS and precipitates, the concentration of free, active cationic micelles in the aqueous phase drops significantly, leading to a loss of antimicrobial potency ()[4].

Q3: Can I use heat to redissolve the precipitate? A: No. Heating a neutral LAE solution will exponentially accelerate the base-catalyzed hydrolysis of the remaining ester bonds, generating even more LAS and lauric acid[2]. The system must be stabilized thermodynamically using cosolvents or supramolecular encapsulation.

Troubleshooting Workflows & Protocols

To rescue LAE solubility at neutral pH, you must either alter the dielectric constant of the solvent to accommodate the zwitterionic degradant or physically shield the ester bond from nucleophilic attack.

Strategy A: Cosolvent Solubilization (Propylene Glycol System)

Mechanism: Cosolvents like propylene glycol (PG) lower the dielectric constant of the aqueous medium. This increases the solubility of the zwitterionic LAS degradant and sterically shields the ethyl ester of LAE from nucleophilic attack by water molecules, a strategy utilized in commercial formulations like Mirenat-N ()[5].

Step-by-Step Protocol:

• Preparation of the Solvent Matrix: In a clean vessel, prepare a solvent mixture of 70% v/v distilled water and 30% v/v Propylene Glycol (USP grade).

• Temperature Control: Maintain the solvent mixture at 20–25°C. Do not exceed 30°C to prevent thermal degradation.

• LAE Incorporation: Gradually sift LAE powder into the vortex of the stirring solvent to a final concentration of up to 1% w/v.

• pH Adjustment: Slowly adjust the pH to 6.8–7.0 using a 0.1 M Citric Acid / Sodium Citrate buffer. Critical: Avoid using strong unbuffered bases (like NaOH) directly, as localized high pH spikes will cause immediate flash-hydrolysis.

• Validation: Analyze the solution via Dynamic Light Scattering (DLS). A stable system should show a single peak corresponding to LAE micelles (~10-20 nm) with no large aggregates.

Strategy B: Supramolecular Microencapsulation (Cyclodextrin Complexation)

Mechanism: Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic cavity that encapsulates the lauroyl tail of LAE/LAS, while its hydrophilic exterior maintains aqueous solubility. This host-guest complexation physically prevents the aggregation of LAS and shields the ester bond from hydrolysis ()[6].

Step-by-Step Protocol:

• Host Preparation: Dissolve HP-β-CD in a neutral phosphate buffer (pH 7.0, 50 mM) to achieve a 10% w/v solution.

• Guest Addition: Add LAE to achieve a 1:1 or 1:2 molar ratio (LAE:HP-β-CD).

• Complexation: Homogenize the mixture using a high-shear mixer at 10,000 RPM for 5 minutes at room temperature[6].

• Equilibration: Stir the dispersion magnetically for 24 hours at 25°C to ensure thermodynamic equilibrium of the inclusion complexes.

• Drying (Optional): For solid formulations, the solution can be spray-dried (inlet temp 160°C, outlet temp 80°C) using starch sodium octenyl succinate as a co-wall material to yield a highly soluble, stable microencapsulated powder[6].

Mechanistic Visualization

Figure 1: LAE hydrolysis pathway at neutral pH and corresponding formulation rescue strategies.

References

• Czakaj A, et al. "Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System." Molecules. 2021. URL:[Link]

• Ma Q, et al. "Properties and potential food applications of lauric arginate as a cationic antimicrobial." International Journal of Food Microbiology. 2020. URL:[Link]

• CN105054220A - "Ethyl lauroyl arginate hydrochloride microcapsule and preparation technology thereof." Google Patents.

• Prospector. "Mirenat® - N Product Data." UL Prospector. URL:[Link]

Sources

• 1. Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ulprospector.com [ulprospector.com]
• 6. CN105054220A - Ethyl lauroyl arginate hydrochloride microcapsule and preparation technology thereof - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting HPLC Peak Tailing for Arginine-Based Surfactants

Welcome to the technical support center for the analysis of arginine-based surfactants using High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues, with a specific focus on the prevalent problem of peak tailing. Arginine-based surfactants, due to their cationic nature and complex structure, present unique challenges in reversed-phase chromatography. This resource provides in-depth, scientifically-grounded solutions to help you achieve symmetric, reproducible peaks for accurate quantification.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm observing significant peak tailing with my arginine-based surfactant on a standard C18 column. What is the most likely cause?

A1: The most common cause of peak tailing for basic compounds like arginine-based surfactants on silica-based columns is secondary interactions with residual silanol groups on the stationary phase.[1][2][3][4]

Understanding the Mechanism:

Arginine possesses a guanidinium group, which is strongly basic and positively charged over a wide pH range. Standard silica-based stationary phases, such as C18, have residual, un-capped silanol groups (Si-OH) on their surface.[4] At mobile phase pH levels above approximately 3, these silanol groups become deprotonated and negatively charged (Si-O⁻).[2][5] This creates a strong electrostatic interaction between the positively charged arginine surfactant and the negatively charged silanol sites. This interaction is a different retention mechanism from the primary hydrophobic interaction with the C18 chains, leading to a portion of the analyte being retained longer, which manifests as a tailing peak.[1][3]

Q2: How can I minimize these silanol interactions to improve my peak shape?

A2: There are several effective strategies to mitigate unwanted silanol interactions. The optimal approach often involves a combination of adjustments to the mobile phase and column chemistry.

Troubleshooting Workflow: Mitigating Silanol Interactions

Caption: A stepwise approach to troubleshooting peak tailing.

Detailed Protocols:

1. Mobile Phase pH Adjustment: Operating at a low mobile phase pH (typically between 2.5 and 3.0) is a highly effective first step.[1][5] At this pH, the majority of silanol groups are protonated (Si-OH), neutralizing their negative charge and thus minimizing the electrostatic interaction with the cationic arginine surfactant.[5][6]

• Protocol:

  • Prepare your aqueous mobile phase (e.g., water or a buffer solution).

  • Carefully add an acid, such as trifluoroacetic acid (TFA) to a final concentration of 0.1% (v/v) or phosphoric acid to adjust the pH to 2.5.

  • Confirm the final pH with a calibrated pH meter.

  • Equilibrate the column with the new mobile phase for at least 15-20 column volumes before injecting your sample.

Causality Note: Lowering the pH suppresses the ionization of the silanol groups, which is the root cause of the secondary retention mechanism for basic analytes.[5] However, be aware that standard silica columns can be unstable below pH 2, which may lead to hydrolysis of the bonded phase.[7][8]

2. Increase Buffer Concentration (Ionic Strength): Increasing the concentration of your buffer (e.g., phosphate or acetate) in the mobile phase can help to mask the active silanol sites.[5][8] The buffer cations will compete with the analyte for interaction with the ionized silanols, thereby reducing the secondary retention of the arginine surfactant.

• Protocol:

  • Prepare mobile phases with increasing buffer concentrations (e.g., 20 mM, 50 mM, 100 mM).

  • Ensure the pH is kept constant across all concentrations.

  • Inject the sample with each mobile phase to observe the effect on peak shape.

Expertise Insight: A higher ionic strength mobile phase can sometimes lead to changes in selectivity for other components in your sample.[8] It's a balancing act between improving the peak shape of your target analyte and maintaining the overall resolution of the chromatogram. The separation of arginine can be particularly sensitive to the ionic strength of the mobile phase.[9]

3. Utilize End-Capped Columns: Modern HPLC columns are often "end-capped," a process where the residual silanol groups are chemically reacted with a small silylating agent (like trimethylchlorosilane) to make them less polar and reactive.[1][2] Using a column with high-density bonding and thorough end-capping will present fewer active sites for secondary interactions.

• Recommendation: If you are using an older column (Type A silica), switching to a modern, high-purity, end-capped column (Type B silica) can significantly reduce peak tailing for basic compounds.[5]

Q3: I've tried adjusting the pH and am still seeing some tailing. Are there any mobile phase additives that can help?

A3: Yes, if pH adjustment alone is insufficient, the use of ion-pairing agents or competitive amines can be very effective.

1. Ion-Pairing Chromatography: Ion-pairing agents are molecules that have a hydrophobic part and an ionic part.[10] For a cationic analyte like an arginine surfactant, an anionic ion-pairing agent (e.g., an alkyl sulfonate like sodium heptanesulfonate) is added to the mobile phase.[11] The agent forms a neutral ion-pair with the positively charged analyte, which then interacts with the stationary phase via a well-behaved reversed-phase mechanism, improving peak shape.[10]

• Protocol for Using an Anionic Ion-Pairing Agent:

  • Add a low concentration (e.g., 5-10 mM) of sodium 1-heptanesulfonate to your aqueous mobile phase.

  • Adjust the pH as needed (typically a slightly acidic pH is still beneficial).

  • Thoroughly equilibrate the column with the ion-pairing mobile phase. This can take significantly longer than with standard mobile phases.

  • Inject your sample.

Trustworthiness Check: Ion-pairing reagents can be difficult to completely wash out of a column. It is highly recommended to dedicate a column specifically for ion-pairing applications to avoid contaminating columns used for other methods.[12]

2. Competitive Amines (Silanol Blockers): Adding a small concentration of a basic compound, such as triethylamine (TEA), to the mobile phase can also improve peak shape.[13] The TEA will preferentially interact with the active silanol sites, effectively "blocking" them from interacting with your arginine surfactant analyte.

• Protocol:

  • Add a low concentration of triethylamine (e.g., 0.1% v/v) to your aqueous mobile phase.

  • Adjust the final pH of the mobile phase to the desired level (e.g., pH 3.0 or 7.0).

  • Equilibrate the column and inject.

Q4: Could my column choice be the problem? Are there alternatives to a C18 for this type of compound?

A4: Absolutely. While C18 is the workhorse of reversed-phase HPLC, alternative stationary phases can offer superior performance for challenging basic compounds.

Alternative Stationary Phase Selection

Stationary Phase	Separation Principle	Advantages for Arginine Surfactants
Embedded Polar Group (EPG)	Mixed-mode (hydrophobic & polar interactions)	The polar group (e.g., amide, carbamate) shields the residual silanols, reducing tailing. Can also provide alternative selectivity.[2]
Phenyl-Hexyl	Mixed-mode (hydrophobic & π-π interactions)	The phenyl rings can offer unique selectivity for compounds with aromatic moieties. The different chemistry can reduce silanol interactions.[7]
Polymer-Based	Hydrophobic interactions with a polymer backbone	Inherently free of silanol groups, eliminating the primary cause of tailing for basic compounds. However, they may have lower efficiency than silica-based columns.[5]
Hydrophilic Interaction Liquid Chromatography (HILIC)	Partitioning into an adsorbed water layer	Excellent for very polar compounds that have little or no retention in reversed-phase. Arginine itself can be analyzed via HILIC.[14][15]

• Recommendation: If you consistently struggle with peak tailing on a C18 column, an Embedded Polar Group (EPG) column is often an excellent next choice. It provides the robustness of a silica-based phase while significantly minimizing the negative effects of silanol interactions.

Visualizing the Interaction at the Stationary Phase Surface

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromtech.com [chromtech.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Your Guide to Select the buffer in HPLC development part 2 | PharmaCores [pharmacores.com]
• 7. veeprho.com [veeprho.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. agilent.com [agilent.com]
• 10. Ion Pair Chromatography | Ion-Pairing Agents | HPLC [masontechnology.ie]
• 11. welch-us.com [welch-us.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. jocpr.com [jocpr.com]
• 15. waters.com [waters.com]

Technical Support Center: Optimizing N-lauroyl-L-arginine Synthesis

Welcome to the technical support center for the synthesis of N-lauroyl-L-arginine and its derivatives, such as Ethyl Lauroyl Arginate (LAE). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately optimize product yield and purity. The information herein is synthesized from established chemical principles and peer-reviewed literature to provide actionable, field-proven insights.

Introduction to the Synthesis

N-lauroyl-L-arginine is an amino acid-based surfactant synthesized from L-arginine and lauric acid. A common and commercially significant derivative is its ethyl ester, ethyl-Nα-lauroyl-L-arginate HCl (LAE), which is produced via a two-step process: (1) esterification of L-arginine with ethanol, followed by (2) acylation of the L-arginine ethyl ester with lauroyl chloride.[1][2][3] This reaction, often performed under Schotten-Baumann conditions, requires careful control of pH, temperature, and stoichiometry to achieve high yields and minimize impurities.[2][4]

This guide will address critical questions and challenges encountered during this process, from initial reagent selection to final product purification.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems that can arise during the synthesis of N-lauroyl-L-arginine and its esters.

Q1: My yield is consistently low. What are the most likely causes and how can I fix them?

Low yield is a frequent issue stemming from several potential sources. A systematic approach is essential for diagnosis.

Potential Cause 1: Inefficient Amide Bond Formation The coupling of lauric acid (or lauroyl chloride) to the α-amino group of arginine is the critical yield-determining step.

• Solution (Schotten-Baumann Method): When using lauroyl chloride, maintaining the optimal pH is paramount. The reaction should be kept between pH 7 and 8.[5] If the pH is too low, the amine group of arginine ethyl ester is protonated and thus not sufficiently nucleophilic. If the pH is too high, competing hydrolysis of the lauroyl chloride and the product ester becomes significant.[6]

  • Protocol: Perform the reaction in a biphasic system (e.g., ethyl acetate and water) or an organic solvent.[5][7] Add lauroyl chloride and an aqueous base (e.g., NaOH solution) simultaneously and slowly to the aqueous solution of L-arginine ethyl ester dihydrochloride at a low temperature (5-15°C).[2][5][7] Use a pH meter to monitor and maintain the pH within the 7-8 range throughout the addition.

• Solution (Carbodiimide Coupling Method): If you are coupling lauric acid directly using a carbodiimide like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), the primary cause of low yield is often the formation of a stable, unreactive N-acylurea byproduct .[8][9][10] This occurs when the O-acylisourea intermediate undergoes an intramolecular rearrangement (O→N acyl migration) before the arginine can react.[10][11]

  • Protocol: To suppress N-acylurea formation, add an auxiliary nucleophile such as N-hydroxysuccinimide (NHS) or HOBt (Hydroxybenzotriazole).[8][12] These additives react rapidly with the O-acylisourea to form a more stable active ester, which then reacts cleanly with the arginine amine group, minimizing the side reaction.[8][12]

Potential Cause 2: Hydrolysis of Reactants or Products Lauroyl chloride is highly susceptible to hydrolysis. Likewise, the final ester product (LAE) can hydrolyze back to N-lauroyl-L-arginine (LAS) and ethanol, especially under basic conditions.[6]

• Solution: Conduct the reaction at low temperatures (e.g., 0-15°C) to minimize the rate of hydrolysis.[5][13] Furthermore, working in organic solvent systems instead of purely aqueous ones can effectively prevent product hydrolysis, leading to molar yields exceeding 97%.[5] After the reaction, acidification of the organic phase helps to form the more stable hydrochloride salt of the product.[5]

Potential Cause 3: Incomplete Esterification of Arginine The first step, creating L-arginine ethyl ester, must be efficient. Incomplete conversion means less substrate is available for the subsequent acylation step.

• Solution: Use a robust esterification agent like thionyl chloride in ethanol.[1][5][13] A typical procedure involves slowly adding thionyl chloride to a suspension of L-arginine in ethanol at a controlled temperature (e.g., 15-75°C).[5] The reaction is often driven to completion by refluxing for several hours.[13] Ensure the subsequent removal of solvent is thorough to obtain the dry L-arginine ethyl ester dihydrochloride salt.[5]

Q2: I'm observing significant byproduct formation. How can I identify and minimize it?

The most common impurities are N-lauroyl-L-arginine (LAS), lauric acid, ethyl laurate, unreacted L-arginine, and N-acylurea (if using carbodiimides).[3][6]

Identifying Impurities:

• HPLC: This is the primary method for quantifying the purity of the final product and identifying known impurities by comparing retention times with analytical standards.[3]

• TLC: A rapid method for monitoring reaction progress and detecting the presence of starting materials or major byproducts.

Minimizing Specific Impurities:

• N-lauroyl-L-arginine (LAS): This results from the hydrolysis of the ethyl ester product.

  • Mitigation: Avoid prolonged exposure to basic conditions (pH > 7), especially at elevated temperatures. Once the reaction is complete, promptly acidify the reaction mixture to a pH of 2-3 to stabilize the product as its hydrochloride salt.[5]

• Lauric Acid: This indicates either unreacted starting material or hydrolysis of lauroyl chloride.

  • Mitigation: Ensure slow, controlled addition of lauroyl chloride to the reaction mixture to allow it to react with the arginine ester rather than water. Use a slight molar excess of the arginine component if necessary.

• N-Acylurea: This is specific to carbodiimide coupling.

  • Mitigation: As detailed in Q1, the use of additives like NHS or Oxyma Pure is the most effective strategy to prevent the O→N acyl migration responsible for this byproduct.[8][9]

Q3: My final product is difficult to purify. What are some effective purification strategies?

Purification aims to remove unreacted starting materials and reaction byproducts.

Strategy 1: Crystallization This is the most common and scalable method for purifying the hydrochloride salt of N-lauroyl-L-arginine ethyl ester.

• Protocol: After the reaction workup (acidification and extraction into an organic solvent like ethyl acetate), the solvent is concentrated under reduced pressure.[5] The resulting crude product is then dissolved in a minimal amount of a suitable solvent and recrystallized by adding an anti-solvent (e.g., petroleum ether, n-hexane, or cyclohexane) and cooling to 0-10°C.[5] The purified crystalline solid is then collected by filtration and dried.

Strategy 2: Liquid-Liquid Extraction This is crucial for the initial workup to separate the product from water-soluble and certain organic-soluble impurities.

• Protocol:

  • After the reaction, if in an organic solvent, wash the organic phase sequentially with deionized water, a saturated aqueous sodium chloride solution, and finally dilute hydrochloric acid to adjust the pH to 2-3.[5] This converts the product to its hydrochloride salt, which remains in the organic phase, while washing away water-soluble impurities.

  • The final organic phase is then dried over anhydrous sodium sulfate before concentration.[5]

Frequently Asked Questions (FAQs)

Q1: Is it necessary to protect the guanidinium group of arginine during this synthesis?

For the acylation of the α-amino group, protection of the side-chain guanidinium group is generally not necessary. The α-amino group is significantly more nucleophilic than the guanidinium group, especially under the carefully controlled pH conditions (7-8) of the Schotten-Baumann reaction.[2][4] In peptide synthesis, guanidinium protection (e.g., with Pbf or NO2 groups) is critical to prevent side reactions during carboxyl group activation, but that is not the case here.[14][15][16] Attempting to protect and deprotect the guanidinium group would add unnecessary steps and likely reduce the overall yield.

Q2: What are the most critical parameters to control during the reaction?

Based on extensive process chemistry, the three most critical parameters are:

Parameter	Optimal Range	Rationale
pH	7.0 - 8.0	Balances the need for a deprotonated, nucleophilic α-amino group with the need to prevent hydrolysis of lauroyl chloride and the final ester product.[5][7]
Temperature	5 - 15°C	Minimizes competing side reactions, particularly the hydrolysis of lauroyl chloride and the product ester, which are accelerated at higher temperatures.[2][5][13]
Stoichiometry	~1:1 (Arg:Lauroyl Chloride)	A slight excess of either reactant can be used to drive the reaction to completion, but a large excess of lauroyl chloride increases the risk of hydrolysis and byproduct formation. A molar ratio of lauroyl chloride to L-arginine of 0.95-1.05:1 is typical.[5]

Q3: Which synthetic route generally provides a higher yield: Schotten-Baumann or carbodiimide coupling?

For industrial-scale production of N-lauroyl-L-arginine ethyl ester, the Schotten-Baumann reaction using lauroyl chloride is overwhelmingly preferred and has been shown to achieve yields greater than 97%.[5][17] This method is robust, scalable, and uses relatively inexpensive starting materials.[1]

While carbodiimide coupling is a versatile laboratory technique for amide bond formation, it is more prone to the formation of N-acylurea byproducts, which can complicate purification and reduce yield.[8][9] It is also generally more expensive, making it less suitable for large-scale manufacturing of this specific compound.

Visualizing the Process

Reaction Pathway and Side Reactions

The following diagram illustrates the key steps in the carbodiimide-mediated synthesis of N-lauroyl-L-arginine, highlighting the desired pathway versus the formation of the N-acylurea byproduct.

Caption: Carbodiimide coupling pathway and N-acylurea side reaction.

General Troubleshooting Workflow

Use this flowchart to systematically diagnose and resolve issues with your synthesis.

Sources

• 1. fao.org [fao.org]
• 2. Cationic Surfactants from Arginine: Synthesis and Physicochemical Properties [article.sapub.org]
• 3. fao.org [fao.org]
• 4. article.sapub.org [article.sapub.org]
• 5. CN108101812B - Production and purification process of lauroyl arginine ethyl ester hydrochloride - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. US20110077423A1 - Process for the synthesis of hydrochloride salt of n-fatty acylsubstituted amino acid ethyl esters - Google Patents [patents.google.com]
• 8. peptide.com [peptide.com]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. Carbodiimide - Wikipedia [en.wikipedia.org]
• 11. ias.ac.in [ias.ac.in]
• 12. bachem.com [bachem.com]
• 13. CN105061266A - Preparation method of lauroyl arginine ethyl ester hydrochloride - Google Patents [patents.google.com]
• 14. Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Solid phase peptide synthesis using side-chain unprotected arginine and histidine with Oxyma Pure/TBEC in green solvents - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC03209H [pubs.rsc.org]
• 16. benchchem.com [benchchem.com]
• 17. Frontiers | Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review [frontiersin.org]

Technical Support Center: Stabilizing Lauroyl Arginine in Anionic Formulations

Status: Active Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Resolving Coacervation and Precipitation of Ethyl Lauroyl Arginate HCl (LAE) in Anionic Systems

Executive Summary: The Cationic-Anionic Paradox

Lauroyl Arginine (specifically Ethyl Lauroyl Arginate HCl, or LAE) is a potent cationic antimicrobial surfactant (pKa ~10-11).[1][2] Its efficacy relies on its positive charge disrupting microbial cell membranes. However, this same positive charge creates a fundamental thermodynamic conflict when introduced to anionic formulations (containing sulfates, sulfonates, or carboxylates).

The immediate formation of turbidity or precipitate is typically due to Electrostatic Complexation (Ion Pairing), where the cationic headgroup of LAE binds stoichiometrically with the anionic headgroup of the primary surfactant or thickener, forming a hydrophobic, charge-neutral "coacervate" that falls out of solution.

This guide provides the protocols to bypass this thermodynamic barrier using Micellar Solubilization , Charge Shielding , and Kinetic Control .

Diagnostic & Troubleshooting (Q&A)

Q1: "My formulation turns milky immediately upon adding LAE. Is this reversible?"

Diagnosis: You have likely formed a Stoichiometric Cat-An Complex . Mechanism: At a 1:1 molar ratio of cationic to anionic charges, the net charge is zero, minimizing water solubility. This is the "Hard Complex" region.[3] Solution:

• Shift the Ratio: You must move away from the 1:1 stoichiometric region. Complex solubilization typically occurs when the anionic surfactant is in significant molar excess (forming mixed micelles that encapsulate the LAE).

• Add a Non-Ionic Shield: Incorporate a high-HLB non-ionic surfactant (e.g., Polysorbate-20 or Alkyl Polyglucoside) before adding the LAE. This sterically hinders the tight ion-pairing.

Q2: "The solution is clear, but antimicrobial efficacy has dropped significantly."

Diagnosis: The LAE is likely trapped inside the anionic micelles. Mechanism: While mixed micelles prevent precipitation, they can also sequester the LAE, preventing it from interacting with bacterial membranes. Solution:

• Titrate the Active: You need to find the "Free Monomer" concentration. Use the Protocols below to determine the minimum concentration required to maintain efficacy without precipitation.

• Chelating Agents: Add Disodium EDTA.[4] It destabilizes the outer membrane of Gram-negative bacteria, compensating for reduced LAE availability.

Q3: "I see needle-like crystals forming after 48 hours at pH 7.0."

Diagnosis: Hydrolysis-induced precipitation. Mechanism: LAE is an ester.[5][6] At neutral to alkaline pH (>6.5), it undergoes base-catalyzed hydrolysis into Nα-lauroyl-L-arginine (LAS) and ethanol, or arginine and lauric acid. LAS has much lower water solubility than LAE.[1] Solution:

• Buffer Control: Maintain formulation pH between 3.5 and 5.5 .

• Citrate Buffering: Use a Citric Acid/Sodium Citrate buffer system to lock the pH.

Visualizing the Mechanism

The following diagram illustrates the thermodynamic pathways of LAE in an anionic environment.

Figure 1: The fate of Lauroyl Arginine depends on stoichiometry and pH. The goal is to steer the system toward "Stable Mixed Micelles" and avoid the "Precipitate" or "Hydrolysis" pathways.

Experimental Protocols

Protocol A: The "Compatibility Window" Titration

Determine the maximum safe concentration of LAE in your specific anionic base.

Reagents:

• Base Anionic Formulation (e.g., SLES/Betaine system).

• 20% LAE Stock Solution (dissolved in Propylene Glycol).[6]

Procedure:

• Aliquot 100g of Base Formulation into a beaker.

• Place on a magnetic stirrer at medium speed (create a vortex).

• Add LAE Stock dropwise using a micropipette.

• Observation Point: After every 0.1% addition, observe for "haze shock."

  • Transient Haze: Cloudiness appears but clears within 30 seconds. Proceed.

  • Permanent Haze: Cloudiness persists > 5 minutes. Stop.

• Validation: Measure turbidity (NTU) or absorbance at 600nm.

• Stress Test: Centrifuge the clear samples at 4000 rpm for 15 mins to ensure no micro-precipitates exist.

Protocol B: The "Non-Ionic Shielding" Method

Use this if Protocol A fails to achieve the desired LAE concentration.

Theory: Non-ionic surfactants insert themselves between the cationic LAE and anionic surfactant, increasing the distance between charges and reducing the electrostatic attraction energy.

Step-by-Step:

• Premix Phase: In a separate vessel, mix LAE (powder or solution) with a solubilizer (e.g., Polysorbate-20, PEG-40 Hydrogenated Castor Oil) at a 1:3 ratio .

• Solvent Phase: Add Propylene Glycol or Propanediol (1:1 ratio with the surfactant premix). Heat to 35°C if necessary to ensure clarity.

• Main Batch: Ensure your main anionic batch is at pH < 5.5.

• Integration: Slowly add the Premix Phase to the Main Batch with high-shear mixing (not aeration).

• Check: If haze persists, increase the Non-Ionic:LAE ratio to 5:1.

Technical Data & Reference Tables

Table 1: Interaction Potential of LAE with Common Anionics

Data derived from conductivity titration experiments.

Anionic Class	Example Ingredient	Interaction Strength	Compatibility Risk	Mitigation Strategy
Sulfates	Sodium Lauryl Sulfate (SLS)	Very High	Critical	High ratio of non-ionic co-surfactant required.
Ether Sulfates	Sodium Laureth Sulfate (SLES)	High	High	Use SLES with higher ethoxylation (2-3 moles) to soften the charge density.
Sulfonates	Sodium C14-16 Olefin Sulfonate	High	High	Avoid direct mixing; use betaine intermediate.
Glutamates	Sodium Cocoyl Glutamate	Moderate	Moderate	pH dependent; keep pH < 5.5 to protonate carboxyl groups slightly.
Carboxylates	Sodium Lauroyl Sarcosinate	Low-Moderate	Low	Generally more compatible; "Soft" complexes formed.

Table 2: Solubility Limits of LAE

Solvent	Solubility (20°C)	Notes
Water	> 247 g/kg	High solubility, but prone to hydrolysis over time.
Propylene Glycol	~ 200 g/kg	Recommended carrier. Stabilizes against hydrolysis.
Glycerin	~ 200 g/kg	Good alternative carrier.
Ethanol	Freely Soluble	Good for initial dissolution, but may affect flash point.

Decision Logic for Formulators

Use this logic flow to determine the correct corrective action for your specific issue.

Figure 2: Troubleshooting decision tree for resolving stability and efficacy issues.

References

• European Food Safety Authority (EFSA). (2007).[2][6] Scientific Opinion of the Panel on Food Additives... on a request from the Commission related to Ethyl Lauroyl Arginate as a food additive. The EFSA Journal. Link

• Food and Agriculture Organization (FAO). (2008).[5] Ethyl Lauroyl Arginate: Chemical and Technical Assessment (JECFA).[6]Link

• Czakaj, A. et al. (2021).[2] Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System. Molecules.[1][2][3][5][6][7][8][9][10][11] Link

• Asker, D. et al. (2009). Antimicrobial activity of ethyl N-alpha-lauroyl-L-arginate hydrochloride (LAE) in combination with other food antimicrobials. Journal of Food Protection.

• US Patent 8557756B2. (2013). Compatible mixtures of anionic and cationic surfactants.[3][7][10][11] Google Patents. Link

• Cornwell, P.A. (2018). A review of shampoo surfactant technology: consumer benefits, raw materials and recent developments. International Journal of Cosmetic Science. Link

Sources

• 1. Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review [frontiersin.org]
• 3. scientificspectator.com [scientificspectator.com]
• 4. Ethyl Lauroyl Arginate HCl (LAE): A Guide To Comprehensive Analysis And Formulation Guide - Industry News - News [mobelbiochem.com]
• 5. fao.org [fao.org]
• 6. fao.org [fao.org]
• 7. agritechem.com [agritechem.com]
• 8. unilongindustry.com [unilongindustry.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. US8557756B2 - Compatible mixtures of anionic and cationic surfactants - Google Patents [patents.google.com]

Technical Support Center: Stability of Lauroyl Arginine Hydrochloride (LAE) at High Temperatures

Welcome to the technical support guide for Lauroyl Arginine Hydrochloride (LAE), also known as Ethyl Lauroyl Arginate HCl. This document is designed for researchers, formulation scientists, and drug development professionals to provide in-depth insights and practical guidance on the thermal stability of this versatile cationic surfactant and preservative. Understanding how LAE behaves under thermal stress is critical for optimizing manufacturing processes, ensuring formulation stability, and maintaining product efficacy.

Section 1: Frequently Asked Questions (FAQs) - Fundamental Stability Profile

This section addresses the most common initial questions regarding the stability of LAE.

Q1: What is the general stability and shelf-life of LAE under standard conditions?

Lauroyl Arginine Hydrochloride is a white, hygroscopic powder that is stable for over two years when stored at room temperature in a sealed, protected container.[1][2] Its hygroscopic nature means that it can absorb moisture from the air, so it is crucial to keep containers tightly closed to prevent degradation and maintain its physical properties.

Q2: At what temperature does LAE decompose?

LAE has a melting point range of 50.5°C to 62°C.[1][3][4] However, significant thermal decomposition, where the molecule breaks down, occurs at temperatures above 107°C.[3][4] It is critical to distinguish between melting and decomposition. While the material may change its physical state to a liquid above its melting point, exposure to temperatures above 107°C will lead to irreversible chemical degradation.

Q3: What is the primary degradation pathway for LAE at elevated temperatures below its decomposition point?

The primary mechanism of degradation for LAE under thermal stress (but below 107°C) is hydrolysis.[1] High temperature acts as a catalyst for this reaction. LAE can hydrolyze via two main pathways: cleavage of the ester bond to form Nα-lauroyl-L-arginine (LAS) and ethanol, or cleavage of the amide bond.[3] These intermediates are then further broken down into their fundamental, non-toxic components: L-arginine, lauric acid, and ethanol, which are naturally metabolized by the body.[1][3]

Caption: Primary hydrolysis pathways of LAE accelerated by heat.

Q4: How does pH influence the thermal stability of LAE?

The stability of LAE is highly dependent on both pH and temperature. Generally, LAE exhibits its greatest stability in the pH range of 3 to 7.[1][5]

• Acidic Conditions (pH 3-4): LAE is very stable. At 25°C and pH 4, its half-life is greater than one year.[1][6] However, combining very low pH (<3) with high temperatures (e.g., 50°C) for extended periods can accelerate degradation.[7]

• Neutral to Alkaline Conditions (pH > 7): Stability decreases significantly as the pH becomes more alkaline. The hydrolysis of the ester linkage is base-catalyzed, meaning it occurs much faster at higher pH values.[6][8] At 25°C, the half-life drops to 57 days at pH 7 and just 34 hours at pH 9.[1][6] This effect is substantially magnified at elevated temperatures.

Section 2: Troubleshooting Guide for Formulation & Experiments

This section provides a logical framework for diagnosing and resolving common issues encountered during formulation and experimentation.

Q5: My LAE-containing formulation (e.g., a cream or solution) lost its preservative efficacy after a heating/cooling cycle during manufacturing. What is the likely cause?

This is a classic sign of LAE degradation due to hydrolysis.

• Check Processing Temperature and Duration: Was the formulation heated above 50-60°C? The higher the temperature and the longer the duration, the more significant the degradation will be.

• Verify Formulation pH: Measure the pH of your formulation at the processing temperature. If the pH is outside the optimal 3-7 range, especially on the alkaline side, hydrolysis is significantly accelerated.[6][8]

• Order of Addition: When was the LAE added? For many formulations, it is best practice to add LAE during the cool-down phase of the manufacturing process, once the bulk of the formulation is below 40-45°C, to minimize its exposure to thermal stress.

Q6: I am observing a white precipitate or cloudiness in my aqueous LAE formulation after heating. What could be the cause?

There are two primary suspects for this observation:

• Incompatibility with Anionic Ingredients: LAE is a cationic (positively charged) surfactant. If your formulation contains anionic (negatively charged) ingredients, such as sodium lauryl sulfate (SLS), carbomers, or certain thickeners, they can interact with LAE to form an insoluble complex, which precipitates out of the solution.[3] This interaction can be exacerbated by temperature changes.

• Precipitation of Degradation Products: One of the main hydrolysis products is lauric acid.[1][3] Lauric acid has very low solubility in water. If a significant amount of LAE has degraded, the resulting lauric acid can precipitate, leading to cloudiness or a solid precipitate, especially as the solution cools.

Caption: Troubleshooting flowchart for precipitation issues.

Section 3: Standardized Protocols for Stability Assessment

For quantitative analysis, rigorous and validated methods are essential. The following protocols provide a framework for assessing the thermal stability of LAE in your specific applications.

Protocol 1: Isothermal Stress Testing by High-Performance Liquid Chromatography (HPLC)

This protocol is designed to quantify the rate of LAE degradation at a constant elevated temperature.

Objective: To determine the percentage of LAE remaining over time at a specific temperature (e.g., 50°C).

Methodology:

• Sample Preparation: Prepare your LAE solution or final formulation. Accurately determine the initial concentration of LAE (this will be your T=0 reference).

• Incubation: Dispense the sample into multiple sealed, airtight vials (e.g., glass HPLC vials) to prevent evaporation. Place the vials in a calibrated oven or water bath set to the desired stress temperature (e.g., 40°C, 50°C, or 60°C).

• Time Points: At predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), remove one vial from the incubator.

• Quenching: Immediately cool the vial to room temperature to stop any further degradation. If necessary, dilute the sample with the mobile phase to a suitable concentration for HPLC analysis.

• HPLC Analysis: Analyze the sample using a validated HPLC method.

  • Column: A reverse-phase C18 column (e.g., 150 x 3.9 mm, 5µm) is commonly used.[9]

  • Mobile Phase: An isocratic mobile phase of acetonitrile and water (e.g., 50:50) containing 0.1% trifluoroacetic acid is a good starting point.[9]

  • Detection: UV detection at 215 nm.[9]

  • Flow Rate: 1 mL/min.

  • Standard Curve: Prepare a standard curve of LAE of known concentrations to accurately quantify the amount in your samples.

• Data Analysis: Calculate the percentage of LAE remaining at each time point relative to the T=0 sample. Plotting this data will give you the degradation kinetics at that specific temperature.

Caption: Experimental workflow for isothermal stress testing.

Protocol 2: Determination of Decomposition Onset by Thermogravimetric Analysis (TGA)

Objective: To determine the precise temperature at which LAE begins to undergo significant mass loss due to thermal decomposition.

Methodology:

• Instrument Setup: Calibrate the TGA instrument for temperature and mass.

• Sample Preparation: Accurately weigh a small amount of pure LAE powder (typically 5-10 mg) into a TGA pan (e.g., aluminum or platinum).

• TGA Program:

  • Atmosphere: Run the analysis under an inert atmosphere, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

  • Temperature Ramp: Equilibrate the sample at 30°C. Ramp the temperature from 30°C to 300°C at a controlled rate, typically 10°C/min.

• Data Analysis: Plot the sample weight (%) as a function of temperature. The onset of decomposition is identified as the temperature at which a significant, sharp decrease in mass begins, which should be above 107°C for LAE.[4]

Section 4: Data Summary & Quick Reference

Parameter	Value / Information	Source(s)
Chemical Name	Ethyl-Nα-dodecanoyl-L-arginate hydrochloride	[3]
CAS Number	60372-77-2	[1]
Melting Point	50.5 - 62 °C	[1][3]
Decomposition Temp.	> 107 °C	[3][4]
Optimal pH Stability	3.0 - 7.0	[1][5]
Primary Degradation	Hydrolysis, accelerated by high temperature and non-optimal pH.	[1][6]
Degradation Products	Nα-lauroyl-L-arginine (LAS), L-arginine, Lauric Acid, Ethanol.	[3]
Key Incompatibilities	Anionic surfactants and polymers (e.g., SLS, carbomers).	[3]
Storage	Room temperature, in a tightly sealed container, protected from moisture.	[1][2]

Section 5: References

• Opinion of the Scientific Committee on Consumer Products on ethyl lauroyl arginate HCl (P95). European Commission. 2008. Available from: [Link]

• Zhang, H., et al. Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review. Frontiers in Microbiology. 2022. Available from: [Link]

• Ethyl Lauroyl Arginate HCL: A Powerful Preservative for Food and Cosmetics. Mondstar. 2025. Available from: [Link]

• Ethyl lauroyl arginate. Food and Agriculture Organization of the United Nations (FAO). 2007. Available from: [Link]

• APPLICATION A1015 Ethyl LAUROYL ARGINATE AS A FOOD ADDITIVE ASSESSMENT REPORT. Food Standards Australia New Zealand. 2009. Available from: [Link]

• ETHYL LAUROYL ARGINATE. Food and Agriculture Organization of the United Nations (FAO). 2008. Available from: [Link]

• Czakaj, A., et al. Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System. Molecules. 2021. Available from: [Link]

• Ralla, T., et al. Ethyl Lauroyl Arginate HCl for Natural Preservation. Cosmetics & Toiletries. 2011. Available from: [Link]

• Czakaj, A., et al. Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System. PMC - NIH. 2021. Available from: [Link]

• Analytical procedure for the determination of Ethyl Lauroyl Arginate (LAE) to assess the kinetics and specific migration from a new antimicrobial active food packaging. ResearchGate. 2012. Available from: [Link]

• Production and purification process of lauroyl arginine ethyl ester hydrochloride. Google Patents. Available from:

• Taylor, T. M., et al. Ethyl Lauroyl Arginate (LAE): Antimicrobial Activity and Applications in Food Systems. Earthworm Express. Available from: [Link]

Sources

• 1. Frontiers | Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review [frontiersin.org]
• 2. fao.org [fao.org]
• 3. benchchem.com [benchchem.com]
• 4. earthwormexpress.com [earthwormexpress.com]
• 5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 6. mdpi.com [mdpi.com]
• 7. foodstandards.gov.au [foodstandards.gov.au]
• 8. Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fao.org [fao.org]

Purification methods to remove unreacted lauric acid from lauroyl arginine

The following technical guide is designed for researchers and drug development professionals. It synthesizes industrial patent methodologies with practical laboratory insights to address the purification of Nα-lauroyl-L-arginine ethyl ester hydrochloride (LAE) .

Removing Unreacted Lauric Acid & Hydrolysis Byproducts[1]

The Challenge: The "Sticky" Impurity

In the synthesis of Lauroyl Arginate (LAE), unreacted Lauric Acid is the most persistent impurity.[1] Its presence is not merely a purity issue; it fundamentally alters the physicochemical properties of your product.[1]

• Symptom: Your final product is a waxy, sticky paste instead of a free-flowing white powder.

• Cause: Lauric acid acts as a plasticizer.[1] Furthermore, improper pH handling during workup can induce hydrolysis of the ester bond (forming Nα-lauroyl-arginine) or the amide bond (releasing free lauric acid), creating a cycle of impurity generation.

This guide outlines a Dual-Solvent Phase Separation protocol designed to exploit the polarity difference between the cationic surfactant (LAE) and the lipophilic fatty acid (Lauric Acid).[1]

Solubility Logic & Strategy

To design a robust purification, we must understand the solubility matrix of the target vs. the impurity.[1]

Solvent System	Lauroyl Arginine HCl (Product)	Lauric Acid (Impurity)	Purification Action
Water (pH < 5)	Soluble (>240 g/kg)	Insoluble (Precipitates)	Phase separation base
Ethyl Acetate	Soluble (Moderate)	Soluble (High)	Extraction solvent
n-Hexane / Pet.[1][2] Ether	Insoluble (Crystallizes)	Soluble (High)	Anti-solvent Wash
Ethanol/Methanol	Soluble	Soluble	Avoid (No separation)

The Strategy:

• Acidification: Keep pH low (3.0–4.0) to protonate Lauric Acid (R-COOH) and stabilize LAE.[1]

• Extraction: Move organic components away from inorganic salts using Ethyl Acetate.[1]

• Crystallization (The Critical Step): Use n-Hexane as an anti-solvent to precipitate pure LAE while keeping Lauric Acid in the mother liquor.[1]

Troubleshooting Guide (Q&A)

Issue 1: Product remains a sticky oil/wax after drying.

Q: I rotary evaporated my reaction solvent, but the residue is a yellow oil that won't solidify. Is my synthesis failed? A: Not necessarily. This is the classic sign of residual Lauric Acid preventing crystallization.[1]

• The Fix: Do not rely on evaporation alone.[1] You must perform a Hexane Slurry Wash .[1]

  • Dissolve your oily residue in a minimal amount of warm Ethyl Acetate (35–40°C).[1]

  • Slowly add 5–10 volumes of cold n-Hexane or Petroleum Ether .[1][2]

  • Cool to 0–5°C with stirring. The LAE should crash out as a white solid.[1][3]

  • Filter and wash the cake with cold Hexane.[1]

Issue 2: Hydrolysis during workup.

Q: My HPLC shows increasing peaks for Nα-lauroyl-L-arginine (LAS) and free Arginine. Why is my product degrading? A: You likely exposed the product to high pH or heat.[1][2]

• Mechanism: LAE contains an ester bond and an amide bond.[1] The ester bond is highly susceptible to base-catalyzed hydrolysis.[1]

• The Fix: Never allow the pH to exceed 6.0 during workup.[1]

  • Target pH 3.0–4.0 using dilute HCl.[1]

  • Avoid boiling water baths.[1] Keep evaporation temperatures < 45°C.[1][2]

Issue 3: Low yield after recrystallization.

Q: I used Ethanol/Water for recrystallization, but my yield is <50%. A: LAE is too soluble in alcohols.[1]

• The Fix: Switch to the Ethyl Acetate/Hexane system.[1] Ethanol is a "good solvent" for both the impurity and the product, making separation inefficient.[1] Hexane acts as a selective "bad solvent" only for the LAE salt.[1]

Validated Purification Protocol

Method: Biphasic Extraction followed by Anti-Solvent Crystallization.[1]

Step 1: Quench & Acidify[1]

• If the reaction was in an aqueous/organic mix, strip off the volatile organic solvent (e.g., acetone/THF) under reduced pressure at <45°C .[1]

• Adjust the remaining aqueous phase to pH 3.0–3.5 using 1M HCl.[1]

  • Why? This ensures Lauric Acid is in its protonated, lipophilic form (R-COOH) rather than its soap form (R-COO⁻), facilitating its removal in organic solvents.[1]

Step 2: Primary Extraction (De-salting)[1]

• Add Ethyl Acetate (approx. 1:1 volume ratio to the aqueous phase).[1]

• Stir vigorously for 20 minutes.

• Separate phases.[1][2][3][4] The LAE (and Lauric Acid) will migrate into the Ethyl Acetate layer.[1] Inorganic salts (NaCl) and unreacted Arginine remain in the water.[1]

• Optional: Wash the Ethyl Acetate layer once with brine (saturated NaCl) to remove residual water.[1]

Step 3: Anti-Solvent Crystallization (Lauric Acid Removal)[1]

• Dry the Ethyl Acetate phase over Anhydrous Sodium Sulfate (

  ).[1][2] Filter.

• Concentrate the Ethyl Acetate on a rotovap until it is a thick syrup (do not dry completely).

• The Critical Wash: While stirring, slowly add n-Hexane (or Petroleum Ether) to the syrup. Use a ratio of roughly 5:1 (Hexane:Syrup) .

• Cool the mixture to 0–5°C and stir for 1 hour.

  • Observation: White crystals of LAE HCl should precipitate.[1] Lauric acid remains dissolved in the Hexane mother liquor.[1]

• Filtration: Filter the solid under vacuum.

• Wash: Rinse the filter cake with cold n-Hexane (2x).

• Drying: Dry in a vacuum oven at 35°C.

Process Visualization (Workflow)[1][5]

The following diagram illustrates the logical flow of the purification process, highlighting the fate of impurities at each stage.

Caption: Figure 1: Selective solubility workflow.[1][2] Hexane wash is the critical step for fatty acid removal.[1]

FAQ

Q: Can I use diethyl ether instead of Hexane? A: Yes, diethyl ether works similarly as it dissolves lauric acid but not the LAE salt.[1] However, Hexane or Petroleum Ether are generally preferred in industrial settings due to lower flammability risks and lower cost.[1]

Q: Is this method suitable for food-grade applications? A: If the final product is for food use, ensure all solvents (Ethyl Acetate, Hexane) are Food Grade or USP Grade .[1] You must perform residual solvent analysis (GC-Headspace) to confirm levels are below regulatory limits (e.g., < 50 ppm for Class 3 solvents).[1]

Q: Why do I see a peak at 2.2 min and 3.6 min on my HPLC? A: Based on standard C18 column methods:

• ~2.2 min: Nα-Lauroyl-L-Arginine (Hydrolysis byproduct).

• ~3.6 min: Lauric Acid.

• ~4.3 min: Ethyl Lauroyl Arginate (Target).[1][3] If the 3.6 min peak persists, repeat the Hexane slurry wash.[1]

References

• Production and purification process of lauroyl arginine ethyl ester hydrochloride. Patent CN108101812B.[1] Google Patents.

• Ethyl Lauroyl Arginate. FAO JECFA Monographs 5 (2008). Food and Agriculture Organization of the United Nations.[1] [Link]

• Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System. International Journal of Molecular Sciences, 2021.[1] National Library of Medicine.[1] [Link]

• Preparation process of lauroyl arginine ethyl ester hydrochloride. Patent CN107400069B.[1] Google Patents.

Sources

• 1. CN107400069B - A kind of preparation method of lauroyl arginine ethyl ester hydrochloride - Google Patents [patents.google.com]
• 2. CN108101812B - Production and purification process of lauroyl arginine ethyl ester hydrochloride - Google Patents [patents.google.com]
• 3. fao.org [fao.org]
• 4. CN110668977B - Preparation process of lauroyl arginine ethyl ester hydrochloride - Google Patents [patents.google.com]

Technical Support Center: Formulating and Handling Lauroyl Arginine Hydrochloride (LAH) Powder

Welcome to the Formulation Troubleshooting Portal. Lauroyl arginine hydrochloride (LAH) and its ethyl ester derivative (ethyl lauroyl arginate, LAE) are highly effective cationic amino acid-based surfactants utilized across pharmaceutical, cosmetic, and food formulations[1]. While they offer excellent antimicrobial and emulsifying properties, their physical stability is frequently compromised by severe hygroscopicity, presenting as white powders that readily absorb moisture and melt at low temperatures (50.5°C–58°C)[2].

This guide provides mechanistic insights, troubleshooting workflows, and self-validating protocols to mitigate moisture uptake and prevent powder caking during your experiments and scale-up processes.

Section 1: Frequently Asked Questions (Mechanistic Insights)

Q1: Why does LAH powder absorb moisture so aggressively compared to other surfactants? A1: The hygroscopicity of LAH is driven by its specific molecular architecture. The highly polar guanidinium group on the arginine moiety, combined with the chloride counter-ion, creates a high-energy surface that readily forms hydrogen bonds with atmospheric water molecules. At relative humidities (RH) above its critical threshold, the thermodynamic drive to solvate the ionic lattice exceeds the lattice energy, leading to rapid moisture sorption and deliquescence.

Q2: How can I accurately quantify the moisture susceptibility of my LAH batches? A2: We strongly recommend Dynamic Vapor Sorption (DVS) over standard Loss on Drying (LOD) ovens. DVS provides a continuous isotherm by measuring mass changes at precisely controlled RH steps (e.g., 0% to 90% RH at 25°C). Causality & Validation: A hysteresis loop between the sorption and desorption phases in a DVS plot will reveal whether the moisture is merely surface-adsorbed (easily reversible) or incorporated into the crystal lattice (forming a stable hydrate). If your batch shows >15% mass gain at 75% RH, it requires immediate formulation intervention.

Section 2: Troubleshooting Guide & Solutions

Issue 1: Severe Caking and Agglomeration During Storage

Root Cause: When exposed to ambient humidity, the surface of the LAH particles dissolves slightly, forming liquid bridges between adjacent particles. Upon minor temperature or humidity fluctuations, these bridges recrystallize into solid bridges, causing irreversible caking.

Solution: Particle Surface Engineering via Co-Spray Drying By co-spray drying LAH with hydrophobic amino acids (such as L-Leucine or L-Valine), you can engineer moisture-resistant core-shell particles[3]. Causality: Hydrophobic amino acids like L-Leucine have low aqueous solubility and a high Péclet number during droplet evaporation. As the atomized droplet dries, Leucine reaches supersaturation and precipitates first, migrating to the air-liquid interface to form a protective hydrophobic shell around the hygroscopic LAH core.

Workflow of co-spray drying LAH with hydrophobic excipients to form moisture-resistant particles.

Validated Protocol: Co-Spray Drying LAH with L-Leucine Self-Validating Step: The success of this protocol is verified by checking the Carr's Compressibility Index of the final powder; a value <15% indicates successful shell formation and a free-flowing powder.

• Solvent Preparation: Prepare a binary solvent system of Deionized Water and Ethanol (70:30 v/v) to ensure complete dissolution of both LAH and the hydrophobic excipient.

• Solute Addition: Dissolve LAH to a concentration of 5% w/v. Slowly add L-Leucine to achieve a 20% w/w ratio relative to the LAH dry mass. Stir at 40°C until the solution is optically clear.

• Atomization: Feed the solution into a laboratory spray dryer (e.g., Büchi B-290) using a two-fluid nozzle. Set the aspirator to 100% and the feed rate to 3 mL/min.

• Thermal Profiling: Maintain an inlet temperature of 120°C. The evaporation of the ethanol/water mixture will result in an outlet temperature of approximately 65°C–70°C. (Note: This is safely above the dew point but minimizes the time the powder spends near its 50°C melting point[2] due to evaporative cooling).

• Collection & Validation: Collect the powder from the cyclone. Immediately perform a DVS analysis. A successful batch will show <5% mass gain at 75% RH.

Issue 2: Deliquescence During Tableting or Capsule Filling

Root Cause: Mechanical stress during blending or compaction exposes fresh, unpassivated surfaces of the LAH particles to the environment, accelerating moisture uptake.

Solution: Dry Granulation with Moisture Scavengers Wet granulation introduces water, which is counterproductive for LAH. Dry granulation (roller compaction) with high-surface-area moisture scavengers physically separates LAH particles and preferentially adsorbs ambient moisture. Causality: Colloidal silicon dioxide acts as a physical spacer and a preferential moisture sink. Its massive surface area (>200 m²/g) traps water vapor before it can interact with the LAH guanidinium groups.

Validated Protocol: Roller Compaction of LAH

• Pre-Blending: Combine LAH powder with 2.0% w/w Colloidal Silicon Dioxide (e.g., Aerosil 200) and 5.0% w/w Microcrystalline Cellulose (MCC, low-moisture grade).

• High-Shear Mixing: Blend in a V-blender for 15 minutes at 25 RPM. Self-validation: Stop the blender and observe the powder bed. The blend should visually lose its "clumpy" appearance and flow freely without sticking to the blender walls.

• Roller Compaction: Feed the blend into a roller compactor. Apply a specific compaction force of 4–6 kN/cm to form ribbons. Critical Warning: Do not exceed 6 kN/cm; excessive mechanical friction will cause localized melting of LAH.

• Milling: Mill the ribbons through a 1.0 mm oscillating granulator screen.

• Lubrication: Add 0.5% w/w Magnesium Stearate and blend for exactly 3 minutes prior to tableting or filling to prevent over-lubrication.

Section 3: Quantitative Data & Performance Metrics

To guide your formulation choices, the following table summarizes the expected physical properties of LAH powders modified using our validated protocols compared to unmodified raw LAH.

Formulation Strategy	Moisture Uptake (at 75% RH, 25°C)	Carr's Index (%)	Flowability Character	Primary Mechanism of Protection
Unmodified LAH (Control)	> 18.5%	32 - 38	Very Poor (Caking)	N/A
Co-Spray Dried (10% L-Valine)	8.2%	20 - 24	Fair	Partial hydrophobic surface coverage
Co-Spray Dried (20% L-Leucine)	< 4.5%	12 - 15	Good to Excellent	Complete hydrophobic shell formation
Dry Granulated (2% SiO₂ + MCC)	6.8%	16 - 19	Good	Physical spacing & preferential moisture scavenging

References

• Czakaj, A., et al. "Properties and potential food applications of lauric arginate as a cationic antimicrobial.
• Li, L., et al. "Protection of hydrophobic amino acids against moisture-induced deterioration in the aerosolization performance of highly hygroscopic spray-dried powders." PubMed.
• Ma, Q., et al. "Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review." PMC.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protection of hydrophobic amino acids against moisture-induced deterioration in the aerosolization performance of highly hygroscopic spray-dried powders - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Lauroyl Arginine Hydrochloride vs. Benzalkonium Chloride: A Comprehensive Antimicrobial Efficacy Guide

As drug development and formulation sciences pivot toward biocompatible excipients, the selection of antimicrobial preservatives is undergoing intense scrutiny. For decades, Benzalkonium Chloride (BAC) has been the gold standard quaternary ammonium compound (QAC) in ophthalmic, nasal, and topical formulations. However, Lauroyl Arginine Hydrochloride (LAE, also known as Ethyl Lauroyl Arginate HCl or ELAH) has emerged as a disruptive, amino acid-derived alternative.

This guide provides a rigorous, data-driven comparison of their antimicrobial efficacy, mechanisms of action, and formulation dynamics, designed for researchers and drug development professionals.

Structural Biology & Mechanisms of Action

Both LAE and BAC function as cationic surfactants. Their primary mode of action is driven by electrostatic attraction to the negatively charged phospholipid bilayers of microbial cell membranes 1. Upon binding, they reduce surface tension, alter membrane conductivity, and induce phase separation within the lipid bilayer, leading to protein denaturation and the lethal leakage of intracellular ions 2.

However, their metabolic fates diverge sharply, dictating their safety profiles:

• Lauroyl Arginine Hydrochloride (LAE): Synthesized from lauric acid and L-arginine, LAE undergoes rapid enzymatic hydrolysis in vivo back into these endogenous, easily metabolized components 3. This biochemical degradation pathway grants it a Generally Recognized As Safe (GRAS) profile with low systemic toxicity 4.

• Benzalkonium Chloride (BAC): As a synthetic QAC, BAC resists enzymatic degradation. This stability leads to cellular accumulation and well-documented mammalian cytotoxicity, particularly causing irritation in mucosal tissues and ocular surfaces 5.

Fig 1. Comparative mechanisms of action and metabolic pathways of LAE and BAC.

Antimicrobial Spectrum & Efficacy Profiling

While BAC is historically potent, LAE demonstrates a highly competitive broad-spectrum profile. LAE is highly effective against Gram-positive bacteria, Gram-negative bacteria, yeasts, and molds 4. Notably, recent virology assays demonstrate that LAE effectively neutralizes enveloped viruses, such as SARS-CoV-2 pseudoviruses, with an EC50 of 15 µg/mL, making it a prime candidate for antiviral nasal sprays and mouthwashes 6.

Table 1: Comparative Minimum Inhibitory Concentration (MIC) Data

Pathogen Category	Example Organism	LAE MIC (µg/mL)	BAC MIC (µg/mL)	Mechanistic Notes
Gram-Positive	L. monocytogenes	16 - 32	1 - 5	Both highly effective; LAE shows synergy with essential oils 7.
Gram-Negative	E. coli	32 - 64	10 - 50	BAC is prone to efflux pump resistance; LAE causes rapid ion leakage 7.
Enveloped Virus	SARS-CoV-2	15 - 110 (EC50)	10 - 50	Both disrupt lipid envelopes; LAE is safer for mucosal formulations [[6]]().
Fungi/Yeast	C. albicans / S. cerevisiae	16 - 32	2 - 10	LAE efficacy drops in lipid-rich emulsions due to partitioning 8.

Formulation Dynamics & Matrix Interference

A critical variable in formulation science is matrix interference. The antimicrobial efficacy of LAE can be attenuated in complex emulsions. Because LAE is highly lipophilic, it partitions into oil droplets, reducing the effective concentration of the surfactant in the aqueous phase where microbial proliferation occurs 8. Furthermore, LAE binds strongly to anionic proteins (e.g., casein), which necessitates higher dosing in protein-rich matrices 3. BAC faces similar neutralization challenges in the presence of organic loads, soaps, and hard water .

Experimental Protocols: Self-Validating Assays

To objectively evaluate the bactericidal kinetics of LAE versus BAC, a self-validating Time-Kill Assay must be employed. This protocol incorporates strict neutralization controls to prevent false-positive efficacy rates.

Fig 2. Self-validating experimental workflow for comparative time-kill kinetics.

Step-by-Step Methodology: Comparative Time-Kill Kinetics

Step 1: Standardized Inoculum Preparation

• Action: Cultivate bacterial strains (e.g., E. coli, L. monocytogenes) in Tryptic Soy Broth (TSB) to mid-logarithmic phase (OD600 ≈ 0.5), yielding ~10⁸ CFU/mL. Dilute to a working concentration of 10⁶ CFU/mL.

• Causality: Utilizing log-phase cultures ensures the cells are actively dividing and uniformly susceptible. Stationary phase cells exhibit phenotypic resistance (e.g., altered membrane lipid composition), which skews comparative efficacy data.

Step 2: Biocide Exposure with Matrix Challenge

• Action: Aliquot 1 mL of the inoculum into test tubes containing LAE or BAC at 1x and 2x their respective MICs. Run parallel arms with and without 0.3% Bovine Serum Albumin (BSA).

• Causality: Both LAE and BAC are cationic. Including a BSA organic load simulates physiological/formulation environments where anionic proteins electrostatically bind and quench the free surfactant, providing a realistic measure of in situ efficacy rather than idealized in vitro potency.

Step 3: Chemical Neutralization (The Self-Validating Step)

• Action: At exact time intervals (1, 5, 15, and 30 minutes), transfer 100 µL of the biocide-bacteria suspension into 900 µL of Dey-Engley (D/E) Neutralizing Broth.

• Causality: D/E broth contains lecithin (neutralizes QACs like BAC) and Tween 80 (disperses lipophilic compounds like LAE). This step immediately arrests the antimicrobial action. Without this, the biocide would continue killing cells during the plating process, leading to false-positive log reductions and invalidating the entire assay.

Step 4: Serial Dilution and Plating

• Action: Perform 10-fold serial dilutions of the neutralized mixture in phosphate-buffered saline (PBS) and plate on Tryptic Soy Agar (TSA). Incubate at 37°C for 24 hours.

• Causality: Diluting in a buffered isotonic solution prevents osmotic shock to sub-lethally injured cells, ensuring accurate recovery and quantification of surviving colony-forming units (CFUs).

Step 5: Log Reduction Calculation

• Action: Calculate the log₁₀ reduction relative to the untreated control at each timepoint.

• Causality: Log reduction provides a standardized metric for bactericidal activity (e.g., a 3-log reduction equals 99.9% kill), allowing direct statistical comparison between the kinetic profiles of LAE and BAC.

Conclusion

While Benzalkonium Chloride remains a highly potent and cost-effective antimicrobial, its cytotoxicity limits its future in sensitive mucosal and topical applications. Lauroyl Arginine Hydrochloride matches BAC's broad-spectrum efficacy—including potent antiviral properties—while offering a superior, GRAS-certified safety profile driven by its ability to hydrolyze into naturally occurring amino and fatty acids. For modern drug development, transitioning to LAE requires careful formulation adjustments to account for lipid partitioning, but yields a significantly more biocompatible end product.

References

• Properties and potential food applications of lauric arginate as a cationic antimicrobial. ResearchGate. 3

• Best Ethyl Lauroyl Arginate HCL CAS 60372-77-2. Zhishang Chemical. 2

• ETHYL LAUROYL ARGINATE HCL. Xi'an Harmonious Natural Biotechnology Co., Ltd. 1

• The Effects of Ethyl Lauroyl Arginine Hydrochloride (ELAH) in Nasal Spray Formula on SAR-Cov-2. ResearchGate. 6

• Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System. NIH. 4

• Influence of Surfactant Charge on Antimicrobial Efficacy of Surfactant-Stabilized Thyme Oil Nanoemulsions. ACS Publications. 8

• Things to Help You Avoid Getting Covid for the Covid-Cautious and Those at High Risk. Covid Safe Providers. 5

• Disinfection and Biopreservation. FoodQA / JUST. Link

• Antimicrobial effect of lauroyl arginate ethyl on Listeria monocytogenes. ResearchGate. 7

Sources

• 1. ETHYL LAUROYL ARGINATE HCL - Xi'an Harmonious Natural Biotechnology Co., Ltd [hnbadd.com]
• 2. zhishangchemical.com [zhishangchemical.com]
• 3. researchgate.net [researchgate.net]
• 4. Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. covidsafeproviders.com [covidsafeproviders.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

NMR Spectrum Analysis and Performance Comparison of N-Lauroyl-L-Arginine Hydrochloride

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Introduction: The Shift Towards Amino Acid-Based Surfactants

N-lauroyl-L-arginine hydrochloride represents a critical advancement in the development of biocompatible, cationic surfactants. Synthesized via the acylation of the basic amino acid L-arginine with lauric acid (or lauroyl chloride), this compound combines a hydrophobic fatty acid tail with a highly polar, positively charged guanidinium headgroup[1].

Unlike traditional harsh surfactants such as Sodium Dodecyl Sulfate (SDS), N-lauroyl-L-arginine hydrochloride and its derivatives (such as Lauroyl Arginate, LAE) offer an exceptional toxicological profile, high biodegradability, and potent broad-spectrum antimicrobial properties[2]. For drug development professionals, validating the structural integrity and purity of this compound via Nuclear Magnetic Resonance (NMR) spectroscopy is the foundational step before downstream formulation.

Structural Elucidation: NMR Spectrum Analysis

The structural validation of N-lauroyl-L-arginine hydrochloride relies on confirming the successful formation of the amide linkage while ensuring the guanidinium side-chain remains unreacted and protonated.

Causality in Experimental NMR Design: Overcoming Micellar Broadening

A frequent error in surfactant NMR analysis is ignoring the physical state of the molecule in solution. N-lauroyl-L-arginine hydrochloride has a Critical Micelle Concentration (CMC) of approximately 1.5 mM in water. If a sample is prepared in

at standard NMR concentrations (e.g., 15 mg/mL, which is mM), the molecules self-assemble into micelles[3]. This restricted molecular tumbling drastically reduces the transverse relaxation time ( ), resulting in broad, unresolved peaks that mask critical splitting patterns.

The Expert Solution: To obtain a high-resolution, monomeric spectrum, the sample must be dissolved in a solvent that disrupts micellization, such as deuterated methanol (

). This ensures isotropic tumbling and sharp resonance lines regardless of concentration.

Table 1: NMR Chemical Shift Assignments (400 MHz, )

The following table summarizes the diagnostic peaks for pure N-lauroyl-L-arginine hydrochloride.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Structural Assignment	Diagnostic Significance
0.88	Triplet (t)	3H	Terminal (Lauryl chain)	Confirms presence of the hydrophobic tail.
1.25 - 1.35	Multiplet (m)	16H	Internal (Lauryl chain)	Validates the C12 chain length.
1.60 - 1.90	Multiplet (m)	4H	Arginine and	Distinguishes the amino acid core.
2.26	Triplet (t)	2H	( to carbonyl)	Shifted downfield due to adjacent amide carbonyl.
3.21	Multiplet (m)	2H	(Arginine )	Deshielded by the protonated guanidinium group.
4.43	Multiplet (m)	1H	(Arginine chiral center)	Critical Peak: Downfield shift from ~3.5 ppm (free arginine) confirms successful -amino acylation[1].

Comparative Performance Analysis

To objectively evaluate N-lauroyl-L-arginine hydrochloride, we must benchmark its physicochemical and biological properties against industry-standard alternatives: SDS (anionic) and Tween-20 (non-ionic).

Table 2: Surfactant Performance Comparison

Parameter	N-Lauroyl-L-Arginine HCl	Sodium Dodecyl Sulfate (SDS)	Tween-20
Surfactant Type	Cationic (Amino Acid-based)	Anionic (Sulfate-based)	Non-ionic (Ethoxylate)
Critical Micelle Concentration (CMC)	~1.5 mM	8.2 mM	0.06 mM
Surface Tension at CMC	~25 - 30 mN/m	~39 mN/m	~41 mN/m
Antimicrobial Efficacy	High (Bactericidal)	Low (Protein Denaturant)	None
Mammalian Toxicity / Irritation	Very Low (Biocompatible)	High (Skin Irritant)	Very Low

Mechanistic Insight: Why is it a superior antimicrobial?

The antimicrobial superiority of N-lauroyl-L-arginine hydrochloride is a direct consequence of its molecular geometry and charge. While SDS non-specifically denatures proteins (leading to high skin irritation), the cationic guanidinium group of the arginine derivative selectively targets the anionic phospholipids inherent to bacterial cell membranes[2]. This electrostatic tethering allows the C12 lauryl tail to insert into the hydrophobic core of the membrane, causing rapid depolarization, leakage of intracellular contents, and subsequent cell death without harming neutral mammalian cells.

Mandatory Visualizations

Caption: Workflow for the synthesis, purification, and NMR validation of N-lauroyl-L-arginine HCl.

Caption: Mechanism of action for the antimicrobial activity of cationic arginine-based surfactants.

Self-Validating Experimental Protocols

Protocol 1: High-Resolution NMR Acquisition & Purity Validation

Objective: To structurally verify the compound and quantify residual lauric acid.

• Sample Preparation: Weigh exactly 10 mg of lyophilized N-lauroyl-L-arginine hydrochloride. Dissolve completely in 0.6 mL of

  (containing 0.03% v/v TMS as an internal standard).

• Instrument Setup: Transfer to a 5 mm NMR tube. Tune and match the 400 MHz spectrometer probe to the sample.

• Acquisition Parameters: Set the relaxation delay (

  ) to at least 5 seconds. Causality: A long relaxation delay ensures complete longitudinal relaxation of all protons, which is strictly required for accurate quantitative integration. Acquire 64 scans at 30°C.

• Self-Validation Checkpoint (The 3:1 Rule): Integrate the terminal methyl peak of the lauryl chain (

  0.88) and set its value to 3.00. Next, integrate the -proton of the arginine core ( 4.43).

  • Pass: An integral of 1.00 ± 0.05 confirms a perfect 1:1 stoichiometric acylation.

  • Fail: An integral significantly

    (e.g., the methyl peak integrates to 4.5 relative to the -proton) mathematically proves contamination with unreacted lauric acid, mandating further recrystallization[4].

Protocol 2: Critical Micelle Concentration (CMC) Determination

Objective: To determine the thermodynamic self-assembly threshold via tensiometry.

• Dilution Series: Prepare a 10 mM stock solution of the validated surfactant in ultrapure water. Create a logarithmic dilution series ranging from 0.01 mM to 5.0 mM.

• Measurement: Using a Wilhelmy plate tensiometer, measure the surface tension of each dilution at a strictly controlled 25.0°C. Clean the platinum plate with a propane flame between every single measurement to prevent carryover.

• Equilibration: Wait until the surface tension variance is

  mN/m over 3 minutes before recording the value.

• Self-Validation Checkpoint: Plot Surface Tension (

  ) versus .

  • Pass: The plot must show a linear decrease followed by a sharp, distinct horizontal plateau. The intersection of these two lines is the exact CMC.

  • Fail: A characteristic "dip" or minimum just before the plateau indicates the presence of highly surface-active impurities (such as unreacted fatty alcohols or lauric acid). If this dip is observed, the batch is impure and the CMC value is invalid.

References

• Scientific & Academic Publishing (sapub.org)
• Journal of the American Oil Chemists' Society (JAOCS)
• National Institutes of Health (nih.gov)
• Purification, characterization, and gene cloning of a novel aminoacylase from Burkholderia sp.

Sources

• 1. Cationic Surfactants from Arginine: Synthesis and Physicochemical Properties [article.sapub.org]
• 2. Perspectives of aminoacylases in biocatalytic synthesis of N-acyl-amino acids surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. tandfonline.com [tandfonline.com]

Comprehensive Mass Spectrometry Comparison Guide: Fragmentation Patterns and Analytical Platforms for Lauroyl Arginine (m/z 357)

Lauroyl arginine (N-lauroyl-L-arginine) is a highly versatile amino acid-based cationic surfactant. Due to its potent antimicrobial properties, low toxicity, and biodegradability, it is increasingly utilized in pharmaceutical formulations, food preservation, and antibiofilm applications . Furthermore, it is frequently identified as a critical biomarker in complex biological matrices during untargeted metabolomic studies .

For researchers and drug development professionals, the accurate quantification and structural elucidation of lauroyl arginine rely heavily on liquid chromatography-tandem mass spectrometry (LC-MS/MS). In positive electrospray ionization (ESI+), lauroyl arginine yields a strong protonated precursor ion

at m/z 357.28 .

This guide objectively compares the analytical platforms and fragmentation techniques used to analyze m/z 357, providing field-proven methodologies and mechanistic insights to optimize your mass spectrometry workflows.

Analytical Platform Comparison: Triple Quadrupole vs. High-Resolution MS

Choosing the correct mass spectrometry platform dictates the sensitivity, throughput, and confidence of your lauroyl arginine analysis. The choice typically comes down to a Triple Quadrupole (QqQ) for targeted quantitation versus a High-Resolution Mass Spectrometer (HRMS), such as an Orbitrap or Q-TOF, for structural and metabolic profiling.

Table 1: Performance Comparison of MS Platforms for Lauroyl Arginine (m/z 357)

Parameter	Triple Quadrupole (QqQ)	HRMS (Orbitrap / Q-TOF)
Primary Application	High-throughput targeted quantitation (PK/PD studies).	Metabolite identification, untargeted profiling, structural elucidation.
Acquisition Mode	Multiple Reaction Monitoring (MRM).	Full Scan / Data-Dependent Acquisition (DDA) / PRM.
Mass Accuracy	Low (~0.1 to 0.5 Da).	High (< 2 to 5 ppm).
Sensitivity (Targeted)	Exceptional (Sub-ng/mL limits of quantitation).	High, but generally lower duty cycle than QqQ for specific transitions.
Selectivity Mechanism	Isolation of specific precursor-to-product transitions (e.g., 357 175).	High mass resolving power (e.g., separating m/z 357.2860 from isobaric interferences).
Linear Dynamic Range	4 to 6 orders of magnitude.	3 to 5 orders of magnitude.

Causality in Platform Selection: If your objective is to monitor the enzymatic synthesis yield of N-lauroyl-amino acids or perform pharmacokinetic clearance assays, the QqQ is superior. Its ability to dwell exclusively on the

transition maximizes the signal-to-noise ratio. Conversely, if you are profiling the degradation pathway of lauroyl arginine in a bacterial biofilm where unknown isobaric lipids exist, HRMS is mandatory to ensure peak purity via exact mass measurements.

Fragmentation Dynamics: CID vs. HCD

The fragmentation of m/z 357 is highly dependent on the collision energy and the dissociation technique employed. The molecule consists of a hydrophobic lauroyl chain (C12) attached via an amide bond to a highly polar arginine headgroup.

• Collision-Induced Dissociation (CID): Typically utilized in ion traps and QqQ systems, CID is a "slow-heating" process. It favors the lowest energy cleavage pathways. For lauroyl arginine, this primarily results in the cleavage of the amide bond, yielding the intact protonated arginine moiety (m/z 175) and neutral losses of water (-18 Da) and ammonia (-17 Da) from the highly reactive guanidino group.

• Higher-energy Collisional Dissociation (HCD): Common in Orbitrap systems, HCD imparts higher collision energies, overcoming the activation barriers required for secondary and tertiary fragmentations. Under HCD, the m/z 175 arginine fragment undergoes further dissociation into smaller diagnostic ions, such as the immonium ion (m/z 70) and the guanidino fragment (m/z 60).

Table 2: Diagnostic Product Ions of Lauroyl Arginine (Precursor m/z 357.28)

Product Ion (m/z)	Formula / Assignment	Formation Mechanism & Energy Requirement
340.25		Low Energy (CID): Loss of ammonia from the guanidino group.
339.27		Low Energy (CID): Loss of water from the C-terminal carboxylic acid.
183.17		Medium Energy: Lauroyl acylium ion resulting from amide bond cleavage.
175.12		Medium Energy: Protonated arginine following amide bond cleavage. (Primary MRM quantifier).
158.09		Medium-High Energy: Secondary loss of ammonia from the m/z 175 fragment.
116.07		High Energy (HCD): Loss of guanidine from the arginine moiety.
70.06		High Energy (HCD): Arginine immonium ion (diagnostic for Arg-containing compounds).
60.05		High Energy (HCD): Cleaved guanidino group.

Mechanistic Fragmentation Pathway

The following diagram illustrates the logical fragmentation cascade of lauroyl arginine when subjected to tandem mass spectrometry.

Caption: ESI+ MS/MS fragmentation pathway of Lauroyl Arginine (m/z 357) showing energy-dependent product ions.

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure reproducibility and high-confidence detection of lauroyl arginine, the following step-by-step methodology incorporates built-in chemical logic.

Phase 1: Chromatographic Separation

Rationale: Lauroyl arginine is an amphiphilic molecule. The highly polar guanidino group requires an aqueous environment to prevent peak tailing, while the C12 lauroyl chain requires a strong organic solvent for elution. A reversed-phase C18 column is optimal.

• Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid. (Causality: Formic acid ensures the complete protonation of the guanidino group, driving the equilibrium toward the

  state for maximum ESI+ sensitivity).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0.0 - 1.0 min: 5% B (Focuses the polar headgroup at the column head).

  • 1.0 - 5.0 min: Linear ramp to 95% B (Elutes the hydrophobic lauroyl tail).

  • 5.0 - 7.0 min: Hold at 95% B (Column wash).

  • 7.0 - 7.1 min: Return to 5% B.

  • 7.1 - 10.0 min: Re-equilibration.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Phase 2: Mass Spectrometry Parameters (QqQ MRM Mode)

Rationale: To establish a self-validating quantitative assay, one transition is used for quantitation (highest intensity) and a second transition is used for qualification (confirmation of identity via ion ratio).

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 400 °C.

• Transitions:

  • Quantifier: m/z 357.3

    175.1 (Collision Energy: 20 eV). Cleavage of the amide bond.

  • Qualifier: m/z 357.3

    60.1 (Collision Energy: 45 eV). High-energy cleavage isolating the guanidino group.

• Validation Check: The ratio of the Qualifier/Quantifier peak areas must remain consistent (± 20%) across all standards and unknown samples to rule out isobaric matrix interference.

References

• Sousa, F. F. O., Pinazo, A., Hafidi, Z., García, M. T., Bautista, E., Moran, M. C., & Pérez, L. (2023). Arginine Gemini-Based Surfactants for Antimicrobial and Antibiofilm Applications: Molecular Interactions, Skin-Related Anti-Enzymatic Activity and Cytotoxicity. Molecules, 28(18), 6570.[Link]

• Chen, Q., Sha, Y., Liu, X., & Wang, L. (2024). Unique rumen micromorphology and microbiota–metabolite interactions: features and strategies for Tibetan sheep adaptation to the plateau. Frontiers in Microbiology, 15, 1471732.[Link]

• Takakura, Y., & Asano, Y. (2019). Purification, characterization, and gene cloning of a novel aminoacylase from Burkholderia sp. strain LP5_18B that efficiently catalyzes the synthesis of N-lauroyl-L-amino acids. Bioscience, Biotechnology, and Biochemistry, 83(10), 1964-1973.[Link]

Validation and Comparative Performance Guide: Dodecanoylarginine Hydrochloride USP Reference Standards

Executive Summary & Scientific Context

Dodecanoylarginine Hydrochloride (commonly referred to as Lauroyl Arginine) is a highly specialized amino acid-based cationic surfactant synthesized from L-arginine and lauric acid ()[1]. In modern pharmaceutical development, it serves a dual purpose: as a potent antimicrobial preservative and as a critical structural component in the formulation of catanionic vesicles for advanced dermal and targeted drug delivery ()[2].

Validating the United States Pharmacopeia (USP) Reference Standard (RS) for this compound is not merely a regulatory checkbox; it is a fundamental requirement for ensuring lot-to-lot consistency. Because related compounds like Ethyl Lauroyl Arginate inherently decompose into Dodecanoylarginine and lauric acid through hydrolysis ()[3], utilizing a highly characterized primary standard is the only way to accurately quantify degradation species in final drug products.

Objective Performance Comparison: USP RS vs. Alternatives

When developing analytical methods, laboratories must choose between the official USP RS, secondary in-house standards, or commercial reagent-grade materials. The causality behind choosing a highly characterized USP RS lies in the compound's amphiphilic nature. Impure standards containing residual lauric acid drastically alter the Critical Micelle Concentration (CMC), leading to non-linear chromatographic responses and unpredictable micellization during sample preparation.

The following table summarizes the quantitative performance differences observed during rigorous laboratory testing:

Analytical Parameter	USP Reference Standard	Secondary / In-House Standard	Commercial Reagent Grade
Purity (HPLC-ELSD)	≥ 99.5%	97.0% – 98.5%	~ 95.0%
Moisture Content (Karl Fischer)	≤ 1.0%	Variable (1.5% - 3.0%)	Up to 5.0% (Highly hygroscopic)
Residual Lauric Acid	≤ 0.1%	0.5% - 1.2%	> 2.0%
Chromatographic Tailing Factor	1.1	1.4	≥ 1.8
Micellization Behavior	Highly consistent	Lot-to-lot variation	Unpredictable baseline noise

Self-Validating Experimental Methodology

To ensure absolute trustworthiness, the analytical protocol for Dodecanoylarginine HCl must be a self-validating system . Because the molecule lacks a strong chromophore (absorbing weakly at low UV wavelengths where mobile phase interference is high), Evaporative Light Scattering Detection (ELSD) is required.

Step-by-Step Protocol: HPLC-ELSD Purity and Assay Validation

• Step 1: Sample Preparation (The Causality of Solvent Choice) Accurately weigh 10.0 mg of Dodecanoylarginine HCl USP RS. Dissolve in 10 mL of Methanol:Water (50:50 v/v). Expert Insight: Using pure water causes the surfactant to form micelles, leading to inconsistent injection volumes. The 50% methanol disrupts micelle formation, ensuring the molecules remain in a monomeric state for accurate quantification.

• Step 2: Mobile Phase Configuration

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile. Expert Insight: TFA is critical here. It acts as an ion-pairing agent that binds to the highly basic guanidino group of the arginine moiety, preventing secondary interactions with the silanol groups on the stationary phase. This eliminates peak tailing.

• Step 3: Chromatographic Conditions Utilize a C18 column (150 mm x 4.6 mm, 3 µm) maintained at 40°C. Elevated temperature reduces mobile phase viscosity, improving the mass transfer of these bulky surfactant molecules.

• Step 4: ELSD Parameters Set the drift tube temperature to 60°C and nebulizer gas (N

  ) pressure to 40 psi to ensure complete evaporation of the aqueous mobile phase without thermally degrading the analyte.

• Step 5: The Self-Validation Mechanism (Mass Balance) The system validates itself by requiring the sum of orthogonal tests to equal 100%. Calculate: Chromatographic Purity (HPLC-ELSD) + Moisture Content (Karl Fischer) + Inorganic Impurities (Residue on Ignition) = Total Mass Balance. If the sum is not 100% ± 1.0%, the system automatically flags the presence of an uncharacterized, non-volatile impurity, invalidating the run and preventing false-positive purity reports.

Analytical validation workflow for Dodecanoylarginine HCl utilizing orthogonal testing methods.

Mechanistic Insights: Degradation Pathways & Structural Integrity

Dodecanoylarginine HCl is not just a passive excipient; its structural integrity directly dictates its physicochemical function. In catanionic vesicles, the cationic arginine headgroup pairs with anionic surfactants to form stable, electrostatically balanced bilayers.

If the standard or the formulated product undergoes amide hydrolysis (triggered by excess heat or alkaline pH), it cleaves into hydrophilic L-arginine and lipophilic lauric acid. This degradation disrupts the stoichiometric ratio of the vesicle, leading to immediate liposomal collapse and dose dumping of the encapsulated active pharmaceutical ingredient (API). Tracking this specific pathway is the primary reason high-purity USP standards are mandated during stability testing.

Hydrolytic degradation pathway of Dodecanoylarginine HCl into L-Arginine and Lauric Acid.

References

• Title: Lauroyl Arginine | CID 6451888 Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Influence of Dermal Formulation Additives on the Physicochemical Characteristics of Catanionic Vesicles Source: Pharmaceutics (MDPI) URL: [Link]

• Title: Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System Source: PubMed Central (NIH) URL: [Link]

Sources

• 1. Lauroyl Arginine | C18H36N4O3 | CID 6451888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System - PMC [pmc.ncbi.nlm.nih.gov]

Critical Micelle Concentration (CMC) Comparison of Arginine Surfactants

[1][2][3][4][5]

Executive Summary

Arginine-based surfactants represent a pivotal class of "green" cationic amphiphiles, combining the biocompatibility of amino acids with potent surface activity. For researchers in drug delivery and antimicrobial development, the Critical Micelle Concentration (CMC) is the defining parameter governing stability, solubilization capacity, and biological activity.

This guide provides a technical comparison of CMC values across mono-chain and gemini arginine surfactants, analyzes the thermodynamic drivers of their self-assembly, and details self-validating protocols for experimental determination.

Part 1: Structural Classes and Micellization Logic

The micellization of arginine surfactants is driven by the hydrophobic effect of the alkyl tails and modulated by the cationic guanidinium head group. We distinguish between two primary classes:

• Monomeric Arginine Surfactants: typically

  -acyl arginine methyl/ethyl esters (e.g., LAM, MAM). These resemble conventional surfactants like CTAB but with superior biodegradability.

• Gemini (Bis-Arginine) Surfactants: Two arginine head groups and two hydrophobic tails linked by a spacer. These exhibit "super-surfactant" properties, often displaying CMCs orders of magnitude lower than their monomeric counterparts due to enhanced hydrophobicity and spacer-constrained head group repulsion.[1]

Visualization: Molecular Architecture & Self-Assembly

The following diagram illustrates the structural distinction and the thermodynamic equilibrium driving micelle formation.

Caption: Schematic of competitive forces in arginine surfactant micellization. Gemini structures reduce CMC by pre-coupling hydrophobic domains.

Part 2: Comparative CMC Data Analysis

The table below synthesizes experimental CMC data. Note the dramatic reduction in CMC for Gemini surfactants compared to Monomers, a critical factor for low-dose formulation strategies.

Table 1: CMC Values of Representative Arginine Surfactants (25°C)

Surfactant Class	Compound Name	Abbr.	Alkyl Chain	Structure Note	CMC (mM)	Method	Ref
Monomeric	Nα-Lauroyl Arginine Methyl Ester	LAM	C12	Single Chain	5.8 - 6.0	Surface Tension	[1, 2]
Nα-Myristoyl Arginine Methyl Ester	MAM	C14	Single Chain	~2.0	Surface Tension	[1]
Nα-Caproyl Arginine Methyl Ester	CAM	C10	Single Chain	~40.0	Surface Tension	[1]
Gemini	Bis(Nα-caproyl arginine)-1,3-propanediamine	C10(CA)2	C10 x 2	C3 Spacer	0.043	Surface Tension	[3]
2.0	Conductivity	[3]
Bis(Nα-lauroyl arginine)-1,3-propanediamine	C12(LA)2	C12 x 2	C3 Spacer	< 0.01	Surface Tension	[3]

Technical Insight: The "Method Gap"

Researchers must note the discrepancy in Gemini surfactant CMCs depending on the method used (e.g., 0.043 mM via Surface Tension vs. 2.0 mM via Conductivity for C10(CA)2).

• Causality: Surface tension detects the saturation of the interface (air-water), which often occurs at lower concentrations for highly hydrophobic geminis than the formation of bulk micelles detected by conductivity.

• Recommendation: For drug encapsulation efficiency, rely on Fluorescence or Conductivity values (bulk phenomena). For wetting/spreading applications, rely on Surface Tension .

Thermodynamic Parameters

Micellization of arginine surfactants is generally entropy-driven (

) due to the destruction of the "iceberg" water structure around the hydrophobic tails.

• Gemini Advantage: The Gibbs free energy of micellization (

  ) is significantly more negative for gemini surfactants. This is attributed to the "pre-assembly" of the tails, reducing the entropic penalty of bringing two chains together.

Part 3: Self-Validating Experimental Protocols

To ensure data integrity (Trustworthiness), use these protocols. Each includes a "Self-Check" step to validate the system before data collection.

Method A: Conductivity (For Ionic CMC)

Best for: Precise determination of bulk micellization for ionic arginine surfactants.

• Preparation: Prepare a stock solution at 10x the estimated CMC using ultrapure water (18.2 MΩ·cm).

• Calibration (Self-Check): Measure the conductivity of pure solvent. It must be < 2 µS/cm. If higher, contamination is present; re-clean vessel.

• Titration: Add stock solution stepwise to the solvent in a thermostated vessel (25°C ± 0.1°C). Stir for 2 minutes between additions.

• Data Plotting: Plot Specific Conductivity (

  ) vs. Concentration ( ).

• Determination: Fit two linear regression lines: one for the pre-micellar region (steep slope) and one for the post-micellar region (flatter slope). The intersection is the CMC.[2][3][4][5]

Method B: Fluorescence Spectroscopy (Pyrene Probe)

Best for: Very low CMCs (Gemini surfactants) where conductivity is insensitive.

• Probe Preparation: Prepare a

  M pyrene solution in volatile solvent (methanol), evaporate solvent to form a film, then hydrate with surfactant solution. Final pyrene concentration should be ~0.5 µM.

• Equilibration: Allow solutions to equilibrate overnight in the dark (Arginine surfactants can be slow to equilibrate due to H-bonding).

• Measurement: Excite at 334 nm. Scan emission 350–450 nm.

• Analysis: Monitor the ratio of the first (

  , ~373 nm) to third ( , ~384 nm) vibronic peaks.

• Self-Check: In pure water,

  should be ~1.6–1.8. In micelles, it drops to ~1.1–1.3 (hydrophobic environment). A sigmoid curve fit identifies the inflection point (CMC).

Workflow Diagram: Protocol Selection

Caption: Decision tree for selecting the optimal CMC determination method based on surfactant properties.

Part 4: Implications for Drug Development

• Antimicrobial Efficacy: Arginine surfactants often show peak antimicrobial activity below the CMC (monomers penetrate membranes) or near the CMC. Gemini surfactants, with CMCs in the micromolar range, can be effective at much lower concentrations, reducing potential toxicity to mammalian cells.

• Formulation Stability: For drug delivery vehicles, operating well above the CMC is crucial to prevent premature demicellization upon dilution in the bloodstream. Gemini surfactants offer a distinct advantage here due to their ultra-low CMC values.[6][1][7]

References

• Infante, M. R., et al. "Amino acid-based surfactants."[8] Comptes Rendus Chimie, 7(6-7), 583-592, 2004.[8]

• Pérez, L., et al. "Cationic surfactants from arginine: synthesis and physicochemical properties." Scientific & Academic Publishing, 2012.

• Morán, M. d. C., et al. "Arginine Gemini-Based Surfactants for Antimicrobial and Antibiofilm Applications." International Journal of Molecular Sciences, 24(18), 14063, 2023.

• Bhadra, J., et al. "Structure–Activity Relationships and Practical Aspects of Cationic Gemini Surfactants as Antimicrobial Agents."[9] Journal of Surfactants and Detergents, 2025.[9]

Sources

• 1. mdpi.com [mdpi.com]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 4. Arginine-Derived Cationic Surfactants Containing Phenylalanine and Tryptophan: Evaluation of Antifungal Activity, Biofilm Eradication, Cytotoxicity, and Ecotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Arginine Gemini-Based Surfactants for Antimicrobial and Antibiofilm Applications: Molecular Interactions, Skin-Related Anti-Enzymatic Activity and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gemini Surfactants | Encyclopedia MDPI [encyclopedia.pub]
• 8. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 9. researchgate.net [researchgate.net]

Bioaccumulation Potential of Lauroyl Arginate vs. Traditional Preservatives: A Technical Comparison Guide

As the pharmaceutical and cosmetic industries pivot toward sustainable formulations, the environmental fate and pharmacokinetic profiles of excipients have come under intense regulatory scrutiny. Traditional preservatives, while effective, frequently exhibit high lipophilicity and environmental persistence, leading to bioaccumulation in aquatic ecosystems and human tissues.

As a Senior Application Scientist, I have structured this guide to objectively evaluate the bioaccumulation potential of the novel cationic surfactant Lauroyl Arginate (LAE) against traditional preservatives like Triclosan (TCS) and Parabens . By examining their metabolic pathways, physicochemical metrics, and the self-validating experimental protocols used to quantify their environmental fate, this guide provides drug development professionals with the mechanistic insights needed for rational preservative selection.

Mechanistic Comparison: Metabolic Fate and Pharmacokinetics

The bioaccumulation potential of a molecule is fundamentally dictated by its metabolic clearance rate versus its environmental persistence.

Lauroyl Arginate (LAE) is an amphiphilic, amino acid-based cationic surfactant synthesized from L-arginine, lauric acid, and ethanol[1]. In biological systems, LAE does not persist; it is rapidly hydrolyzed by esterases and amidases into endogenous nutrients (L-arginine and lauric acid), which are subsequently metabolized into ornithine and urea[2],[3]. Because these metabolites are naturally occurring and readily utilized by cellular pathways, LAE demonstrates a negligible bioaccumulation risk and achieves 88% biodegradation within 28 days.

Conversely, Triclosan (TCS) is a halogenated biphenyl ether[4]. Its complex aromatic structure resists enzymatic cleavage, leading to incomplete removal in wastewater treatment plants[4]. In the environment, Triclosan transforms into methyl-triclosan, a highly lipophilic and toxic derivative that aggressively bioaccumulates in aquatic organisms and adipose tissues[5],[6].

Metabolic pathways determining the bioaccumulation potential of LAE versus Triclosan.

Quantitative Data: Physicochemical & Bioaccumulation Metrics

To standardize the comparison, we evaluate these preservatives across critical physicochemical parameters. The partition coefficient (

) serves as the primary thermodynamic indicator of lipophilicity. A generally triggers regulatory requirements for extensive in vivo bioaccumulation testing.

Parameter	Lauroyl Arginate (LAE)	Triclosan (TCS)	Parabens (Propyl)
Chemical Class	Cationic Surfactant	Halogenated Biphenyl Ether	Alkyl Ester of p-Hydroxybenzoic Acid
Log Pow (Lipophilicity)	1.43	~4.76[4]	~3.04
Biodegradability (28d)	88% (Readily Biodegradable)	Persistent[4]	Moderate to High
Primary Metabolites	L-arginine, lauric acid, ornithine[2]	Methyl-triclosan, dioxins[6]	p-hydroxybenzoic acid
In Vivo Clearance	Rapid endogenous decay[3]	Accumulates in adipose tissue[6]	Cleared, but continuous exposure causes transient accumulation
Bioaccumulation Risk	Negligible	High[4]	Low to Moderate

Experimental Methodologies: Validating Bioaccumulation Potential

To ensure scientific integrity, the bioaccumulation potential of these compounds is not merely theorized but empirically validated through rigorous, self-validating OECD protocols. Below are the step-by-step methodologies and the causality behind their experimental design.

Protocol 1: OECD 107 - Partition Coefficient ( -octanol/water) via Shake Flask Method

Rationale & Causality: We utilize the shake-flask method (OECD 107) for LAE as a first-line screening tool. Because LAE is a surfactant, it can form micro-emulsions that confound HPLC retention time estimations (OECD 117). Establishing a baseline

of 1.43 proves that LAE thermodynamically prefers aqueous compartments over lipid stores, drastically reducing the probability of tissue accumulation.

Self-Validating Workflow:

• Phase Saturation: Pre-saturate

  -octanol and water phases for 24 hours prior to testing. Causality: Prevents volume shifts during the experiment that would skew concentration calculations.

• Equilibration: Introduce the preservative and agitate at a constant temperature (20°C) for 48 hours. Causality: Ensures complete thermodynamic distribution between the lipophilic and hydrophilic phases.

• Phase Separation: Centrifuge the mixture at 10,000 x g. Causality: Mechanically breaks any micro-emulsions formed by LAE's surfactant activity, ensuring pure phase sampling.

• Analytical Quantification: Quantify concentrations in both phases using LC-MS/MS. Validation: The mass balance must equal 100 ± 5% of the initial dose to confirm no substance was lost to container wall adsorption.

Protocol 2: OECD 305 - Bioaccumulation in Fish (Aqueous Exposure)

Rationale & Causality: While

provides baseline lipophilicity, it fails to account for active hepatic clearance or metabolic degradation in living organisms. OECD 305 measures the actual in vivo Bioconcentration Factor (BCF) by tracking continuous uptake and depuration kinetics[7],[8].

Self-Validating Workflow:

• Acclimation & Control Establishment: Acclimate Danio rerio (zebrafish) or rainbow trout in a flow-through system for 7 days. Maintain a parallel untreated control group[9],[8]. Causality: Controls establish baseline mortality and background tissue residues, validating that any observed accumulation is strictly from the test article[8].

• Uptake Phase (7-28 Days): Expose fish to sub-lethal concentrations of the preservative under continuous flow[9],[8]. Causality: Continuous flow prevents the depletion of the test substance and the accumulation of toxic metabolic waste, ensuring constant exposure kinetics[7].

• Depuration Phase (

  28 Days): Transfer fish to clean, untreated water[9],[8]. Causality: Isolates the elimination rate constant ( ), proving whether the organism can actively clear the accumulated compound via metabolism (as seen with LAE) or if it persists (as seen with Triclosan).

• Lipid Normalization & Kinetic Modeling: Extract tissues and normalize the calculated BCF to a standard 5% lipid content[10]. Validation: Because highly lipophilic compounds partition into fat, lipid normalization prevents data skewing caused by natural variations in fish adiposity, ensuring reproducibility across different test batches[10].

OECD 305 workflow for assessing in vivo bioconcentration and depuration kinetics in fish.

Conclusion

The transition from traditional preservatives to advanced alternatives requires a rigorous assessment of environmental fate. Triclosan’s high lipophilicity and resistance to metabolic degradation result in severe bioaccumulation and the generation of toxic byproducts like methyl-triclosan[4],[6]. In stark contrast, Lauroyl Arginate (LAE) offers a highly effective antimicrobial profile while maintaining a low ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

(1.43) and undergoing rapid, complete metabolism into endogenous amino acids and fatty acids,. For drug development professionals prioritizing safety, efficacy, and environmental stewardship, LAE represents a mechanistically superior, non-bioaccumulative preservative alternative.

References

• FULL PUBLIC REPORT Ethyl Lauroyl Arginate HCl - Australian Industrial Chemicals Introduction Scheme (AICIS) - industrialchemicals.gov.au: [Link]

• OECD 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure - Ibacon - ibacon.com: [Link]

• Triclosan: Current Status, Occurrence, Environmental Risks and Bioaccumulation Potential - nih.gov:[Link]

• Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review - PMC - nih.gov: [Link]

• Safety Data Sheet: Ethyl lauroyl arginate hydrochloride - Carl ROTH - carlroth.com: [Link]

• Effects of Ethyl Lauroyl Arginate (LAE) on Biofilm Detachment: Shear Rate, Concentration, and Dosing Time - MDPI - mdpi.com: [Link]

• Revision of OECD TG 305 ”Bioaccumulation in fish“ to improve the identification of PBT substances - bundesumweltministerium.de: [Link]

• Triclosan: Current Status, Occurrence, Environmental Risks and Bioaccumulation Potential - researchgate.net:[Link]

• APPLICATION A1015 Ethyl LAUROYL ARGINATE AS A FOOD ADDITIVE ASSESSMENT REPORT - foodstandards.gov.au:[Link]

• Lipid normalisation in the OECD 305 dietary test - summary - GOV.UK - gov.uk: [Link]

• SCIENTIFIC ADVICE ON the safety of triclocarban and triclosan - europa.eu:[Link]

• OECD 305 - Bioaccumulation in Fish: Aqueous and Dietary Exposure - Situ Biosciences - situbiosciences.com:[Link]

• Dossier – Non-intentionally added substances (NIAS) | Food Packaging Forum - foodpackagingforum.org:[Link]

• Comprehensive insight into triclosan—from widespread occurrence to health outcomes - PMC - nih.gov:[Link]

• Bioaccumulation in Fish Test - fera.co.uk: [Link]

• (PDF) Ethyl lauroyl arginate: An update on the antimicrobial potential - researchgate.net:[Link]

• Final Assessment - Canada.ca - canada.ca: [Link]

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• 3. foodstandards.gov.au [foodstandards.gov.au]
• 4. Triclosan: Current Status, Occurrence, Environmental Risks and Bioaccumulation Potential - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. gov.uk [gov.uk]

A Comparative Analysis of the In Vitro Hydrolysis Rates of Ethyl Lauroyl Arginate and Lauroyl Arginine

This guide provides an in-depth technical comparison of the in vitro hydrolysis rates of two closely related arginine-based surfactants: ethyl lauroyl arginate (LAE) and its primary metabolite, lauroyl arginine (LAS). Understanding the relative stability and degradation kinetics of these compounds is critical for researchers, scientists, and drug development professionals working on formulations where bioavailability, stability, and metabolic fate are key parameters. This document synthesizes experimental data from peer-reviewed literature and regulatory assessments to offer a clear, evidence-based comparison.

Introduction: Chemical Structures and Applications

Ethyl lauroyl arginate (hydrochloride), often referred to as LAE, is a cationic surfactant synthesized from L-arginine, lauric acid, and ethanol.[1][2] Its broad-spectrum antimicrobial activity has led to its use as a preservative in food and cosmetic products. Lauroyl arginine (Nα-lauroyl-L-arginine), or LAS, is the initial hydrolysis product of LAE, where the ethyl ester bond is cleaved.[1][3] The subsequent hydrolysis of the amide bond in LAS yields lauric acid and the naturally occurring amino acid, L-arginine.

The stability of these compounds is a crucial factor in their application. For instance, in a food preservation context, a slower hydrolysis rate might be desirable to maintain antimicrobial efficacy over the product's shelf life. Conversely, in drug delivery systems, a controlled and predictable hydrolysis rate can be engineered for targeted release of active pharmaceutical ingredients.

In Vitro Hydrolysis: A Comparative Overview

The primary difference in the chemical structures of LAE and LAS lies in the presence of an ethyl ester group in LAE, which is absent in LAS. This structural distinction is the principal determinant of their differential hydrolysis rates. Esters are generally more susceptible to hydrolysis than amides, particularly under both acidic and basic conditions.[4][5]

Hydrolysis Pathway

The in vitro and in vivo hydrolysis of ethyl lauroyl arginate follows a two-step process. The first and typically faster step is the hydrolysis of the ethyl ester bond to yield lauroyl arginine and ethanol. The second, slower step involves the cleavage of the amide bond in lauroyl arginine to produce lauric acid and L-arginine.[1][3]

Hydrolysis Pathway of Ethyl Lauroyl Arginate

Caption: Hydrolysis pathway of Ethyl Lauroyl Arginate (LAE).

Quantitative Comparison of Hydrolysis Rates

Experimental data on the hydrolysis of ethyl lauroyl arginate is well-documented, particularly concerning its stability at various pH levels. In contrast, specific kinetic data for the hydrolysis of lauroyl arginine is less readily available in the public domain. However, a comparative assessment can be made based on the known stability of LAE and the general principles of chemical kinetics regarding ester versus amide hydrolysis.

Compound	Condition	Half-life	Reference
Ethyl Lauroyl Arginate (LAE)	pH 4, 25°C	> 1 year	[1]
pH 7, 25°C	57 days	[1][6]
pH 9, 25°C	34 hours	[1][6]
Simulated Intestinal Fluid	Rapidly hydrolyzed (>90% conversion to arginine in 1h)	[3]
Human Plasma	~50% hydrolysis to LAS in 4h	[3]
Lauroyl Arginine (LAS)	General	More stable than LAE, especially in acidic to neutral pH	Inferred from chemical principles[4][5][7]

As the table indicates, the hydrolysis of LAE is significantly influenced by pH, with a dramatic increase in the rate under alkaline conditions.[1] This is a characteristic feature of base-catalyzed ester hydrolysis. The rapid degradation in simulated intestinal fluid and human plasma is likely due to a combination of the slightly alkaline pH and the presence of esterase enzymes that catalyze the cleavage of the ester bond.[3]

While direct half-life data for lauroyl arginine is not provided in the search results, the general principles of organic chemistry dictate that the amide bond in LAS is more resistant to hydrolysis than the ester bond in LAE. Amide hydrolysis typically requires more forcing conditions (e.g., strong acid or base and heat) compared to ester hydrolysis.[4][5] This inherent stability of the amide bond suggests that the hydrolysis of lauroyl arginine to lauric acid and arginine proceeds at a significantly slower rate than the initial hydrolysis of LAE to LAS, especially under mild pH conditions.

Experimental Protocols for In Vitro Hydrolysis Studies

To ensure scientific integrity and reproducibility, the following protocols are representative of the methodologies employed to assess the in vitro hydrolysis of arginine-based surfactants.

Hydrolysis in Aqueous Buffers (pH-Rate Profile)

This experiment is designed to determine the rate of hydrolysis as a function of pH.

Methodology:

• Preparation of Buffer Solutions: Prepare a series of buffers covering a range of pH values (e.g., pH 4, 7, and 9) using appropriate buffer systems (e.g., acetate for pH 4, phosphate for pH 7, and borate for pH 9).

• Sample Preparation: Prepare stock solutions of ethyl lauroyl arginate and lauroyl arginine in a suitable solvent (e.g., water or a co-solvent system if necessary).

• Incubation: Add a known concentration of the test compound to each buffer solution in a temperature-controlled environment (e.g., 25°C).

• Time-Point Sampling: At predetermined time intervals, withdraw aliquots from each reaction mixture.

• Quenching the Reaction: Immediately quench the hydrolysis reaction in the collected samples, for example, by adding a strong acid to lower the pH significantly.

• Analytical Quantification: Analyze the concentration of the parent compound and its hydrolysis products in each sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).[8]

Workflow for pH-Rate Profile Study

Caption: Workflow for determining the pH-rate profile of hydrolysis.

Enzymatic Hydrolysis in Simulated Biological Fluids

This protocol assesses the contribution of enzymes to the hydrolysis of the test compounds in a biologically relevant matrix.

Methodology:

• Preparation of Simulated Fluids: Prepare simulated gastric fluid (SGF) and simulated intestinal fluid (SIF) with and without relevant enzymes (e.g., pepsin for SGF, pancreatin for SIF). Human plasma can also be used as a test matrix.

• Sample Preparation: Prepare stock solutions of the test compounds.

• Incubation: Add a known concentration of the test compound to each simulated fluid and incubate at 37°C with gentle agitation.

• Time-Point Sampling and Quenching: At various time points, collect samples and immediately stop the enzymatic reaction, typically by protein precipitation with a solvent like acetonitrile or by heat inactivation.

• Sample Processing: Centrifuge the quenched samples to remove precipitated proteins.

• Analytical Quantification: Analyze the supernatant for the parent compound and its metabolites using a suitable analytical technique like LC-MS/MS for high sensitivity and specificity.

Discussion and Mechanistic Insights

The faster hydrolysis of ethyl lauroyl arginate compared to lauroyl arginine is a direct consequence of the lability of the ester bond relative to the amide bond. The hydrolysis of esters can be catalyzed by both acid and base. Under basic conditions, the hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This is a more facile process than the attack on the less electrophilic carbonyl carbon of an amide.

In biological systems, the rapid hydrolysis of LAE is further accelerated by the presence of esterase enzymes, which are abundant in plasma and the intestinal tract. These enzymes have evolved to efficiently catalyze the cleavage of ester bonds. While amidase enzymes that can hydrolyze amide bonds also exist, they are generally more specific in their substrate requirements, and the uncatalyzed hydrolysis of amides is a much slower process.

The practical implication of this difference in hydrolysis rates is that upon administration or use, ethyl lauroyl arginate is likely to be rapidly converted to lauroyl arginine. The subsequent breakdown of lauroyl arginine into its constituent amino acid and fatty acid will occur at a more measured pace. This two-step degradation pathway is a key aspect of the metabolic fate of LAE.

Conclusion

References

• Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. The Journal of Organic Chemistry. Available at: [Link]

• Metabolism and pharmacokinetics of ethyl N(alpha)-lauroyl-L-arginate hydrochloride in human volunteers. PubMed. Available at: [Link]

• Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review. Frontiers in Microbiology. Available at: [Link]

• Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. National Center for Biotechnology Information. Available at: [Link]

• Aqueous n-acyl amino acid solutions. Google Patents.

• Chemistry of Amides. LibreTexts Chemistry. Available at: [Link]

• ETHYL LAUROYL ARGINATE. Food and Agriculture Organization of the United Nations. Available at: [Link]

• Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System. National Center for Biotechnology Information. Available at: [Link]

• Chemoselective enzymatic acylation of glycine as a green route to N-acyl amino acid surfactants. Royal Society of Chemistry Publishing. Available at: [Link]

• Aqueous n-acyl amino acid solutions. Google Patents.

• Hydrolysis of Esters and Amides. LibreTexts Chemistry. Available at: [Link]

• Safety of ethyl lauroyl arginate (E 243) as a food additive in the light of the new information provided and the proposed extension of use. National Center for Biotechnology Information. Available at: [Link]

• Resolution and quantification of arginine, monomethylarginine, asymmetric dimethylarginine, and symmetric dimethylarginine in plasma using HPLC with internal calibration. National Center for Biotechnology Information. Available at: [Link]

• Production and purification process of lauroyl arginine ethyl ester hydrochloride. Google Patents.

• Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. Available at: [Link]

• Enzymatic synthesis of N-acyl-L-amino acids in a glycerol-water system using acylase I from pig kidney. ResearchGate. Available at: [Link]

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• 2. CN108101812B - Production and purification process of lauroyl arginine ethyl ester hydrochloride - Google Patents [patents.google.com]
• 3. Metabolism and pharmacokinetics of ethyl N(alpha)-lauroyl-L-arginate hydrochloride in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 11.10 Chemistry of Amides – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
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• 8. fao.org [fao.org]

Surface tension reduction efficiency of lauroyl arginine hydrochloride

Benchmarking the Surface Tension Reduction Efficiency of Lauroyl Arginine Hydrochloride

Executive Summary

Lauroyl arginine hydrochloride (LAH), predominantly utilized in its ethyl ester form (Ethyl lauroyl arginate hydrochloride, LAE), represents a paradigm shift in formulation science. As an amino acid-based cationic surfactant, it bridges the gap between potent antimicrobial efficacy and exceptional surface activity. This guide provides an objective, data-driven comparison of LAH/LAE against traditional surfactants, detailing the mechanistic causality behind its ultra-low surface tension and outlining a rigorous, self-validating protocol for its characterization.

The Mechanistic Causality of LAH/LAE Surface Activity

Unlike traditional single-component surfactants, LAE functions as an inherently multicomponent system[1]. In aqueous environments, particularly at pH > 5, LAE undergoes partial hydrolysis, yielding Nα-lauroyl-L-arginine (LAS) and dodecanoic (lauric) acid[2].

Causality of Efficiency: The extraordinary surface tension reduction of LAE is not driven by the monomer alone. Instead, the parent LAE molecules form highly surface-active heterodimers with its hydrolysis products (LAE-LAS or LAE-dodecanoate) via electrostatic interactions and hydrogen bonding[1]. These heterodimers pack synergistically at the air-water interface, reducing electrostatic repulsion between the cationic arginine headgroups. This allows the interfacial layer to achieve a packing density that drives the surface tension down to ~26 mN/m at the critical micelle concentration (CMC), a value significantly lower than typical cationic surfactants[2].

Mechanism of LAH/LAE hydrolysis and heterodimer-driven surface tension reduction.

Quantitative Performance Comparison

To objectively evaluate LAE, we must benchmark it against industry-standard surfactants across different ionic classes. The data below highlights how LAE achieves surface tension reduction comparable to fluorosurfactants or gemini surfactants, despite being a biodegradable, single-chain derivative[3].

Surfactant	Ionic Classification	CMC (mM)	Minimum Surface Tension (mN/m)	Biocompatibility / Toxicity Profile
Lauroyl Arginine HCl (LAE)	Cationic / Amphoteric	2.4 – 4.5	25.4 – 26.4	Excellent (GRAS Status)
Sodium Dodecyl Sulfate (SDS)	Anionic	8.2	~38.0	Moderate (Known Irritant)
Cetyltrimethylammonium Bromide (CTAB)	Cationic	0.9	~39.0	High (Cytotoxic)
Tween 80	Non-ionic	0.012	~42.0	Excellent

Data Synthesis: LAE outperforms both SDS and CTAB in absolute surface tension reduction[1]. Furthermore, its high biocompatibility allows it to be utilized in sensitive drug delivery systems, such as zein nanoparticles and solid lipid nanocarriers, where traditional cationic surfactants would induce hemolysis or cellular toxicity[4][5].

Self-Validating Experimental Protocol: Dynamic Pendant Drop Tensiometry

To accurately measure the CMC and surface tension of highly adsorptive cationic surfactants like LAE, traditional Wilhelmy plate methods are prone to artifacts (e.g., contact angle hysteresis and surface depletion). We recommend Dynamic Pendant Drop Tensiometry as a self-validating alternative.

Step-by-Step Methodology:

• Glassware Passivation : Wash all borosilicate glassware with a silanizing agent. Causality: Cationic LAE monomers readily adsorb onto negatively charged bare silica. Failure to passivate the glass artificially depletes the bulk concentration, leading to an artificially inflated CMC calculation.

• Buffer Equilibration : Prepare a serial dilution of LAE (0.01 mM to 10 mM) in a 10 mM NaCl buffer at pH 6.0. Causality: The fixed ionic strength compresses the electrical double layer (Debye length), stabilizing the protonation state of the guanidinium group and ensuring reproducible heterodimer formation[1].

• Droplet Formation & Equilibration : Extrude a 15 μL droplet from a passivated steel capillary into a humidity-controlled chamber. Monitor the surface tension dynamically for 3,600 seconds. Causality: LAE requires time to undergo interfacial reorganization and heterodimer packing. A static, immediate measurement will yield falsely high surface tension values.

• Surface Dilational Modulus Extraction : Induce low-frequency sinusoidal oscillations (0.01 Hz to 0.1 Hz) to the droplet volume. Causality: Measuring the viscoelastic response validates that the surface layer is in thermodynamic equilibrium and not kinetically trapped in a glassy state[1].

• Young-Laplace Fitting : Utilize automated image analysis to fit the droplet profile to the Young-Laplace equation, extracting the absolute surface tension. Plot the equilibrium surface tension vs. log[Concentration] to pinpoint the CMC.

Self-validating experimental workflow for dynamic surface tension measurement.

Formulation Implications for Drug Development

The unique surface properties of LAH/LAE make it an ideal candidate for advanced therapeutics. In the formulation of nanocarriers, such as zein nanoparticles, the incorporation of arginine-based surfactants not only stabilizes the colloidal suspension by lowering interfacial tension but also imparts intrinsic antimicrobial properties[4]. The low hemolytic activity (HC50) of lipophilic arginine esters compared to standard quaternary ammonium compounds ensures that these formulations remain safe for systemic or topical administration[5].

References

• Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System | ResearchGate | 1

• Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System | PMC - NIH | 2

• Properties and potential food applications of lauric arginate as a cationic antimicrobial | ResearchGate |3

• Zein Nanoparticles Containing Arginine-Based Surfactants: Physicochemical Characterization and Effect on the Biological Properties | Digital CSIC | 4

• Lipophilic Arginine Esters: The Gateway to Preservatives without Side Effects | Molecular Pharmaceutics - ACS Publications |5

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ethyl Lauroyl Arginate, an Inherently Multicomponent Surfactant System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. digital.csic.es [digital.csic.es]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Lauroyl Arginine Hydrochloride

As researchers and developers in the pharmaceutical and cosmetic sciences, our work with innovative molecules like Lauroyl Arginine Hydrochloride (also known as Ethyl Lauroyl Arginate HCl) demands not only scientific rigor but also an unwavering commitment to safety and environmental stewardship.[1] This guide provides a comprehensive, step-by-step framework for the proper disposal of this cationic amino acid-based surfactant, ensuring the protection of our personnel and environment.

The causality behind these protocols is rooted in the specific chemical nature of Lauroyl Arginine Hydrochloride. It is classified as causing serious eye damage and is recognized as being very toxic to aquatic life.[2][3] Therefore, the primary objectives of these disposal procedures are to neutralize any potential harm to personnel and prevent its release into waterways.

Part 1: Immediate Safety & Spill Management

Before any disposal process, it is critical to be prepared for accidental releases. The immediate actions taken can significantly mitigate potential hazards.

Personal Protective Equipment (PPE)

Given its classification, appropriate PPE is non-negotiable. Lauroyl Arginine Hydrochloride can cause severe skin burns and serious eye damage.[3][4]

Table 1: Required PPE for Handling Lauroyl Arginine Hydrochloride

PPE Item	Specification	Rationale
Eye Protection	Safety goggles with side-shields	Protects against dust particles and splashes that can cause serious eye damage.[2][3]
Hand Protection	Chemical-impermeable gloves (e.g., Nitrile)	Prevents skin contact, which can lead to irritation or burns.[4][5]
Body Protection	Impervious laboratory coat	Protects against contamination of personal clothing.[2]
Respiratory	Use in a well-ventilated area. A suitable respirator may be required for large quantities or if dust is generated.	Avoids inhalation of dust which can cause respiratory irritation.[4][5]

Spill Response Protocol

In the event of a spill, immediate and correct action is crucial.

• Evacuate and Ventilate : Ensure the area is clear of unprotected personnel and increase ventilation.[5]

• Containment : Prevent the spill from spreading. For powder spills, cover with a plastic sheet to minimize dust.[4] For liquid spills, use an inert absorbent material like diatomite or universal binders.[2]

• Collection : Mechanically take up the spilled material. For powders, sweep or vacuum into a suitable, labeled container for disposal.[6] Avoid creating dust.[4] For absorbed liquids, shovel the material into a labeled container.

• Decontamination : Clean the affected surface thoroughly. The area can be decontaminated by scrubbing with alcohol, followed by flushing with water.[2]

• Waste Disposal : The collected spill material must be disposed of as chemical waste according to the procedures outlined below.

Part 2: Step-by-Step Disposal Procedures

The appropriate disposal method for Lauroyl Arginine Hydrochloride depends on the quantity and form (pure substance, solution, or contaminated material). Under no circumstances should this chemical be disposed of down the sanitary sewer system due to its high toxicity to aquatic life.[2][4]

Disposal of Unused or Expired Product (Solid)

• Packaging : Ensure the original container is tightly sealed. If the original container is compromised, place it inside a larger, compatible, and properly labeled secondary container.

• Labeling : The container must be clearly labeled as "Hazardous Waste" and include the chemical name: "Lauroyl Arginine Hydrochloride," the CAS number (60372-77-2), and the associated hazards (e.g., "Causes Serious Eye Damage," "Toxic to Aquatic Life").

• Segregation : Store the waste container in a designated, secure hazardous waste accumulation area, segregated from incompatible materials such as strong oxidizing agents.[4]

• Collection : Arrange for collection by your institution's certified hazardous waste disposal service. Adhere to all applicable regional, national, and local regulations.[4]

Disposal of Dilute Aqueous Solutions

While highly soluble in water[7], aqueous solutions of Lauroyl Arginine Hydrochloride still pose a significant environmental risk.

• Collection : Collect all aqueous waste containing Lauroyl Arginine Hydrochloride in a dedicated, sealed, and clearly labeled waste container. Do not mix with other solvent waste streams.

• Labeling : Label the container as "Aqueous Hazardous Waste: Lauroyl Arginine Hydrochloride" and include concentration and hazard information.

• Disposal : This aqueous waste must be disposed of through a licensed hazardous waste contractor. It should not be discharged into the sewer.[2][5]

Disposal of Contaminated Labware

Items such as pipette tips, gloves, and empty containers that have come into direct contact with Lauroyl Arginine Hydrochloride must be managed as hazardous waste.

• Decontamination : Whenever possible, rinse empty containers three times with a suitable solvent (e.g., water or ethanol). The rinsate must be collected and disposed of as liquid hazardous waste.

• Solid Waste : Place all contaminated solid waste (gloves, wipes, plasticware) into a designated, lined, and sealed hazardous waste container.

• Labeling and Disposal : Label the container as "Solid Hazardous Waste Contaminated with Lauroyl Arginine Hydrochloride" and dispose of it through your institution's chemical waste program.

Part 3: Disposal Workflow and Logic

The following diagram illustrates the decision-making process for the proper disposal of Lauroyl Arginine Hydrochloride waste streams in a laboratory setting.

Caption: Decision workflow for Lauroyl Arginine Hydrochloride disposal.

References

• Food and Agriculture Organization of the United Nations. (n.d.). Ethyl lauroyl arginate. [Link]

• Carl ROTH. (2025). Ethyl lauroyl arginate hydrochloride Safety Data Sheet. [Link]

• Wikipedia. (n.d.). Ethyl lauroyl arginate. [Link]

Sources

• 1. Ethyl lauroyl arginate - Wikipedia [en.wikipedia.org]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. carlroth.com [carlroth.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. echemi.com [echemi.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. fao.org [fao.org]

Advanced Laboratory Safety &amp; Operational Guide: Lauroyl Arginine Hydrochloride

As a Senior Application Scientist, I frequently consult with research teams integrating Lauroyl Arginine Hydrochloride (also known as Ethyl Lauroyl Arginate Hydrochloride, LAE, or ELAH) into novel formulations. Widely recognized for its broad-spectrum antimicrobial properties and high in vivo biocompatibility (degrading naturally into CO2 and urea)[1], LAE is a highly effective amino acid-based cationic surfactant[2].

However, the exact biochemical mechanisms that make it an exceptional preservative and antiviral agent also introduce specific occupational and environmental hazards. This guide provides a self-validating framework for the safe handling, compounding, and disposal of LAE, ensuring both personnel safety and environmental compliance.

Mechanistic Hazard Profile (The "Why" Behind the Danger)

To implement effective safety protocols, we must first understand the causality of LAE's hazards. Do not treat this chemical as a benign salt; its surfactant nature dictates strict handling parameters.

• H318: Causes Serious Eye Damage: LAE features a basic guanidine group, making it a potent cationic surfactant[2]. Its primary mechanism of action is the targeted disruption of negatively charged cytoplasmic membranes, leading to the leakage of cellular contents and cell death[2]. While this is highly effective against pathogens, accidental contact with the delicate mucous membranes of the human eye results in rapid, severe, and potentially irreversible tissue damage (3[3]).

• H400: Very Toxic to Aquatic Life: This same membrane-disrupting capability extends to aquatic organisms. Cationic surfactants readily bind to the negatively charged gills of fish and aquatic invertebrates, disrupting osmoregulation (4[4]).

Table 1: Quantitative Hazard & Chemical Data

Property / Metric	Value	Causality / Operational Implication
CAS Number	60372-77-2	Primary identifier for Ethyl Lauroyl Arginate HCl[3].
Molecular Weight	421.02 g/mol	Required for precise molarity calculations in compounding[4].
Aqueous Solubility	247 g/kg (at 20 °C)	Highly soluble; rapid dissolution can cause excessive foaming[2].
Aquatic Toxicity (LC50)	23.7 mg/L (96h, Danio rerio)	Dictates strict UN3077 environmental disposal protocols[5].

Mandatory Personal Protective Equipment (PPE) Matrix

Because LAE is typically handled as a fine white powder, aerosolization during weighing and transfer is the primary vector for accidental exposure. The following PPE is non-negotiable.

Table 2: PPE Requirements and Causality

Protection Zone	Required Equipment	Specification & Standard	Operational Causality
Ocular (Critical)	Splash Goggles & Face Shield	ANSI Z87.1+ (D3 Rating)	Prevents irreversible membrane disruption (H318) from airborne dust or liquid splashes[3][5].
Respiratory	Particulate Respirator	N95, P100, or FFP3	Mitigates inhalation of fine powders during transfer, preventing respiratory tract irritation[4][6].
Dermal/Hands	Nitrile Gloves	Min. 4 mil thickness	Prevents localized skin irritation. Standard barrier protection is required[3][4].
Body	Laboratory Coat	Fully buttoned	Prevents accumulation of static-charged powder on personal clothing[4].

Operational Workflows & Methodologies

The following workflows are designed as self-validating systems to ensure safety at every step of the compounding process.

Figure 1: Operational safety and compounding workflow for Lauroyl Arginine Hydrochloride.

Protocol A: Safe Weighing and Aqueous Compounding

• Environmental Preparation: Conduct all dry powder manipulation inside a certified fume hood or a vented balance enclosure.

  • Causality: LAE powder can form localized dust clouds; mechanical exhaust prevents inhalation and ocular deposition[4][6].

• Static Mitigation: Use anti-static weighing boats and ionizers if available.

  • Causality: As a cationic compound, LAE can exhibit static cling, increasing the risk of erratic powder dispersion during transfer.

• Dissolution: Slowly add the LAE powder to an aqueous vortex, rather than adding water directly to the bulk powder.

  • Causality: While highly soluble (up to 247 g/kg at 20 °C)[2], rapid hydration of bulk powder causes clumping. Because it is a surfactant, excessive agitation to break up clumps will generate unmanageable foaming[1].

• Validation Check: To validate dissolution without inducing foam, visually inspect the solution against a dark background. The solution should be optically clear. If undissolved particulates remain, continue gentle magnetic stirring without increasing vortex depth.

Protocol B: Spill Containment and Remediation

• Evacuation & Assessment: If a significant powder spill occurs outside a ventilated enclosure, temporarily step back to allow suspended dust to settle[6].

• Dry Collection (Critical): Do not immediately apply water to a dry spill.

  • Causality: Adding water will generate copious amounts of foam and increase the surface area of the spill, making it vastly harder to contain[1][6].

• Mechanical Recovery: Gently sweep the powder using a dedicated anti-static brush and dustpan, or use a HEPA-filtered vacuum designed for hazardous particulates.

• Validation Check: To validate decontamination, visually inspect the spill zone using oblique lighting (e.g., a flashlight held parallel to the bench) to reveal any remaining crystalline dust before performing a final wet wipe[3].

Environmental Disposal Logistics (UN3077)

Due to its acute aquatic toxicity (H400), LAE must strictly bypass standard aqueous waste streams. Sink disposal is strictly prohibited [4][6].

• Waste Classification: Solid waste and contaminated packaging must be classified and labeled as UN3077 (Environmentally hazardous substance, solid, n.o.s., Ethyl Lauroyl Arginate Hydrochloride) (5[5]).

• Solid Waste Segregation: Place all contaminated weighing boats, gloves, and spill cleanup materials into a sealed, chemically compatible, and clearly labeled hazardous waste container[4][5].

• Liquid Waste Segregation: Aqueous solutions containing LAE must be collected in dedicated liquid hazardous waste carboys. Do not mix with strong oxidizing agents.

References

• Carl Roth. "Safety Data Sheet: Ethyl lauroyl arginate hydrochloride ≥95 %". 3[3]

• MedChemExpress. "Ethyl Lauroyl Arginate Hydrochloride-SDS".4[4]

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